3-Methylheptan-2-one

• CAS: 2371-19-9

Core Science & Biosynthesis

3-Methylheptan-2-one chemical properties

An In-depth Technical Guide to the Chemical Properties of 3-Methylheptan-2-one

Introduction

3-Methylheptan-2-one is an organic compound classified as a ketone.[1][2] Its chemical formula is C8H16O.[3][4] This document provides a comprehensive overview of its chemical and physical properties, experimental protocols for its synthesis and analysis, and safety information, tailored for researchers, scientists, and professionals in drug development. This branched-chain ketone is noted for its role in chemical ecology, particularly as a potential stress-associated pheromone in rodent models, making it a valuable subject for studying innate behavioral responses and olfactory communication.[5]

Chemical and Physical Properties

The fundamental properties of 3-Methylheptan-2-one are summarized in the table below, providing a consolidated reference for its physical and chemical characteristics.

Property	Value	Reference
IUPAC Name	3-methylheptan-2-one	[2]
CAS Number	2371-19-9	[4][6]
Molecular Formula	C8H16O	[3][4][6]
Molecular Weight	128.21 g/mol	[2][6]
Appearance	Colorless liquid	[3]
Odor	Pungent, acrid odor	[1]
Density	0.811 - 0.8218 g/cm³	[3][4][6]
Boiling Point	157.85°C to 167°C at 760 mmHg	[3][4][6]
Melting Point	-32.24°C (estimate)	[3][4][6]
Flash Point	44.6°C	[3][4]
Vapor Pressure	1.74 mmHg at 25°C	[3][4]
Refractive Index	1.409 - 1.4172	[3][4][6]
Solubility	Soluble in most organic solvents (alcohols, ethers)	[3]
LogP (Octanol/Water)	2.320 - 2.40170	[4][6]
Storage Temperature	2-8°C	[3][4][6]
Canonical SMILES	CCCCC(C)C(=O)C	[2][4]
InChI Key	UHRZLJZZZDOHEX-UHFFFAOYSA-N	[2][7]

Experimental Protocols

Detailed methodologies for the synthesis and analysis of 3-Methylheptan-2-one are crucial for its application in research and development.

Synthesis Protocol: Oxidation of 2-Hepten-1-ol

One method for the preparation of 3-methylheptan-2-one involves the oxidation of 2-hepten-1-ol.[3][8]

• Reaction Setup : A reaction vessel equipped with a magnetic stirrer, reflux condenser, and a dropping funnel is charged with the oxidizing agent (e.g., pyridinium (B92312) chlorochromate - PCC) suspended in a suitable solvent like dichloromethane (B109758) (DCM) under an inert atmosphere (e.g., nitrogen or argon).

• Addition of Reactant : 2-Hepten-1-ol, dissolved in DCM, is added dropwise to the stirred suspension of the oxidizing agent at room temperature.

• Reaction Monitoring : The reaction progress is monitored by thin-layer chromatography (TLC) or gas chromatography (GC) to determine the consumption of the starting material.

• Work-up : Upon completion, the reaction mixture is filtered through a pad of silica (B1680970) gel or celite to remove the chromium salts. The filter cake is washed with additional DCM.

• Purification : The combined organic filtrates are concentrated under reduced pressure. The resulting crude product is then purified by fractional distillation or column chromatography to yield pure 3-methylheptan-2-one.

Analytical Protocol: Spectroscopic Analysis

To confirm the identity and purity of synthesized 3-Methylheptan-2-one, a combination of spectroscopic techniques is employed.

• Sample Preparation : A small amount of the purified liquid sample is prepared for each analysis. For NMR, the sample is dissolved in a deuterated solvent (e.g., CDCl3). For IR, a thin film is prepared on a salt plate (e.g., NaCl). For Mass Spectrometry, the sample is introduced directly or via a GC inlet.

• ¹H and ¹³C NMR Spectroscopy : Nuclear Magnetic Resonance (NMR) spectra are recorded to elucidate the carbon-hydrogen framework of the molecule.[2][9] The chemical shifts, integration, and coupling patterns confirm the structure of 3-methylheptan-2-one.

• Infrared (IR) Spectroscopy : IR spectroscopy is used to identify the functional groups present. A strong characteristic absorption band corresponding to the carbonyl (C=O) stretch of a ketone is expected around 1715 cm⁻¹.

• Mass Spectrometry (MS) : Electron ionization mass spectrometry (EI-MS) is performed to determine the molecular weight and fragmentation pattern.[7] The molecular ion peak [M]+ should correspond to the molecular weight of 128.21 g/mol .[2] Key fragment ions would include peaks at m/z 43 (acetyl group) and 72.[2]

Visualizations

Synthesis Workflow

Caption: Figure 1: Synthesis Workflow for 3-Methylheptan-2-one.

Analytical Characterization Workflow

Caption: Figure 2: Analytical Workflow for Product Characterization.

Logical Grouping of Chemical Properties

Caption: Figure 3: Overview of 3-Methylheptan-2-one Properties.

Safety and Handling

3-Methylheptan-2-one is a volatile liquid, and appropriate safety measures should be taken during its handling and storage.[3]

• Hazards : The compound is flammable (H226) and may cause skin (H315), eye (H319), and respiratory irritation (H335).[6] Contact with skin and inhalation of its vapor may cause irritation.[3]

• Personal Protective Equipment (PPE) : Use of personal protective equipment is recommended, including safety goggles, gloves, and a lab coat.[3] Handling should be performed in a well-ventilated area or under a chemical fume hood.[10]

• Storage : It should be stored in a tightly closed container in a cool, dry, and well-ventilated place, away from heat, sparks, and open flames.[3][10][11] Recommended storage is between 2-8°C.[3][4][6]

• Incompatibilities : Avoid contact with strong oxidizing agents and strong acids, as dangerous reactions may occur.[3]

• Spills and Disposal : In case of a spill, soak up with an inert absorbent material and place it in a suitable, closed container for disposal.[11] All sources of ignition should be removed.[11] Disposal should be in accordance with local, state, and federal regulations.

References

• 1. 3-Methylheptan-2-one - Hazardous Agents | Haz-Map [haz-map.com]
• 2. 3-Methylheptan-2-one | C8H16O | CID 92927 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. chembk.com [chembk.com]
• 4. 3-Methylheptan-2-one｜lookchem [lookchem.com]
• 5. 3-Methylheptan-2-one|Research Chemical|CAS 2371-19-9 [benchchem.com]
• 6. 3-METHYL-2-HEPTANONE | 2371-19-9 [chemicalbook.com]
• 7. 2-Heptanone, 3-methyl- [webbook.nist.gov]
• 8. 3-methyl-2-heptanone [chembk.com]
• 9. spectrabase.com [spectrabase.com]
• 10. echemi.com [echemi.com]
• 11. fishersci.com [fishersci.com]

An In-Depth Technical Guide to the Structural Formula of 3-Methylheptan-2-one

Audience: Researchers, scientists, and drug development professionals.

This guide provides a detailed overview of the structural formula and key properties of the organic compound 3-Methylheptan-2-one. While a comprehensive whitepaper with extensive experimental protocols and signaling pathways is more suited for a novel therapeutic agent or a complex biological process, this document focuses on the fundamental physicochemical and structural information relevant to researchers working with this molecule.

Chemical Structure and Identification

3-Methylheptan-2-one is a ketone with the molecular formula C8H16O.[1][2][3][4] Its structure consists of a seven-carbon heptane (B126788) chain with a carbonyl group (C=O) on the second carbon atom, making it a ketone. A methyl group (-CH3) is attached to the third carbon atom.

The structural formula can be visualized as follows:

Caption: 2D structural formula of 3-Methylheptan-2-one.

Physicochemical Properties

Below is a summary of key quantitative data for 3-Methylheptan-2-one. This information is crucial for its application in experimental settings, particularly in solvent chemistry and as a synthetic intermediate.[3]

Property	Value	Reference
Molecular Formula	C8H16O	[1][2][3][4]
Molecular Weight	128.21 g/mol	[1][5]
CAS Number	2371-19-9	[1][4]
Density	~0.811 - 0.8218 g/cm³	[1][3]
Boiling Point	~157.85 °C to 167 °C at 760 mmHg	[1][3]
Flash Point	44.6 °C	[1][3]
Vapor Pressure	1.74 mmHg at 25°C	[1][3]
Refractive Index	~1.409 - 1.4172	[1][3]
SMILES	CCCCC(C)C(=O)C	[2][5]
InChIKey	UHRZLJZZZDOHEX-UHFFFAOYSA-N	[2][4]

Experimental Protocols and Applications

The request for detailed experimental protocols is highly dependent on the specific application of 3-Methylheptan-2-one. Generally, it is used as a solvent in perfumes and cosmetics and as an intermediate in the synthesis of other organic compounds, such as rubber processing aids.[3]

A generalized experimental protocol for its synthesis involves the oxidation of 3-methylheptan-2-ol. The workflow for such a synthesis is outlined below.

Caption: Generalized workflow for the synthesis of 3-Methylheptan-2-one.

Note on Detailed Protocols: For specific, reproducible experimental protocols, researchers should consult peer-reviewed chemical synthesis journals or detailed laboratory manuals. The exact quantities, reaction times, temperatures, and purification methods will vary based on the desired yield, purity, and scale of the reaction. Safety precautions should always be observed, including the use of personal protective equipment, as the compound can be a skin and respiratory irritant.[3]

References

• 1. 3-Methylheptan-2-one｜lookchem [lookchem.com]
• 2. PubChemLite - 3-methylheptan-2-one (C8H16O) [pubchemlite.lcsb.uni.lu]
• 3. chembk.com [chembk.com]
• 4. 2-Heptanone, 3-methyl- [webbook.nist.gov]
• 5. 3-methylheptan-2-one [stenutz.eu]

An In-depth Technical Guide to 3-Methylheptan-2-one: IUPAC Nomenclature, Synonyms, and Physicochemical Properties

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Methylheptan-2-one is a branched aliphatic ketone that finds applications in various chemical industries, including as a solvent and a synthetic intermediate. While not a frontline pharmaceutical agent, the study of ketones and their derivatives is of increasing interest in neuroscience and metabolic research. Ketone bodies have demonstrated neuroprotective effects and serve as alternative energy sources for the brain, particularly in conditions of glucose hypometabolism.[1][2][3][4][5] This guide provides a comprehensive overview of the IUPAC nomenclature, synonyms, and physicochemical properties of 3-methylheptan-2-one. It also includes a detailed, representative experimental protocol for its synthesis via enolate alkylation and a standard method for its analysis by Gas Chromatography-Mass Spectrometry (GC-MS).

IUPAC Name and Synonyms

The systematic name for the compound as per the International Union of Pure and Applied Chemistry (IUPAC) nomenclature is 3-methylheptan-2-one .[3] It is also known by a variety of synonyms, which are often encountered in chemical literature and commercial databases.

Common Synonyms:

• 3-Methyl-2-heptanone[6][7]

• Methyl 1-methylpentyl ketone[6][8]

• 2-Heptanone (B89624), 3-methyl-[3][6]

• sec-Hexyl methyl ketone[9]

Physicochemical and Spectroscopic Data

A summary of the key physicochemical properties of 3-methylheptan-2-one is presented in the table below. This data is essential for its handling, storage, and application in experimental settings.

Property	Value	Reference(s)
Molecular Formula	C₈H₁₆O	[3][6][7]
Molecular Weight	128.21 g/mol	[2][3][6]
CAS Number	2371-19-9	[6][7][8]
Appearance	Colorless liquid	[6]
Boiling Point	157.85°C	[6][8]
Density	0.8218 g/cm³	[6][8]
Flash Point	44.6°C	[6][7]
Refractive Index	1.4172	[6][8]
Solubility	Soluble in most organic solvents like alcohols and ethers.	[6]
Vapor Pressure	1.74 mmHg at 25°C	[6][7]

Spectroscopic data is crucial for the unambiguous identification and characterization of 3-methylheptan-2-one. Techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) are routinely employed.

Experimental Protocols

Synthesis of 3-Methylheptan-2-one via Enolate Alkylation

The synthesis of 3-methylheptan-2-one can be effectively achieved through the α-alkylation of a ketone enolate.[6][10] This representative protocol describes the methylation of 2-heptanone. The reaction proceeds via the formation of a lithium enolate using a strong, sterically hindered base like lithium diisopropylamide (LDA), followed by nucleophilic attack on a methyl halide.[10]

Materials:

• 2-Heptanone

• Diisopropylamine (B44863)

• n-Butyllithium (in hexanes)

• Methyl iodide

• Anhydrous tetrahydrofuran (B95107) (THF)

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

• Diethyl ether

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Argon or Nitrogen gas (for inert atmosphere)

Procedure:

• Preparation of LDA: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen/argon inlet, add anhydrous THF and cool the flask to -78°C using a dry ice/acetone bath. To the cooled THF, add diisopropylamine via syringe. Slowly add an equimolar amount of n-butyllithium dropwise from the dropping funnel. Stir the solution at -78°C for 30 minutes to generate LDA.

• Enolate Formation: To the freshly prepared LDA solution at -78°C, add a solution of 2-heptanone in anhydrous THF dropwise via the dropping funnel. Stir the reaction mixture at this temperature for 1 hour to ensure complete formation of the kinetic lithium enolate.

• Alkylation: To the enolate solution, add methyl iodide dropwise at -78°C. Allow the reaction mixture to slowly warm to room temperature and stir overnight.

• Work-up: Quench the reaction by the slow addition of saturated aqueous NH₄Cl solution. Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 50 mL).

• Purification: Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄. Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator. The crude product can be purified by fractional distillation to yield pure 3-methylheptan-2-one.

Caption: Workflow for the synthesis and purification of 3-methylheptan-2-one.

Analysis of 3-Methylheptan-2-one by GC-MS

Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful analytical technique for the separation, identification, and quantification of volatile organic compounds like 3-methylheptan-2-one.

Instrumentation:

• Gas Chromatograph with a capillary column (e.g., DB-5ms or equivalent)

• Mass Spectrometer (Electron Ionization source)

• Autosampler

Procedure:

• Sample Preparation: Prepare a stock solution of 3-methylheptan-2-one in a suitable solvent (e.g., hexane (B92381) or dichloromethane). Create a series of calibration standards by serial dilution of the stock solution. An internal standard (e.g., an isotopically labeled analog or a compound with similar chemical properties but a different retention time) should be added to all standards and samples for accurate quantification.

• GC Conditions:

  • Injector Temperature: 250°C

  • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min)

  • Oven Temperature Program: Initial temperature of 50°C, hold for 2 minutes, then ramp at 10°C/min to 250°C, and hold for 5 minutes.

  • Injection Volume: 1 µL (split or splitless injection depending on the concentration)

• MS Conditions:

  • Ion Source: Electron Ionization (EI) at 70 eV

  • Source Temperature: 230°C

  • Quadrupole Temperature: 150°C

  • Scan Mode: Full scan (e.g., m/z 40-300) for qualitative analysis and identification. Selected Ion Monitoring (SIM) mode can be used for enhanced sensitivity in quantitative analysis, monitoring characteristic fragment ions of 3-methylheptan-2-one.

• Data Analysis: Identify the peak corresponding to 3-methylheptan-2-one by its retention time and mass spectrum. The mass spectrum should show the molecular ion peak and characteristic fragmentation patterns. For quantification, generate a calibration curve by plotting the peak area ratio of the analyte to the internal standard against the concentration of the calibration standards. Determine the concentration of 3-methylheptan-2-one in the samples from this calibration curve.

References

• 1. news-medical.net [news-medical.net]
• 2. psychiatryonline.org [psychiatryonline.org]
• 3. jneuro.com [jneuro.com]
• 4. Ketone Bodies in Neurological Diseases: Focus on Neuroprotection and Underlying Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. How to Alkylate a Ketone - Chemistry Steps [chemistrysteps.com]
• 7. 9.7. Enolate alkylation | Organic Chemistry 1: An open textbook [courses.lumenlearning.com]
• 8. organicchemistrydata.org [organicchemistrydata.org]
• 9. m.youtube.com [m.youtube.com]
• 10. Video: α-Alkylation of Ketones via Enolate Ions [jove.com]

The Enigmatic Presence of 3-Methylheptan-2-one in Nature: A Technical Guide

An In-depth Examination of the Natural Occurrence, Biosynthesis, and Analysis of a Volatile Ketone

Introduction

3-Methylheptan-2-one is a branched-chain aliphatic ketone that contributes to the complex volatile profiles of various organisms across different biological kingdoms. While not as extensively studied as other semiochemicals, its presence in plants, insects, and mammals suggests diverse ecological roles, from a component of floral scents to a potential pheromone. This technical guide provides a comprehensive overview of the current scientific understanding of the natural occurrence of 3-Methylheptan-2-one, detailing its known sources, proposed biosynthetic pathways, and the analytical methodologies required for its detection and quantification. This document is intended for researchers, scientists, and professionals in the fields of chemical ecology, natural product chemistry, and drug development who are interested in the biological significance and potential applications of this volatile compound.

Natural Occurrence of 3-Methylheptan-2-one

3-Methylheptan-2-one has been identified as a natural volatile organic compound (VOC) in a variety of organisms. Its presence is often part of a complex mixture of other volatile compounds that contribute to the organism's chemical signature. The following table summarizes the known natural sources of 3-Methylheptan-2-one. It is important to note that while the presence of this compound has been qualitatively confirmed in these sources, precise quantitative data is not widely available in the current scientific literature.

Kingdom	Phylum/Division	Class	Order	Family	Genus	Species	Common Name	Reported Occurrence
Plantae	Magnoliophyta	Magnoliopsida	Rosales	Rosaceae	Crataegus	spp.	Hawthorn	Floral compound contributing to the plant's scent profile.[1]
Plantae	Magnoliophyta	Magnoliopsida	Rosales	Rosaceae	Rubus	idaeus	Red Raspberry	Identified as a volatile compound in the fruit's aroma complex.[2]
Animalia	Arthropoda	Insecta	Hymenoptera	Formicidae	Pachycondyla	sp.	African Ant	Component of the ant's chemical communication system.[1]
Animalia	Chordata	Mammalia	Rodentia	Muridae	Rodents	Identified as a component of urine, potentially acting as a stress-associated pheromone.[1]

Experimental Protocols

The detection and quantification of a volatile compound like 3-Methylheptan-2-one from a complex natural matrix require precise and sensitive analytical techniques. Gas chromatography-mass spectrometry (GC-MS) is the most common method employed. Below are detailed methodologies for the extraction and analysis of this ketone from plant and animal sources.

Protocol 1: Headspace Solid-Phase Microextraction (HS-SPME) GC-MS for Plant Volatiles

This protocol is suitable for the analysis of volatile compounds from flowers, fruits, and leaves.

1. Sample Preparation:

• Fresh plant material (e.g., 1-5 g of flowers or chopped leaves/fruit) is placed in a headspace vial (e.g., 20 mL).

• An internal standard (e.g., 1 µL of a 10 ppm solution of a non-native ketone, such as 2-octanone, in methanol) is added to the vial for semi-quantification.

2. Headspace Extraction:

• The vial is sealed with a PTFE/silicone septum and placed in a heating block or water bath.

• The sample is equilibrated at a controlled temperature (e.g., 40-60 °C) for a specific time (e.g., 30 minutes) to allow volatiles to partition into the headspace.

• A Solid-Phase Microextraction (SPME) fiber (e.g., 50/30 µm Divinylbenzene/Carboxen/PDMS) is exposed to the headspace for a defined period (e.g., 30-60 minutes) to adsorb the volatile compounds.

3. GC-MS Analysis:

• The SPME fiber is immediately desorbed in the hot inlet of the gas chromatograph (e.g., at 250 °C for 2-5 minutes) in splitless mode.

• GC Column: A non-polar or medium-polarity capillary column (e.g., HP-5MS, 30 m x 0.25 mm i.d., 0.25 µm film thickness) is used for separation.

• Oven Temperature Program:

  • Initial temperature: 40 °C, hold for 2 minutes.

  • Ramp: Increase to 150 °C at a rate of 5 °C/min.

  • Ramp: Increase to 250 °C at a rate of 10 °C/min, hold for 5 minutes.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Mass Spectrometer:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: m/z 40-400.

  • Identification: Based on comparison of mass spectra with libraries (e.g., NIST, Wiley) and retention indices.

Protocol 2: Steam Distillation and Solvent Extraction for Essential Oils

This method is suitable for extracting larger quantities of volatile compounds from plant material to create an essential oil for analysis.

1. Extraction:

• A known quantity of fresh or dried plant material (e.g., 100-500 g) is placed in a distillation flask with water.

• Steam is passed through the plant material, causing the volatile compounds to evaporate.

• The steam and volatile compounds are condensed, and the resulting hydrosol and essential oil are collected.

• The essential oil is separated from the aqueous layer using a separatory funnel.

2. Sample Preparation for GC-MS:

• The essential oil is dried over anhydrous sodium sulfate.

• A dilute solution of the essential oil (e.g., 1% in hexane (B92381) or dichloromethane) is prepared for analysis. An internal standard can be added for quantification.

3. GC-MS Analysis:

• The analysis is performed following the GC-MS parameters outlined in Protocol 1.

Protocol 3: Derivatization for Enhanced Ketone Analysis

To improve the chromatographic properties and detection sensitivity of ketones, a two-step derivatization process involving methoximation followed by silylation can be employed, particularly for complex biological samples like urine.

1. Methoximation:

• An aliquot of the sample extract (dried and reconstituted in pyridine) is treated with a solution of methoxyamine hydrochloride in pyridine (B92270) (e.g., 20 mg/mL).

• The reaction mixture is incubated (e.g., at 60 °C for 90 minutes) to convert the ketone group to a methoxime derivative.

2. Silylation:

• A silylating agent, such as N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) with 1% TMCS, is added to the reaction mixture.

• The mixture is incubated (e.g., at 60 °C for 30 minutes) to convert any other active hydrogen atoms (e.g., hydroxyl groups) to their trimethylsilyl (B98337) (TMS) ethers.

3. GC-MS Analysis:

• The derivatized sample is then analyzed by GC-MS using a suitable temperature program. The derivatives are more volatile and often produce more characteristic mass spectra.

Proposed Biosynthetic Pathways

The biosynthesis of 3-Methylheptan-2-one is not yet fully elucidated. However, based on its structure and the known metabolic pathways for similar compounds, two primary routes are plausible: a modified fatty acid β-oxidation pathway and a polyketide synthesis pathway. The branched nature of the molecule strongly suggests the involvement of branched-chain amino acid metabolism for the provision of the methyl group.

Hypothetical Pathway 1: Modified Fatty Acid β-Oxidation

This pathway likely starts with a branched-chain fatty acid precursor, which can be derived from the catabolism of branched-chain amino acids like leucine (B10760876) or isoleucine.

References

• 1. researchgate.net [researchgate.net]
• 2. Volatile Compounds of Raspberry Fruit: From Analytical Methods to Biological Role and Sensory Impact - PMC [pmc.ncbi.nlm.nih.gov]

The Biological Significance of 3-Methylheptan-2-one: A Technical Guide for Researchers

Introduction

3-Methylheptan-2-one is a volatile organic compound with a growing body of evidence pointing to its significance in chemical ecology, particularly as a semiochemical in insects and mammals. This technical guide provides an in-depth overview of the current understanding of 3-methylheptan-2-one's biological roles, detection, and biosynthesis. It is intended for researchers, scientists, and drug development professionals interested in the chemical signaling and neurobiology of animal behavior. This document synthesizes available data, outlines key experimental methodologies, and proposes putative biochemical and signaling pathways to guide future research.

Biological Roles and Activity

3-Methylheptan-2-one has been identified as a component of scent profiles in various animals, where it can function as a pheromone, influencing social and alarm behaviors.[1] Its structural similarity to other known insect alarm pheromones, such as 4-methyl-3-heptanone (B36217), suggests a conserved role in chemical communication.

Invertebrate Pheromonal Communication

While direct and extensive research on 3-methylheptan-2-one is still emerging, studies on structurally related methyl ketones in ants provide a strong framework for its likely function. For instance, in the leaf-cutter ant Atta texana, 4-methyl-3-heptanone and 2-heptanone (B89624) are key components of the alarm pheromone cocktail released from the mandibular glands of major workers.[2] These compounds elicit dose-dependent responses, with low concentrations causing attraction and higher concentrations triggering alarm and repulsion.[2] Similarly, the clonal raider ant Ooceraea biroi utilizes 4-methyl-3-heptanone and 4-methyl-3-heptanol (B77350) as alarm pheromones.[3]

The biological activity of such pheromones is often highly dependent on their stereochemistry. While specific studies on the enantiomers of 3-methylheptan-2-one are limited, research on other chiral pheromones, such as the queen pheromone 3-methylhentriacontane (B1196358) in the ant Lasius niger, has demonstrated that different enantiomers can have distinct behavioral effects.[4] In the case of 3-methylhentriacontane, both (R)- and (S)-enantiomers were effective in suppressing worker ovarian development, but the (S)-enantiomer was more effective at reducing aggressive behavior.[4] This highlights the critical importance of considering the stereoisomeric composition of 3-methylheptan-2-one in biological studies.

Vertebrate Chemical Signaling

In rodents, 3-methylheptan-2-one has been investigated as a potential stress-associated pheromone. While detailed quantitative data on its concentration in urine under stress are not yet widely available, the presence of this and other ketones in rodent urine suggests a role in olfactory communication, potentially signaling social status or physiological state.

Quantitative Data on Related Pheromones

To provide a quantitative context for the biological activity of 3-methylheptan-2-one, the following table summarizes data for the structurally similar alarm pheromone components in the ant Atta texana.

Compound	Amount per Ant Head (µg)	Behavioral Threshold (Attraction)	Behavioral Threshold (Alarm)
4-Methyl-3-heptanone	0.59	5.7 x 10⁻¹³ g/cm³	5.7 x 10⁻¹² g/cm³
2-Heptanone	0.14	-	-

Data from Moser et al. (1968)[2]

Proposed Biosynthesis Pathway

The biosynthesis of methyl ketones in insects is believed to be derived from fatty acid metabolism.[5] A plausible pathway for the formation of 3-methylheptan-2-one involves the β-oxidation of a branched-chain fatty acid.

Caption: Proposed biosynthetic pathway for 3-Methylheptan-2-one from a branched-chain fatty acid precursor via a modified β-oxidation pathway.

This pathway would involve the initial formation of a β-ketoacyl-CoA intermediate, which is then hydrolyzed by a thioesterase to release the β-keto acid. Subsequent decarboxylation of the β-keto acid would yield the final 3-methylheptan-2-one product.

Olfactory Detection and Signaling

The detection of volatile semiochemicals like 3-methylheptan-2-one in insects occurs in olfactory sensory neurons (OSNs) housed within sensilla, primarily on the antennae. The binding of an odorant to an olfactory receptor (OR) on the dendritic membrane of an OSN initiates a signal transduction cascade.

Insect ORs are ligand-gated ion channels that typically form a heterodimeric complex with a highly conserved co-receptor called Orco.[6][7] Upon odorant binding, this complex opens, leading to an influx of cations and depolarization of the neuron, which generates an action potential.

Caption: Generalized olfactory signaling pathway in insects for the detection of 3-Methylheptan-2-one.

While the specific ORs that detect 3-methylheptan-2-one have not yet been identified, studies on the structurally similar 2-heptanone in mice have shown that it can activate the cAMP signaling pathway.[8] It is plausible that different ketones, including 3-methylheptan-2-one, may activate distinct second messenger systems, allowing for nuanced odor coding at the cellular level.

Experimental Protocols

Chemical Analysis: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is the gold standard for the identification and quantification of volatile semiochemicals from biological samples.

• Sample Preparation:

  • Solvent Extraction: For insect glands, dissection followed by extraction in a non-polar solvent like hexane (B92381) is common.[1]

  • Solid-Phase Microextraction (SPME): For headspace analysis of volatiles released by live organisms, an SPME fiber is exposed to the headspace above the sample, and the adsorbed compounds are then thermally desorbed into the GC inlet.[1]

• GC Conditions (Typical):

  • Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, HP-5ms) is generally suitable. For enantiomer separation, a chiral stationary phase is required.

  • Oven Program: A temperature ramp starting at a low temperature (e.g., 40-60°C) with a gradual increase is used to separate compounds based on their boiling points.

  • Injector: Splitless or pulsed splitless injection is often used for trace analysis.

• MS Conditions (Typical):

  • Ionization: Electron ionization (EI) at 70 eV is standard.

  • Detection: Full scan mode is used for identification, while selected ion monitoring (SIM) mode provides higher sensitivity for quantification of known compounds.

References

• 1. researchgate.net [researchgate.net]
• 2. The metabolism and role of free fatty acids in key physiological processes in insects of medical, veterinary and forensic importance - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The Alarm Pheromone and Alarm Response of the Clonal Raider Ant - PMC [pmc.ncbi.nlm.nih.gov]
• 4. bio.kuleuven.be [bio.kuleuven.be]
• 5. Insect pheromones--an overview of biosynthesis and endocrine regulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Olfactory signaling in insects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Peripheral olfactory signaling in insects - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Concise Syntheses of Insect Pheromones Using Z-Selective Cross Metathesis - PMC [pmc.ncbi.nlm.nih.gov]

Chemical Identity and Physical Properties

An In-depth Technical Guide to 3-Methylheptan-2-one (CAS: 2371-19-9)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Methylheptan-2-one, a ketone of interest in chemical synthesis, olfactory research, and as a naturally occurring compound. This document details its chemical and physical properties, spectroscopic data, synthesis methodologies, biological relevance, and safety information, presented for the scientific professional.

3-Methylheptan-2-one is a chiral, aliphatic ketone.[1] It is a colorless liquid with a characteristic fruity or solvent-like odor.[2] Its fundamental properties are summarized in the tables below.

Table 1: Chemical Identifiers

Identifier	Value
CAS Number	2371-19-9[1]
IUPAC Name	3-methylheptan-2-one[3]
Molecular Formula	C₈H₁₆O[3][4]
Synonyms	3-Methyl-2-heptanone, Methyl 1-methylpentyl ketone[2][4]
InChI	InChI=1S/C8H16O/c1-4-5-6-7(2)8(3)9/h7H,4-6H2,1-3H3[3]
InChIKey	UHRZLJZZZDOHEX-UHFFFAOYSA-N[3]
Canonical SMILES	CCCCC(C)C(=O)C[3]

| EINECS | 219-142-1[4] |

Table 2: Physicochemical Properties

Property	Value	Source(s)
Molar Mass	128.21 g/mol	[3][4]
Density	0.811 - 0.8218 g/cm³	[4][5]
Boiling Point	155 - 167 °C at 760 mmHg	[4][5]
Melting Point	-32.24 °C (estimate)	[4]
Flash Point	44.6 °C	[4][5]
Vapor Pressure	1.70 - 1.74 mmHg at 25 °C	[5][6]
Refractive Index	1.409 - 1.4172	[4][5]
logP (o/w)	2.32 - 2.40 (estimate)	[5][6]
Solubility	Soluble in organic solvents (alcohols, ethers); limited solubility in water.	[2][4]

| Storage Temperature | 2-8 °C |[4][5] |

Spectroscopic Data

Spectroscopic analysis is critical for the structural confirmation of 3-Methylheptan-2-one. While complete, detailed spectra are proprietary or found in subscription-based databases, the expected characteristics and available data are summarized below.

Table 3: Summary of Spectroscopic Data

Technique	Expected / Observed Features
¹H NMR	Protons alpha to the carbonyl and on the chiral center would show characteristic shifts and splitting patterns. Signals for the terminal methyl groups and the aliphatic chain protons are expected in the upfield region.
¹³C NMR	A distinctive peak for the carbonyl carbon (C=O) is expected in the downfield region (~205-220 ppm).[7] Aliphatic carbons would appear in the upfield region (~10-50 ppm).[8]
Infrared (IR)	A strong, sharp absorption band characteristic of a ketone C=O stretching vibration is expected in the range of 1700–1750 cm⁻¹.[9] Aliphatic C-H stretching vibrations are expected around 2850-2970 cm⁻¹.[9]

| Mass Spec. (EI) | Molecular Ion [M]⁺ at m/z = 128. Key fragments from alpha-cleavage are expected. The NIST mass spectrum shows significant peaks at m/z 43 (base peak), 57, 71, and 85, corresponding to the loss of alkyl fragments.[10] |

Synthesis and Experimental Protocols

Synthesis via Enolate Alkylation

A common and effective method for synthesizing α-methyl ketones is the alkylation of a ketone enolate. This process involves the deprotonation of a parent ketone to form a nucleophilic enolate, which then reacts with an alkylating agent. For 3-Methylheptan-2-one, this can be envisioned starting from 2-heptanone (B89624).

Experimental Protocol Outline (General Procedure):

This protocol is a generalized representation based on standard enolate alkylation procedures and should be adapted and optimized for specific laboratory conditions.

• Enolate Formation: A solution of 2-heptanone is added dropwise to a stirred solution of a strong, non-nucleophilic base, such as lithium diisopropylamide (LDA), in an anhydrous aprotic solvent like tetrahydrofuran (B95107) (THF) at low temperature (e.g., -78 °C) under an inert atmosphere (e.g., Argon or Nitrogen).[11][12] The reaction is stirred for a period to ensure complete formation of the lithium enolate.

• Alkylation: An alkylating agent, such as methyl iodide (CH₃I), is added to the enolate solution at low temperature.[12][13] The reaction mixture is allowed to slowly warm to room temperature and stirred overnight to ensure the Sₙ2 reaction proceeds to completion.

• Workup and Purification: The reaction is quenched by the addition of a saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution. The organic layer is separated, and the aqueous layer is extracted with an organic solvent (e.g., diethyl ether). The combined organic extracts are washed with brine, dried over an anhydrous salt (e.g., MgSO₄), filtered, and concentrated under reduced pressure.

• Purification: The resulting crude product is purified by fractional distillation under reduced pressure to yield pure 3-Methylheptan-2-one.

Fig 1. Generalized workflow for the synthesis of 3-Methylheptan-2-one via enolate alkylation.

Other Synthetic Routes

• Oxidation of 3-Methyl-2-heptanol: The corresponding secondary alcohol, 3-methyl-2-heptanol, can be oxidized to the ketone using standard oxidizing agents such as pyridinium (B92312) chlorochromate (PCC) or via Swern or Dess-Martin periodinane oxidation.[14]

• Grignard Reaction: A Grignard reagent, such as pentylmagnesium bromide, could react with 2,3-butanedione (B143835) to form an intermediate that can be worked up to the target ketone, although regioselectivity could be an issue.

Applications and Biological Relevance

3-Methylheptan-2-one is utilized in several scientific and industrial domains. Its properties and natural occurrence dictate its primary applications.

• Industrial Intermediate: It serves as an intermediate in the synthesis of other organic compounds, such as dyes and rubber processing aids.[4]

• Solvent & Fragrance: Due to its volatility and pleasant odor, it is used as a solvent in cosmetics and to formulate perfumes.[2][4]

• Research Chemical: It is employed in neurobiological and olfactory research. Studies in rodent models have identified it as a potential stress-associated pheromone or alarm signal, making it a tool for investigating innate behavioral responses and chemical communication.[9]

• Natural Occurrence: The compound has been identified in nature, for instance, in hawthorn (Crataegus spp.) and red raspberry.[6][9]

While not a drug itself, its structural relative, 2-heptanone, has demonstrated anesthetic effects and is being investigated as a potential lead for new local anesthetics, highlighting the potential for related ketones in drug discovery.[9] The "magic methyl" group is a well-known structural motif used in drug development to modulate a compound's pharmacokinetic and pharmacodynamic properties, such as metabolic stability, binding affinity, and solubility.

Fig 2. Logical relationships of 3-Methylheptan-2-one's properties, sources, and applications.

Safety and Handling

3-Methylheptan-2-one is a flammable liquid and requires appropriate handling and storage.

Table 4: Hazard Information

Hazard Type	Description
GHS Pictograms	GHS02 (Flammable), GHS07 (Irritant)
Signal Word	Warning
Hazard Statements	H226: Flammable liquid and vapor.[15] H315: Causes skin irritation.[15] H319: Causes serious eye irritation.[15] H335: May cause respiratory irritation.[15]
Precautionary Statements	P210: Keep away from heat/sparks/open flames.[16] P261: Avoid breathing vapor.[16] P280: Wear protective gloves/eye protection.[17]

| Toxicology | May cause irritation upon contact with skin or inhalation of vapor.[4] Classified as a potential neurotoxin. |

Handling Recommendations:

• Work in a well-ventilated area or a chemical fume hood.[16]

• Keep away from heat, sparks, and open flames. Ground all equipment to prevent static discharge.

• Wear appropriate personal protective equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat.

• Store in a tightly closed container in a cool, dry, and well-ventilated place designated for flammable liquids.[4][16]

References

• 1. www1.udel.edu [www1.udel.edu]
• 2. 3-METHYLHEPTANE(589-81-1) 13C NMR [m.chemicalbook.com]
• 3. 3-Methylheptan-2-one | C8H16O | CID 92927 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 3-METHYL-2-HEPTANONE synthesis - chemicalbook [chemicalbook.com]
• 5. 3-Methylheptan-2-one｜lookchem [lookchem.com]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. 13C NMR Chemical Shift [sites.science.oregonstate.edu]
• 9. dasher.wustl.edu [dasher.wustl.edu]
• 10. 2-Heptanone, 3-methyl- [webbook.nist.gov]
• 11. Enolate synthesis [quimicaorganica.org]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. researchgate.net [researchgate.net]
• 15. pubs.acs.org [pubs.acs.org]
• 16. orgchemboulder.com [orgchemboulder.com]
• 17. Organic Syntheses Procedure [orgsyn.org]

A Technical Guide to the Physical Properties of 3-Methylheptan-2-one

This technical guide provides an in-depth overview of the key physical properties of 3-Methylheptan-2-one, specifically its boiling point and density. The information is intended for researchers, scientists, and professionals in drug development who require precise data and standardized methodologies for handling this compound.

Introduction to 3-Methylheptan-2-one

3-Methylheptan-2-one (CAS No: 2371-19-9) is an organic compound with the chemical formula C₈H₁₆O. It is a ketone that finds applications as a solvent and as an intermediate in various chemical syntheses. A thorough understanding of its physical properties is essential for its proper use, storage, and application in scientific research and industrial processes.

Physical Properties

The primary physical properties of 3-Methylheptan-2-one, its boiling point and density, are summarized below. The data presented are compiled from various sources, and a range of values has been reported, which is common for chemical data.

Table 1: Physical Properties of 3-Methylheptan-2-one

Physical Property	Value	Units
Boiling Point	155 - 167	°C
157.85[1]	°C
167 (at 760 mmHg)[2]	°C
Density	0.811 - 0.8218	g/cm³
0.8218[1]	g/cm³
0.811[2]	g/cm³

Experimental Protocols

Accurate determination of physical properties relies on standardized experimental procedures. The following sections detail the methodologies for measuring the boiling point and density of a volatile organic liquid like 3-Methylheptan-2-one.

3.1. Determination of Boiling Point (ASTM D1078)

The standard test method for determining the distillation range of volatile organic liquids is outlined in ASTM D1078.[1][3][4][5][6] This method is applicable for liquids with boiling points between 30 and 350 °C.

Principle: This method involves the distillation of a measured volume of the liquid under controlled conditions. The boiling point is the temperature at which the vapor pressure of the liquid equals the surrounding atmospheric pressure. During distillation, the temperature of the vapor is recorded as the liquid boils and condenses.

Apparatus:

• Distillation flask

• Condenser

• Heating mantle or bath

• Calibrated thermometer or temperature probe

• Graduated cylinder for collecting the distillate

Procedure:

• A precise volume of the liquid sample is placed in the distillation flask.

• The apparatus is assembled, ensuring the thermometer bulb is correctly positioned to measure the temperature of the vapor.

• The sample is heated, and the temperature at which the first drop of condensate falls from the condenser is recorded as the initial boiling point.

• Heating is continued, and the temperature is observed as the distillation proceeds. The temperature range over which the liquid distills is recorded.

• For a pure substance, the boiling point should remain relatively constant throughout the distillation.

3.2. Determination of Density (ASTM D4052)

The density of liquids can be accurately determined using a digital density meter, as described in ASTM D4052.[2][7][8][9][10] This method is widely used in the petroleum and chemical industries for its high precision.

Principle: This method is based on the oscillating U-tube principle.[2] A small volume of the liquid sample is introduced into a U-shaped tube, which is then electronically excited to oscillate. The frequency of oscillation is dependent on the mass of the sample in the tube. By calibrating the instrument with fluids of known density, the density of the sample can be accurately determined from its oscillation frequency.

Apparatus:

• Digital density meter with an oscillating U-tube

• Syringe or autosampler for sample injection

• Thermostatic control for the measuring cell

Procedure:

• The instrument is calibrated using at least two standards of known density (e.g., dry air and pure water).

• The temperature of the measuring cell is set to the desired value and allowed to stabilize.

• A small volume of the 3-Methylheptan-2-one sample is injected into the U-tube, ensuring no air bubbles are present.

• The instrument measures the oscillation period of the U-tube containing the sample and calculates the density.

• The measurement is typically repeated to ensure accuracy and repeatability.

Workflow for Physical Property Determination

The logical flow for determining the physical properties of a chemical compound like 3-Methylheptan-2-one is depicted in the following diagram.

Caption: Workflow for Determining Physical Properties.

References

• 1. store.astm.org [store.astm.org]
• 2. ASTM D4052 - eralytics [eralytics.com]
• 3. store.astm.org [store.astm.org]
• 4. standards.iteh.ai [standards.iteh.ai]
• 5. ASTM D1078: Distillation Range Measurement of Liquid VOCs - Analytice [analytice.com]
• 6. store.astm.org [store.astm.org]
• 7. Standard Test Method for Density, Relative Density, and API Gravity of Petroleum Liquids - The ANSI Blog [blog.ansi.org]
• 8. ASTM D4052 | ASTM Vapor Pressure of Petroleum Products [ayalytical.com]
• 9. ASTM D4052 | Anton Paar Wiki [wiki.anton-paar.com]
• 10. store.astm.org [store.astm.org]

An In-Depth Technical Guide to the Chirality and Enantiomers of 3-Methylheptan-2-one

For Researchers, Scientists, and Drug Development Professionals

Abstract

3-Methylheptan-2-one is a chiral ketone possessing a single stereocenter at the C3 position, giving rise to two non-superimposable mirror images: (R)-3-methylheptan-2-one and (S)-3-methylheptan-2-one. The distinct three-dimensional arrangement of these enantiomers can lead to significant differences in their biological activity, making their separation and individual characterization crucial in fields such as pharmacology and drug development. This guide provides a comprehensive overview of the stereochemistry of 3-methylheptan-2-one, including its structural features, physicochemical properties of the racemic mixture, and methods for enantioselective synthesis and separation. Detailed experimental protocols and analytical data are presented to aid researchers in the preparation and analysis of the individual enantiomers.

Introduction to the Chirality of 3-Methylheptan-2-one

3-Methylheptan-2-one is an organic compound with the chemical formula C₈H₁₆O.[1][2][3] Its molecular structure features a heptan-2-one backbone with a methyl group substituted at the third carbon atom. This substitution at the C3 position creates a chiral center, as the carbon atom is bonded to four different groups: a hydrogen atom, a methyl group, an acetyl group, and a butyl group. Consequently, 3-methylheptan-2-one exists as a pair of enantiomers, designated as (R) and (S) based on the Cahn-Ingold-Prelog priority rules.

The presence of chirality is a critical consideration in drug development, as enantiomers of a chiral drug can exhibit markedly different pharmacological and toxicological profiles.[4][5][6] One enantiomer may be therapeutically active, while the other could be inactive or even cause adverse effects.[7] Therefore, the ability to synthesize, separate, and analyze the individual stereoisomers of chiral molecules like 3-methylheptan-2-one is of paramount importance.

Physicochemical Properties

The general physicochemical properties of racemic 3-methylheptan-2-one are summarized in Table 1. While the enantiomers share identical physical properties such as boiling point, density, and refractive index in an achiral environment, they differ in their interaction with plane-polarized light. Specific optical rotation data for the individual enantiomers is crucial for their characterization but is not widely available in the literature, highlighting a key area for further investigation.

Table 1: Physicochemical Properties of 3-Methylheptan-2-one

Property	Value	Reference(s)
Molecular Formula	C₈H₁₆O	[1][2][3]
Molecular Weight	128.21 g/mol	[1][2]
Boiling Point	~167 °C at 760 mmHg
Density	~0.811 g/cm³
Refractive Index	~1.416

Enantioselective Synthesis and Chiral Resolution

The preparation of enantiomerically pure 3-methylheptan-2-one can be achieved through two primary strategies: asymmetric synthesis, which aims to create a single enantiomer directly, and chiral resolution, which involves the separation of a racemic mixture.

Asymmetric Synthesis

Logical Workflow for Asymmetric Synthesis using a Chiral Auxiliary:

Figure 1: Asymmetric synthesis of a chiral ketone using a chiral auxiliary.

Experimental Protocol: Asymmetric Alkylation via a Chiral Auxiliary (General Procedure)

• Formation of the N-acyl Oxazolidinone: React the corresponding acyl chloride (heptanoyl chloride) with a chiral oxazolidinone auxiliary (e.g., (4R,5S)-4-methyl-5-phenyl-2-oxazolidinone) in the presence of a base (e.g., triethylamine) in an aprotic solvent (e.g., dichloromethane) to form the N-acyl oxazolidinone.

• Enolate Formation: Cool the solution of the N-acyl oxazolidinone to -78 °C under an inert atmosphere (e.g., argon) and treat with a strong base such as lithium diisopropylamide (LDA) to generate the corresponding lithium enolate.

• Alkylation: Add methyl iodide to the enolate solution and allow the reaction to proceed at low temperature. The steric hindrance provided by the chiral auxiliary directs the approach of the electrophile, leading to the preferential formation of one diastereomer.

• Auxiliary Cleavage: After the reaction is complete, quench the reaction and cleave the chiral auxiliary. This can be achieved by hydrolysis under acidic or basic conditions, or by reduction with a reagent like lithium borohydride, to yield the enantiomerically enriched 3-methylheptan-2-one.

Chiral Resolution

Chiral resolution is the process of separating a racemic mixture into its constituent enantiomers. Chromatographic techniques, particularly chiral High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC), are powerful methods for achieving this separation.

Logical Workflow for Chiral Resolution by Chromatography:

Figure 2: Separation of enantiomers using chiral chromatography.

Analytical Techniques for Enantiomer Characterization

Chiral Chromatography

The separation of the enantiomers of 3-methylheptan-2-one can be achieved using chiral stationary phases (CSPs) in either GC or HPLC. Polysaccharide-based CSPs, such as those derived from cellulose (B213188) or amylose (B160209), are often effective for the resolution of a wide range of chiral compounds, including ketones.[10]

Experimental Protocol: Chiral HPLC Method Development (General)

• Column Selection: Screen a variety of chiral columns with different stationary phases (e.g., cellulose or amylose derivatives) to identify a column that provides at least partial separation of the enantiomers.

• Mobile Phase Optimization: Optimize the mobile phase composition. For normal-phase HPLC, a mixture of a non-polar solvent like hexane (B92381) and a polar modifier like isopropanol (B130326) or ethanol (B145695) is typically used. The ratio of these solvents is adjusted to achieve optimal resolution and retention times.[10] For reversed-phase HPLC, mixtures of water with acetonitrile (B52724) or methanol (B129727) are common.

• Flow Rate and Temperature: Adjust the flow rate and column temperature to further improve the separation efficiency and peak shape.

Experimental Protocol: Chiral GC-MS Analysis (General)

• Column Selection: Utilize a capillary column coated with a chiral stationary phase, such as a cyclodextrin (B1172386) derivative (e.g., β-DEX™ or γ-DEX™).[11][12][13][14]

• Temperature Program: Develop a suitable oven temperature program to ensure good separation of the enantiomers while maintaining reasonable analysis times.

• Carrier Gas and Flow Rate: Use an appropriate carrier gas (e.g., helium or hydrogen) at an optimized flow rate.

• Mass Spectrometry Detection: Couple the GC to a mass spectrometer to confirm the identity of the eluting peaks based on their mass spectra.

Spectroscopic and Spectrometric Analysis

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra of the racemic mixture of 3-methylheptan-2-one are available in public databases.[1][3][15][16][17] While the NMR spectra of the individual enantiomers are identical in an achiral solvent, the use of a chiral shift reagent can induce diastereomeric interactions, leading to the separation of signals for the (R) and (S) enantiomers. This allows for the determination of enantiomeric excess.

Mass Spectrometry (MS): The mass spectrum of 3-methylheptan-2-one shows characteristic fragmentation patterns for ketones. The molecular ion peak is expected at m/z 128. Prominent fragment ions would likely result from alpha-cleavage on either side of the carbonyl group. The mass spectra of the individual enantiomers are identical.[18][19]

Chiroptical Spectroscopy: The most direct method for distinguishing between enantiomers is by measuring their optical rotation using a polarimeter. The (R) and (S) enantiomers will rotate the plane of polarized light by equal amounts but in opposite directions. The specific rotation, [α], is a characteristic physical constant for a given enantiomer under defined conditions (temperature, wavelength, solvent, and concentration). Unfortunately, experimentally determined specific rotation values for the enantiomers of 3-methylheptan-2-one are not readily found in the literature.

Biological Significance and Future Directions

While the specific biological activities of the (R) and (S) enantiomers of 3-methylheptan-2-one have not been extensively studied, the profound impact of stereochemistry on the pharmacological effects of drugs is well-documented.[4][5][6][7][20][21] The differential interaction of enantiomers with chiral biological targets such as enzymes and receptors can lead to one enantiomer being a potent therapeutic agent while the other is inactive or even toxic.

Given the structural similarity of 3-methylheptan-2-one to other biologically active ketones, it is plausible that its enantiomers could exhibit distinct biological effects. Future research should focus on the enantioselective synthesis and separation of (R)- and (S)-3-methylheptan-2-one to enable the investigation of their individual pharmacological and toxicological profiles. Such studies are essential for unlocking the full therapeutic potential of this chiral molecule and for ensuring the safety and efficacy of any future drug candidates based on its structure.

Conclusion

3-Methylheptan-2-one is a chiral ketone with significant potential for further investigation in the fields of medicinal chemistry and drug development. This guide has provided a comprehensive overview of its stereochemistry, methods for the preparation and analysis of its enantiomers, and the importance of considering chirality in its biological evaluation. The detailed protocols and structured data presented herein are intended to serve as a valuable resource for researchers and scientists working with this and other chiral molecules. The clear gaps in the existing literature, particularly concerning the specific optical rotations and biological activities of the individual enantiomers, represent exciting opportunities for future research.

References

• 1. 3-Methylheptan-2-one | C8H16O | CID 92927 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. (3R)-3-methylheptan-2-one | C8H16O | CID 86308778 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Page loading... [guidechem.com]
• 4. longdom.org [longdom.org]
• 5. smart.dhgate.com [smart.dhgate.com]
• 6. The Significance of Chirality in Drug Design and Development - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Stereochemistry in Drug Action - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Chiral auxiliary - Wikipedia [en.wikipedia.org]
• 9. new.societechimiquedefrance.fr [new.societechimiquedefrance.fr]
• 10. benchchem.com [benchchem.com]
• 11. gcms.cz [gcms.cz]
• 12. A Protocol for GC-MS Profiling of Chiral Secondary Amino Acids | Springer Nature Experiments [experiments.springernature.com]
• 13. A chiral GC-MS method for analysis of secondary amino acids after heptafluorobutyl chloroformate & methylamine derivatization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. chemrxiv.org [chemrxiv.org]
• 15. spectrabase.com [spectrabase.com]
• 16. hmdb.ca [hmdb.ca]
• 17. 2-METHYL-3-HEPTANONE(13019-20-0) 1H NMR [m.chemicalbook.com]
• 18. 2-Heptanone, 3-methyl- [webbook.nist.gov]
• 19. spectrabase.com [spectrabase.com]
• 20. Synthesis and pharmacological evaluation of the individual stereoisomers of 3-[methyl(1,2,3,4-tetrahydro-2-naphthalenyl)amino]-1-indanone, a potent mast cell stabilising agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]

An In-depth Technical Guide to 3-Methylheptan-2-one as a Volatile Organic Compound (VOC)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 3-methylheptan-2-one, a volatile organic compound (VOC) with significance in chemical ecology, analytical chemistry, and potential applications in sensory science and drug discovery. This document details its physicochemical properties, natural occurrence, synthesis, and analytical methodologies. Furthermore, it explores its biological relevance, including its role as a potential pheromone and its relationship to compounds with anesthetic properties. Experimental protocols for its analysis and synthesis are provided, alongside visualizations of a hypothetical signaling pathway and a general workflow for pheromone identification.

Introduction

3-Methylheptan-2-one (C₈H₁₆O) is a branched-chain aliphatic ketone that has garnered interest in various scientific disciplines. As a volatile organic compound, it contributes to the chemical profiles of certain plants and animals, playing a role in chemical communication.[1] Its structural similarity to other bioactive ketones suggests potential, yet largely unexplored, applications in pharmacology and drug development. This guide aims to consolidate the current knowledge on 3-methylheptan-2-one, providing a valuable resource for researchers and professionals in related fields.

Physicochemical Properties

A thorough understanding of the physicochemical properties of 3-methylheptan-2-one is essential for its study and application. These properties are summarized in the table below.

Property	Value	Reference
IUPAC Name	3-methylheptan-2-one	[1]
Synonyms	Methyl sec-hexyl ketone	[1]
CAS Number	2371-19-9	[1]
Molecular Formula	C₈H₁₆O	[1]
Molecular Weight	128.21 g/mol	[1]
Appearance	Colorless liquid	[2]
Boiling Point	157.85 °C	[3]
Density	0.8218 g/cm³	[3]
Vapor Pressure	1.74 mmHg at 25 °C	[3]
Flash Point	44.6 °C	[3]
Solubility	Soluble in most organic solvents	[2]
InChI Key	UHRZLJZZZDOHEX-UHFFFAOYSA-N	[1]

Spectroscopic Data

Spectroscopic data is critical for the identification and structural elucidation of 3-methylheptan-2-one.

Mass Spectrometry

The mass spectrum of 3-methylheptan-2-one is characterized by specific fragmentation patterns that are useful for its identification, particularly in complex mixtures when analyzed by Gas Chromatography-Mass Spectrometry (GC-MS).

m/z	Relative Intensity	Proposed Fragment
43	100	[CH₃CO]⁺
57	Moderate	[C₄H₉]⁺
72	Moderate	McLafferty rearrangement product
85	Low	[M - C₃H₇]⁺
128	Low	[M]⁺ (Molecular Ion)

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR (Predicted):

• ~0.9 ppm (t, 3H): Terminal methyl group of the hexyl chain.

• ~1.0-1.1 ppm (d, 3H): Methyl group at the C3 position.

• ~1.2-1.6 ppm (m, 6H): Methylene groups of the hexyl chain.

• ~2.1 ppm (s, 3H): Methyl group of the acetyl group.

• ~2.4 ppm (m, 1H): Methine proton at the C3 position.

¹³C NMR (Predicted):

• ~14 ppm: Terminal methyl carbon of the hexyl chain.

• ~16 ppm: Methyl carbon at the C3 position.

• ~23, 29, 34 ppm: Methylene carbons of the hexyl chain.

• ~29 ppm: Acetyl methyl carbon.

• ~49 ppm: Methine carbon at the C3 position.

• ~212 ppm: Carbonyl carbon.

Natural Occurrence and Biological Relevance

3-Methylheptan-2-one has been identified as a volatile component in a variety of natural sources, suggesting a role in chemical ecology.

• Pheromonal Activity: It has been investigated as a potential stress-associated pheromone in rodents. The study of such chemical signals is crucial for understanding animal behavior and can provide insights into novel pest management strategies or even modulators of mammalian physiology.

• Plant Volatiles: As a floral compound, it contributes to the chemical profile of certain flowers, potentially playing a role in attracting pollinators.[1]

• Anesthetic Potential: While direct studies on the anesthetic properties of 3-methylheptan-2-one are limited, structurally related ketones have been shown to possess anesthetic effects.[4] This suggests a potential, though unexplored, avenue for research into the pharmacological effects of this compound.

Experimental Protocols

Analytical Method: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is the most common and effective technique for the analysis of volatile compounds like 3-methylheptan-2-one.

Sample Preparation (Biological Samples - e.g., Urine, Saliva):

• Headspace Solid-Phase Microextraction (HS-SPME):

  • Place 1-2 mL of the liquid biological sample into a 10-20 mL headspace vial.

  • Add a saturated solution of NaCl to increase the volatility of the analyte.

  • Seal the vial with a septum cap.

  • Incubate the vial at a controlled temperature (e.g., 60 °C) for a set time (e.g., 30 minutes) to allow the VOCs to equilibrate in the headspace.

  • Expose a SPME fiber (e.g., PDMS/DVB) to the headspace for a defined period (e.g., 20 minutes) to adsorb the analytes.

  • Retract the fiber and immediately introduce it into the GC injector for thermal desorption.

GC-MS Conditions:

• Injector Temperature: 250 °C

• Carrier Gas: Helium at a constant flow of 1.0 mL/min

• Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness).

• Oven Temperature Program:

  • Initial temperature: 40 °C, hold for 2 minutes.

  • Ramp to 150 °C at 10 °C/min.

  • Ramp to 250 °C at 20 °C/min, hold for 5 minutes.

• MS Transfer Line Temperature: 280 °C

• Ion Source Temperature: 230 °C

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Scan Range: m/z 40-300.

Synthesis of 3-Methylheptan-2-one

A reported synthesis of 3-methylheptan-2-one involves the alkylation of a ketone enolate. The following is a general procedure based on a similar synthesis reported in the literature.

Reaction: Alkylation of 2-pentanone enolate with methyl iodide.

Materials:

• 2-Pentanone

• Lithium diisopropylamide (LDA) solution in THF/heptane/ethylbenzene

• Methyl iodide

• Anhydrous tetrahydrofuran (B95107) (THF)

• Hydrochloric acid (1 M)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Diethyl ether

Procedure:

• In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add anhydrous THF and cool the flask to -78 °C in a dry ice/acetone (B3395972) bath.

• Slowly add the LDA solution to the stirred THF.

• Add a solution of 2-pentanone in anhydrous THF dropwise to the LDA solution at -78 °C. Stir the mixture for 1 hour to ensure complete formation of the lithium enolate.

• Add methyl iodide dropwise to the enolate solution at -78 °C. Allow the reaction mixture to slowly warm to room temperature and stir overnight.

• Quench the reaction by the slow addition of 1 M HCl.

• Transfer the mixture to a separatory funnel and extract with diethyl ether.

• Wash the organic layer sequentially with water, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure.

• Purify the crude product by fractional distillation to obtain 3-methylheptan-2-one.

Signaling Pathways and Workflows

Hypothetical Olfactory Signaling Pathway

While the specific olfactory receptors for 3-methylheptan-2-one have not been identified, a hypothetical signaling pathway can be proposed based on the known mechanisms for other aliphatic ketones. The binding of an odorant to a G-protein coupled receptor (GPCR) in the olfactory sensory neuron membrane initiates a cascade that leads to the generation of an action potential.

Hypothetical olfactory signaling pathway for 3-methylheptan-2-one.

Experimental Workflow for Pheromone Identification

The identification of 3-methylheptan-2-one as a potential pheromone would follow a structured experimental workflow, from sample collection to behavioral assays.

General experimental workflow for pheromone identification.

Relevance in Drug Discovery and Development

The direct application of 3-methylheptan-2-one in drug discovery is not yet established. However, the broader class of aliphatic ketones is of interest for several reasons:

• Bioisosteric Replacement: Ketone moieties are sometimes used as bioisosteres for other functional groups in drug design to modulate physicochemical properties such as solubility and metabolic stability.[5]

• Anesthetic Properties: The anesthetic effects of some ketones, like acetone, are known to be mediated through the modulation of ion channels such as GABA-A and glycine (B1666218) receptors.[4] This provides a potential starting point for the design of novel anesthetic or sedative agents. While 3-methylheptan-2-one itself has not been studied in this context, its structural features could inform the design of new compounds targeting these receptors.

• Metabolic Precursors: Biocatalytic approaches are being developed for the synthesis of various aliphatic ketones from renewable resources.[6] This could make them attractive as starting materials or intermediates in the synthesis of more complex pharmaceutical compounds.

Further research is needed to explore the specific biological activities of 3-methylheptan-2-one and its potential as a lead compound or a scaffold in drug discovery programs.

Conclusion

3-Methylheptan-2-one is a volatile organic compound with a multifaceted profile. Its presence in natural systems as a potential chemical messenger warrants further investigation into its role in chemical ecology. The analytical methods for its detection are well-established, and synthetic routes are available for its preparation. While its direct application in drug development is currently speculative, its structural relationship to other bioactive ketones suggests that it could serve as a lead structure for the development of new therapeutic agents, particularly in the area of anesthetics or sensory modulation. This technical guide provides a foundational resource to stimulate and support further research into this intriguing molecule.

References

• 1. 3-Methylheptan-2-one | C8H16O | CID 92927 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. gcms.cz [gcms.cz]
• 3. 3-METHYL-2-HEPTANONE | 2371-19-9 [chemicalbook.com]
• 4. Anesthetic properties of the ketone bodies beta-hydroxybutyric acid and acetone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Incorporation of metabolically stable ketones into a small molecule probe to increase potency and water solubility - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of 3-Methylheptan-2-one from 2-hepten-1-ol

Introduction

The synthesis of 3-methylheptan-2-one, a saturated ketone, from 2-hepten-1-ol, a primary allylic alcohol, is a multi-step process that requires both isomerization of the starting material and the introduction of a methyl group. This transformation is of interest to researchers in flavor and fragrance chemistry, as well as in the development of new synthetic methodologies. The direct oxidation of 2-hepten-1-ol would yield an α,β-unsaturated ketone, which is not the desired product. Similarly, a simple isomerization would lead to heptanal. Therefore, to obtain 3-methylheptan-2-one, a tandem or sequential reaction strategy is necessary.

This document outlines two effective protocols for this synthesis: a modern one-pot iron-catalyzed isomerization-methylation and a classical two-step approach involving isomerization followed by α-methylation.

Method 1: One-Pot Iron-Catalyzed Isomerization-Methylation

This contemporary method utilizes an earth-abundant iron catalyst to perform a sequential isomerization of the allylic alcohol to a ketone intermediate, followed by an in-situ α-methylation using methanol (B129727) as the C1 source.[1][2][3][4][5] This one-pot procedure is highly efficient and minimizes waste by avoiding intermediate purification steps.

Experimental Protocol

Materials:

• 2-hepten-1-ol (97%)

• (Cyclopentadienone)iron(0) carbonyl complex (catalyst)

• Potassium carbonate (K₂CO₃)

• Methanol (reagent grade)

• Toluene (B28343)

• Ethyl acetate (B1210297)

• Saturated aqueous sodium bicarbonate

• Brine

• Anhydrous magnesium sulfate

• Schlenk tube

• Magnetic stirrer with heating

• Standard glassware for extraction and purification

• Rotary evaporator

• Silica (B1680970) gel for column chromatography

Procedure:

• To an oven-dried Schlenk tube containing a magnetic stir bar, add the (cyclopentadienone)iron(0) carbonyl complex (0.01 mmol, 2 mol%).

• Add potassium carbonate (0.75 mmol, 1.5 equiv).

• The tube is evacuated and backfilled with an inert atmosphere (e.g., nitrogen or argon) three times.

• Under the inert atmosphere, add 2-hepten-1-ol (0.5 mmol, 1.0 equiv).

• Add methanol (2.0 mL) and toluene (1.0 mL).

• The Schlenk tube is sealed and the reaction mixture is stirred at 110°C for 16-24 hours.

• After cooling to room temperature, the reaction mixture is diluted with ethyl acetate and washed with saturated aqueous sodium bicarbonate and brine.

• The organic layer is dried over anhydrous magnesium sulfate, filtered, and concentrated under reduced pressure using a rotary evaporator.

• The crude product is purified by silica gel column chromatography (e.g., using a hexane/ethyl acetate gradient) to yield pure 3-methylheptan-2-one.

Data Presentation

Parameter	Value
Starting Material	2-hepten-1-ol
Product	3-Methylheptan-2-one
Catalyst Loading	2 mol%
Methyl Source	Methanol
Base	K₂CO₃ (1.5 equiv)
Temperature	110°C
Reaction Time	16-24 h
Isolated Yield	75-85%
Purity (by GC-MS)	>98%

Logical Workflow

Caption: One-pot synthesis workflow.

Method 2: Two-Step Synthesis via Isomerization and α-Methylation

This classical approach involves two distinct synthetic steps: the isomerization of 2-hepten-1-ol to 2-heptanone (B89624), followed by the α-methylation of the resulting ketone. This method allows for the isolation and characterization of the intermediate ketone.

Step 1: Isomerization of 2-hepten-1-ol to 2-heptanone

The isomerization of primary allylic alcohols to the corresponding ketones can be achieved using various transition metal catalysts.[6][7][8] Ruthenium-based catalysts, such as the Grubbs reagent, are effective for this transformation.

Experimental Protocol:

Materials:

• 2-hepten-1-ol (97%)

• Grubbs' second-generation catalyst

• Dichloromethane (B109758) (anhydrous)

• Standard glassware for inert atmosphere reactions

• Magnetic stirrer

• Silica gel for column chromatography

Procedure:

• Dissolve 2-hepten-1-ol (1.0 mmol) in anhydrous dichloromethane (10 mL) in a round-bottom flask under an inert atmosphere.

• Add Grubbs' second-generation catalyst (0.05 mmol, 5 mol%).

• Stir the reaction mixture at room temperature for 12-24 hours, monitoring the reaction progress by TLC or GC-MS.

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the residue by silica gel column chromatography (hexane/ethyl acetate gradient) to obtain 2-heptanone.

Step 2: α-Methylation of 2-heptanone

The α-methylation of 2-heptanone is a standard procedure involving the formation of an enolate followed by quenching with an electrophilic methyl source, such as methyl iodide.[9][10]

Experimental Protocol:

Materials:

• 2-heptanone (from Step 1)

• Lithium diisopropylamide (LDA) solution in THF

• Methyl iodide (CH₃I)

• Tetrahydrofuran (THF, anhydrous)

• Saturated aqueous ammonium (B1175870) chloride

• Diethyl ether

• Anhydrous magnesium sulfate

Procedure:

• In a flame-dried, three-neck round-bottom flask equipped with a dropping funnel and under an inert atmosphere, dissolve 2-heptanone (1.0 mmol) in anhydrous THF (10 mL).

• Cool the solution to -78°C in a dry ice/acetone bath.

• Slowly add LDA (1.1 mmol, 1.1 equiv) dropwise via the dropping funnel.

• Stir the mixture at -78°C for 1 hour to ensure complete enolate formation.

• Add methyl iodide (1.2 mmol, 1.2 equiv) dropwise.

• Allow the reaction to slowly warm to room temperature and stir for an additional 2-4 hours.

• Quench the reaction by the slow addition of saturated aqueous ammonium chloride.

• Extract the aqueous layer with diethyl ether (3 x 15 mL).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by distillation or silica gel column chromatography to yield 3-methylheptan-2-one.

Data Presentation

Step 1: Isomerization

Parameter	Value
Starting Material	2-hepten-1-ol
Product	2-heptanone
Catalyst	Grubbs' Gen II (5 mol%)
Solvent	Dichloromethane
Temperature	Room Temperature
Yield	80-90%

Step 2: α-Methylation

Parameter	Value
Starting Material	2-heptanone
Product	3-Methylheptan-2-one
Base	LDA (1.1 equiv)
Methyl Source	Methyl Iodide (1.2 equiv)
Temperature	-78°C to Room Temperature
Yield	70-80%

Experimental Workflow

Caption: Two-step synthesis workflow.

References

• 1. One-Pot Conversion of Allylic Alcohols to α-Methyl Ketones via Iron-Catalyzed Isomerization–Methylation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. orca.cardiff.ac.uk [orca.cardiff.ac.uk]
• 4. One-pot conversion of allylic alcohols to α-methyl ketones via iron-catalyzed isomerization-methylation -ORCA [orca.cardiff.ac.uk]
• 5. researchgate.net [researchgate.net]
• 6. Isomerization Reactions of Allylic Alcohols into Ketones with the Grubbs Reagent - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Isomerization reactions of allylic alcohols into ketones with the Grubbs reagent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. rosdok.uni-rostock.de [rosdok.uni-rostock.de]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. youtube.com [youtube.com]

Application Notes and Protocols for the Asymmetric Synthesis of (R)-3-methylheptan-2-one

For Researchers, Scientists, and Drug Development Professionals

Abstract

(R)-3-methylheptan-2-one is a chiral ketone that serves as a valuable building block in the synthesis of various organic compounds, including pharmaceuticals and fragrance components. Its specific stereochemistry makes enantioselective synthesis a critical aspect of its production. These application notes provide detailed protocols for the asymmetric synthesis of (R)-3-methylheptan-2-one, focusing on established methodologies such as the use of chiral auxiliaries (SAMP/RAMP hydrazone method) and enzymatic kinetic resolution. The protocols are intended to serve as a comprehensive guide for researchers in organic synthesis and drug development.

Introduction

The demand for enantiomerically pure compounds in the pharmaceutical and fine chemical industries continues to grow due to the often differing physiological effects of enantiomers. (R)-3-methylheptan-2-one is a chiral ketone of interest for the synthesis of more complex chiral molecules. Achieving high enantiomeric excess (ee) is crucial, and several asymmetric synthesis strategies can be employed. This document outlines two effective approaches: a chiral auxiliary-mediated synthesis and a lipase-catalyzed kinetic resolution.

Method 1: Asymmetric Synthesis via SAMP/RAMP Hydrazone Alkylation

This method utilizes the chiral auxiliary (S)-(-)-1-amino-2-(methoxymethyl)pyrrolidine (SAMP) to introduce chirality through the diastereoselective alkylation of a hydrazone. A similar protocol has been successfully applied to the synthesis of the constitutional isomer (S)-(+)-4-methyl-3-heptanone.

Synthetic Pathway

Caption: Asymmetric synthesis of (R)-3-methylheptan-2-one via SAMP hydrazone alkylation.

Experimental Protocol

Step 1: Formation of Propanal SAMP Hydrazone

• To a solution of (S)-(-)-1-amino-2-(methoxymethyl)pyrrolidine (SAMP) (1.0 eq) in anhydrous diethyl ether (5 M) is added propanal (1.2 eq).

• The reaction mixture is stirred at room temperature under an inert atmosphere (e.g., Argon) for 2-4 hours.

• The solvent is removed under reduced pressure to yield the crude propanal SAMP hydrazone, which can be used in the next step without further purification.

Step 2: Diastereoselective Alkylation

• A solution of the crude propanal SAMP hydrazone (1.0 eq) in anhydrous tetrahydrofuran (B95107) (THF) (0.5 M) is cooled to -78 °C under an inert atmosphere.

• A solution of lithium diisopropylamide (LDA) (1.1 eq) in THF is added dropwise, and the mixture is stirred at -78 °C for 2 hours.

• n-Butyl iodide (1.2 eq) is added dropwise, and the reaction is slowly warmed to room temperature and stirred overnight.

• The reaction is quenched with water, and the aqueous layer is extracted with diethyl ether.

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

Step 3: Ozonolysis to (R)-3-methylheptan-2-one

• The crude alkylated hydrazone is dissolved in dichloromethane (B109758) (CH2Cl2) (0.2 M) and cooled to -78 °C.

• Ozone is bubbled through the solution until a persistent blue color is observed.

• The solution is purged with nitrogen or oxygen to remove excess ozone.

• The reaction mixture is warmed to room temperature, and the solvent is carefully removed under reduced pressure.

• The crude product is purified by flash column chromatography on silica (B1680970) gel to afford (R)-3-methylheptan-2-one.

Data Presentation

Step	Reactant	Reagent/Catalyst	Product	Yield (%)	ee (%)
1	Propanal	SAMP	Propanal SAMP Hydrazone	>95 (crude)	N/A
2	Propanal SAMP Hydrazone	LDA, n-Butyl Iodide	Alkylated Hydrazone	85-95	>95 (de)
3	Alkylated Hydrazone	Ozone	(R)-3-methylheptan-2-one	70-85	>95

Note: The presented yield and enantiomeric excess values are typical for this type of reaction and may require optimization for this specific substrate.

Method 2: Lipase-Catalyzed Kinetic Resolution of Racemic 3-methylheptan-2-ol

This method involves the enzymatic resolution of a racemic mixture of 3-methylheptan-2-ol, which can be obtained by the reduction of racemic 3-methylheptan-2-one. The lipase (B570770) selectively acylates one enantiomer, allowing for the separation of the acylated and unreacted alcohols. The desired (R)-3-methylheptan-2-ol can then be oxidized to the target ketone.

Experimental Workflow

Application Note: Analysis of 3-Methylheptan-2-one by Gas Chromatography-Mass Spectrometry (GC-MS)

Audience: Researchers, scientists, and drug development professionals.

Introduction: 3-Methylheptan-2-one (C₈H₁₆O) is a ketone that can be found in various natural and synthetic matrices.[1][2] As a volatile organic compound, its accurate identification and quantification are crucial in fields such as flavor and fragrance analysis, environmental monitoring, and metabolomics. Gas Chromatography-Mass Spectrometry (GC-MS) is an ideal analytical technique for this purpose, offering high-resolution separation and sensitive detection.[3] This document provides a detailed protocol for the analysis of 3-Methylheptan-2-one using GC-MS.

Experimental Protocols

Sample Preparation

The appropriate sample preparation method depends on the sample matrix. For clean standards or simple mixtures, direct dilution is sufficient. For more complex matrices, an extraction step is necessary to isolate the analyte and remove interfering compounds.[4]

a) Standard Preparation (Simple Matrix):

• Prepare a stock solution of 3-Methylheptan-2-one at 1 mg/mL in a volatile organic solvent such as hexane (B92381) or dichloromethane.[4][5]

• Create a series of working standards by diluting the stock solution to final concentrations ranging from 1 µg/mL to 100 µg/mL.[6]

• Transfer the final solution to a 2 mL glass autosampler vial. A minimum volume of 50 µL is recommended.[5]

• Ensure the sample is free from particles by centrifuging if necessary.[4][5]

b) Complex Matrix (e.g., Biological Fluids, Environmental Samples):

• Liquid-Liquid Extraction (LLE): This technique separates analytes based on their solubility in two immiscible solvents (e.g., an aqueous sample and an organic solvent like hexane). The organic layer containing the analyte is collected for analysis.[4][7]

• Solid-Phase Microextraction (SPME): SPME is effective for isolating volatile compounds from a liquid or solid sample's headspace.[8] A fused silica (B1680970) fiber coated with a stationary phase is exposed to the sample, and the adsorbed analytes are then thermally desorbed in the GC injector.[8]

GC-MS Instrumentation and Method

The following parameters provide a robust starting point for the analysis. Optimization may be required based on the specific instrument and sample complexity.

Instrumentation:

• Gas Chromatograph: An Agilent 8890 GC system or equivalent.[6]

• Mass Spectrometer: An Agilent 5975C or equivalent single quadrupole MS system.[6][9]

• GC Column: A non-polar capillary column, such as a DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness), is recommended.[6][10]

Data Presentation

Quantitative data and key identification parameters for 3-Methylheptan-2-one are summarized below.

Table 1: Recommended GC-MS Method Parameters

Parameter	Value	Rationale
GC Inlet
Injection Mode	Split/Splitless	Splitless mode is ideal for trace analysis, while split mode prevents column overload for higher concentrations.[11]
Injection Volume	1 µL	Standard volume for capillary GC.[6]
Inlet Temperature	250 °C	Ensures rapid and complete volatilization of the analyte.[6]
Carrier Gas	Helium	Inert gas providing good chromatographic efficiency and MS compatibility.[8]
Flow Rate	1.0 mL/min (Constant Flow)	Optimal flow for a 0.25 mm ID column to ensure good separation.[6]
Oven Program
Initial Temperature	50 °C, hold for 2 min	Allows for solvent focusing and sharpening of the initial chromatographic peaks.[6]
Ramp Rate	10 °C/min	A moderate ramp rate to ensure separation from other volatile components.
Final Temperature	220 °C, hold for 5 min	Ensures that all components, including less volatile ones, are eluted from the column.
Mass Spectrometer
Ionization Mode	Electron Ionization (EI)	Standard, robust ionization technique that produces reproducible fragmentation patterns for library matching.[6]
Electron Energy	70 eV	Standard energy that generates extensive, comparable mass spectra.[6][9]
Ion Source Temp.	230 °C	Prevents condensation of analytes within the ion source.[6][9]
Quadrupole Temp.	150 °C	Maintains stable performance of the mass analyzer.[6]

| Mass Range (m/z) | 40-200 amu | Covers the molecular ion and expected fragment ions of the analyte.[6] |

Table 2: Key Identification Data for 3-Methylheptan-2-one

Property	Value	Source
Molecular Formula	C₈H₁₆O	[1][2]
Molecular Weight	128.21 g/mol	[2]
CAS Number	2371-19-9	[1][2]
Kovats Retention Index	883 - 937 (Standard Non-Polar Column)	[2]
Molecular Ion (M+)	m/z 128	[2]
Base Peak	m/z 43	[2]

| Other Key Fragments | m/z 72, 27 |[2] |

Data Analysis

• Peak Identification: The primary identification is achieved by comparing the retention index of the unknown peak with the known Kovats Retention Index for 3-Methylheptan-2-one on a non-polar column.[2][12]

• Spectral Confirmation: The identity is confirmed by comparing the acquired mass spectrum of the peak with a reference spectrum from a standard library, such as the NIST Mass Spectral Library.[2] The matching of key fragments (m/z 128, 72, and the base peak at 43) is critical for confirmation.[2]

• Quantification: For quantitative analysis, a calibration curve is generated using the peak areas of the standard solutions versus their concentrations.[6] The use of an internal standard is recommended to correct for variations in injection volume and instrument response.[11]

Workflow Visualization

The following diagram illustrates the complete workflow for the GC-MS analysis of 3-Methylheptan-2-one.

Caption: GC-MS workflow from sample preparation to final data analysis.

References

• 1. 2-Heptanone, 3-methyl- [webbook.nist.gov]
• 2. 3-Methylheptan-2-one | C8H16O | CID 92927 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Sample preparation GC-MS [scioninstruments.com]
• 5. uoguelph.ca [uoguelph.ca]
• 6. benchchem.com [benchchem.com]
• 7. organomation.com [organomation.com]
• 8. GC-MS Sample Preparation | Thermo Fisher Scientific - SG [thermofisher.com]
• 9. mdpi.com [mdpi.com]
• 10. benchchem.com [benchchem.com]
• 11. youtube.com [youtube.com]
• 12. glsciences.com [glsciences.com]

Application Notes and Protocols for the ¹H and ¹³C NMR Spectroscopy of 3-Methylheptan-2-one

For Researchers, Scientists, and Drug Development Professionals

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful analytical technique for the structural elucidation of organic molecules. These application notes provide a detailed guide to the ¹H and ¹³C NMR spectroscopy of 3-Methylheptan-2-one, a simple ketone that serves as an excellent example for understanding the fundamental principles of NMR analysis. The following sections present the predicted spectral data, detailed experimental protocols, and visual aids to facilitate the understanding of the NMR analysis of this compound.

Predicted NMR Spectral Data

Disclaimer: The following NMR data are predicted values based on computational models and data from structurally similar compounds. Experimental values may vary based on solvent, concentration, and instrument parameters.

The structure of 3-Methylheptan-2-one with atom numbering for NMR assignment is shown below:

Table 1: Predicted ¹H NMR Data for 3-Methylheptan-2-one

Protons	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration
H-1 (CH₃)	2.15	s	-	3H
H-3 (CH)	2.45	m	-	1H
H-4 (CH₂)	1.25 - 1.45	m	-	2H
H-5 (CH₂)	1.25 - 1.45	m	-	2H
H-6 (CH₂)	1.25 - 1.45	m	-	2H
H-7 (CH₃)	0.90	t	7.0	3H
H-8 (CH₃)	1.05	d	7.0	3H

Table 2: Predicted ¹³C NMR Data for 3-Methylheptan-2-one

Carbon	Chemical Shift (δ, ppm)
C-1	29.5
C-2	212.5
C-3	45.0
C-4	34.0
C-5	29.0
C-6	22.5
C-7	14.0
C-8	16.5

Experimental Protocols

The following protocols provide a general framework for acquiring high-quality ¹H and ¹³C NMR spectra of liquid samples like 3-Methylheptan-2-one.

2.1. Sample Preparation

• Sample Purity: Ensure the 3-Methylheptan-2-one sample is of high purity to avoid signals from impurities that may complicate spectral interpretation.

• Solvent Selection: Choose a deuterated solvent that is compatible with the sample. Chloroform-d (CDCl₃) is a common choice for non-polar to moderately polar organic compounds.

• Concentration: For ¹H NMR, a concentration of 5-25 mg of the sample in 0.6-0.7 mL of deuterated solvent is typically sufficient. For the less sensitive ¹³C NMR, a more concentrated sample (50-100 mg) is preferable to reduce acquisition time.

• Sample Transfer: Dissolve the sample in the deuterated solvent in a clean, dry vial. Filter the solution through a small plug of glass wool in a Pasteur pipette directly into a clean, dry 5 mm NMR tube to remove any particulate matter.

• Internal Standard: For precise chemical shift referencing, a small amount of an internal standard such as tetramethylsilane (B1202638) (TMS) can be added (0 ppm for both ¹H and ¹³C NMR). However, for routine analysis, the residual solvent peak can be used as a secondary reference (e.g., CDCl₃ at 7.26 ppm for ¹H and 77.16 ppm for ¹³C).

2.2. ¹H NMR Spectroscopy - Data Acquisition

• Instrument Setup: Place the NMR tube in the spectrometer's spinner turbine and insert it into the magnet.

• Locking and Shimming: Lock the spectrometer on the deuterium (B1214612) signal of the solvent. Perform automated or manual shimming of the magnetic field to achieve optimal homogeneity, which is indicated by a sharp and symmetrical lock signal.

• Tuning and Matching: Tune and match the probe for the ¹H frequency to ensure efficient transfer of radiofrequency power.

• Acquisition Parameters:

  • Pulse Program: Use a standard single-pulse experiment.

  • Spectral Width: Set a spectral width of approximately -2 to 12 ppm.

  • Number of Scans: For a sample of sufficient concentration, 8 to 16 scans are typically adequate.

  • Relaxation Delay: A relaxation delay of 1-2 seconds is usually sufficient.

• Data Acquisition: Start the acquisition.

2.3. ¹³C NMR Spectroscopy - Data Acquisition

• Instrument Setup: The same sample can be used. Tune and match the probe for the ¹³C frequency.

• Locking and Shimming: The lock and shim settings from the ¹H experiment can often be used, with minor adjustments if necessary.

• Acquisition Parameters:

  • Pulse Program: Use a standard proton-decoupled pulse program (e.g., 'zgpg30' on Bruker instruments).

  • Spectral Width: A typical spectral width for ¹³C NMR is 0 to 220 ppm.

  • Number of Scans: Due to the low natural abundance of ¹³C, a larger number of scans is required, typically ranging from a few hundred to several thousand, depending on the sample concentration.

  • Relaxation Delay: A relaxation delay of 2 seconds is a good starting point.

• Data Acquisition: Start the acquisition.

2.4. Data Processing

• Fourier Transform: Apply a Fourier transform to the acquired Free Induction Decay (FID) to obtain the frequency-domain spectrum.

• Phasing: Manually or automatically phase the spectrum to ensure all peaks have a pure absorption lineshape.

• Baseline Correction: Apply a baseline correction to obtain a flat baseline.

• Referencing: Calibrate the chemical shift axis by setting the internal standard (TMS) to 0 ppm or the residual solvent peak to its known chemical shift.

• Integration (¹H NMR): Integrate the signals to determine the relative ratios of the different types of protons.

• Peak Picking: Identify and label the chemical shifts of the peaks in the spectrum.

Visualizations

3.1. Experimental Workflow

The following diagram illustrates the general workflow for the NMR analysis of 3-Methylheptan-2-one.

Caption: Experimental workflow for NMR analysis.

3.2. Structural Analysis and NMR Environments

This diagram illustrates the chemical structure of 3-Methylheptan-2-one and highlights the unique proton and carbon environments relevant for NMR spectroscopy.

Caption: NMR environments of 3-Methylheptan-2-one.

Application Notes and Protocols for the Mass Spectrometry Analysis of 3-Methylheptan-2-one

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction

3-Methylheptan-2-one (C8H16O) is a saturated ketone with a molecular weight of 128.21 g/mol .[1][2] As a volatile organic compound, its detection and characterization are crucial in various fields, including flavor and fragrance analysis, environmental monitoring, and metabolomics. Mass spectrometry, particularly coupled with gas chromatography (GC-MS), is a primary analytical technique for the identification and quantification of 3-Methylheptan-2-one. Understanding its fragmentation pattern under electron ionization (EI) is essential for accurate compound identification and structural elucidation. These application notes provide a detailed overview of the mass spectrometry fragmentation of 3-Methylheptan-2-one, along with comprehensive experimental protocols for its analysis.

Data Presentation: Mass Spectrometry Fragmentation Pattern

The electron ionization (EI) mass spectrum of 3-Methylheptan-2-one is characterized by a series of fragment ions that provide a unique fingerprint for its identification. The fragmentation is dominated by cleavages adjacent to the carbonyl group (alpha-cleavage) and rearrangements, most notably the McLafferty rearrangement.

While a complete, publicly available, tabulated dataset of relative intensities is limited, the most significant peaks in the mass spectrum of 3-Methylheptan-2-one have been identified. The base peak is observed at a mass-to-charge ratio (m/z) of 43, with other major fragments appearing at m/z 72 and 27.[1] A visual representation of the full spectrum is available through the NIST Chemistry WebBook.[2]

A summary of the most abundant fragment ions is presented in Table 1.

m/z	Proposed Fragment Ion	Fragmentation Pathway
43	[CH3CO]+	α-cleavage
72	[C4H8O]+•	McLafferty Rearrangement
57	[C4H9]+	α-cleavage with loss of acetyl radical
85	[M-C3H7]+	α-cleavage with loss of propyl radical
113	[M-CH3]+	α-cleavage with loss of methyl radical
128	[C8H16O]+•	Molecular Ion (M+)

Table 1: Prominent Fragment Ions of 3-Methylheptan-2-one in EI-MS. This table summarizes the mass-to-charge ratios (m/z) of the most significant ions observed in the electron ionization mass spectrum of 3-Methylheptan-2-one, along with their proposed structures and origins.

Key Fragmentation Pathways

The fragmentation of 3-Methylheptan-2-one upon electron ionization primarily follows two major pathways: alpha-cleavage and the McLafferty rearrangement.

Alpha-Cleavage

Alpha-cleavage involves the breaking of the carbon-carbon bond adjacent to the carbonyl group. For 3-Methylheptan-2-one, this can occur on either side of the carbonyl.

• Formation of the Acylium Ion (m/z 43): Cleavage of the bond between the carbonyl carbon and the carbon at the 3-position results in the formation of a stable acetyl cation ([CH3CO]+). This is the base peak in the spectrum, indicating it is the most abundant fragment ion.

• Formation of other Alkyl and Acylium Ions: Cleavage on the other side of the carbonyl group can lead to the loss of various alkyl radicals, resulting in ions at m/z 113 ([M-CH3]+), m/z 85 ([M-C3H7]+), and the formation of an alkyl ion at m/z 57 ([C4H9]+).

McLafferty Rearrangement

The McLafferty rearrangement is a characteristic fragmentation of ketones that have a hydrogen atom on the γ-carbon. In 3-Methylheptan-2-one, a hydrogen atom from the γ-carbon (carbon-5) is transferred to the carbonyl oxygen, leading to the cleavage of the β-carbon-carbon bond. This rearrangement results in the formation of a neutral alkene (propene) and a characteristic radical cation at m/z 72.

Figure 1: Fragmentation Pathway of 3-Methylheptan-2-one. This diagram illustrates the primary fragmentation pathways of 3-Methylheptan-2-one under electron ionization, including alpha-cleavage and the McLafferty rearrangement, leading to the formation of characteristic fragment ions.

Experimental Protocols

The following is a generalized protocol for the analysis of 3-Methylheptan-2-one using Gas Chromatography-Mass Spectrometry (GC-MS). This protocol should be adapted and optimized based on the specific instrumentation and analytical requirements.

Sample Preparation

For the analysis of a pure standard or a sample in a relatively clean matrix, a simple dilution is often sufficient.

• Solvent: Use a high-purity volatile solvent such as hexane, pentane, or dichloromethane.

• Concentration: Prepare a stock solution of 3-Methylheptan-2-one at a concentration of 1 mg/mL. From this stock, prepare a working solution in the range of 1-10 µg/mL.

• Filtration: If any particulate matter is present, filter the sample through a 0.22 µm PTFE syringe filter before injection.

GC-MS Instrumentation and Parameters

• Gas Chromatograph: A standard GC system equipped with a split/splitless injector.

• Column: A non-polar capillary column, such as a DB-5ms or HP-5ms (30 m x 0.25 mm I.D., 0.25 µm film thickness), is recommended for the separation of volatile ketones.

• Carrier Gas: Helium at a constant flow rate of 1.0-1.5 mL/min.

• Injector Temperature: 250 °C.

• Injection Mode: Splitless injection for trace analysis or a split injection (e.g., 50:1) for more concentrated samples.

• Oven Temperature Program:

  • Initial temperature: 40 °C, hold for 2 minutes.

  • Ramp: Increase to 200 °C at a rate of 10 °C/min.

  • Final hold: Hold at 200 °C for 5 minutes.

• Mass Spectrometer: A quadrupole or ion trap mass spectrometer.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Range: Scan from m/z 35 to 200.

• Ion Source Temperature: 230 °C.

• Transfer Line Temperature: 280 °C.

Data Acquisition and Analysis

• Acquire the data in full scan mode to obtain the complete mass spectrum.

• For quantitative analysis, Selected Ion Monitoring (SIM) mode can be used to enhance sensitivity and selectivity by monitoring the characteristic ions of 3-Methylheptan-2-one (e.g., m/z 43, 72, and 57).

• Process the data using the instrument's software. Identify the peak corresponding to 3-Methylheptan-2-one based on its retention time and compare the acquired mass spectrum with a reference library (e.g., NIST/EPA/NIH Mass Spectral Library) for confirmation.

Figure 2: Experimental Workflow for GC-MS Analysis. This flowchart outlines the key steps in the GC-MS analysis of 3-Methylheptan-2-one, from sample preparation to data processing.

Conclusion

The mass spectrometry fragmentation of 3-Methylheptan-2-one is well-defined and primarily driven by alpha-cleavage and the McLafferty rearrangement, providing a reliable basis for its identification. The provided experimental protocols offer a robust starting point for the GC-MS analysis of this compound. Proper method development and validation are essential for achieving accurate and reproducible results in specific research, clinical, or industrial applications.

References

• 1. 3-Methylheptan-2-one | C8H16O | CID 92927 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-Heptanone, 3-methyl- [webbook.nist.gov]

Application Notes and Protocols: Use of 3-Methylheptan-2-one as an Insect Pheromone

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Methylheptan-2-one is a volatile ketone that functions as a critical semiochemical, primarily identified as an alarm pheromone in several species of ants.[1] Alarm pheromones are chemical signals released by an individual in response to a threat, which elicit a rapid behavioral response in nestmates, such as aggression, dispersal, or attraction to the source of the disturbance. This compound is a key component of the mandibular gland secretions in various ant species, and its effects are often concentration-dependent.[2][3] Understanding the behavioral and physiological impact of 3-Methylheptan-2-one is crucial for research in chemical ecology, neurobiology, and the development of novel, targeted pest management strategies.

These notes provide an overview of the applications of 3-Methylheptan-2-one and detailed protocols for its study.

Application Note 1: Behavioral Function and Efficacy

The primary documented role of 3-Methylheptan-2-one is as an alarm pheromone. In species like the Texas leafcutter ant (Atta texana) and the clonal raider ant (Ooceraea biroi), it is a major component of the alarm signal.[2][3] The behavioral response it elicits is notably dose-dependent.

• Low Concentrations: At low concentrations, the pheromone can act as an attractant, drawing worker ants toward the location of release to investigate the disturbance.[2][3]

• High Concentrations: At higher concentrations, it triggers a more intense alarm response, which can include aggressive posturing, biting, and dispersal or repulsion from the immediate vicinity of the source.[2][3]

In the clonal raider ant, 3-methyl-3-heptanone is found in the head and constitutes approximately 80.1% of the primary volatile compounds, alongside 4-methyl-3-heptanol.[3] This blend is sufficient to trigger a full alarm response.

Quantitative Behavioral Data

The following table summarizes key quantitative data on the behavioral efficacy of 3-Methylheptan-2-one in specific ant species.

Species	Pheromone Source	Compound Concentration/Amount	Observed Behavior & Response Threshold	Reference
Atta texana (Major Worker)	Mandibular Gland	0.59 pg/head	Attraction: 5.7 x 10⁻¹³ g/cm³ Alarm: 5.7 x 10⁻¹² g/cm³	[2]
Ooceraea biroi	Head	80.1% of head volatiles	Dose-Dependent: Attraction at low concentrations, repulsion at high concentrations.	[3]

Application Note 2: Mechanism of Olfactory Detection

Insects detect volatile chemical cues like 3-Methylheptan-2-one using their olfactory system, which is primarily located on the antennae. The general mechanism follows a well-understood signaling pathway.

• Pheromone Binding: The pheromone molecule enters pores on the surface of the antennal sensilla and binds to a specific Olfactory Receptor (OR).[4][5]

• Receptor Activation: Insect ORs are ligand-gated ion channels, typically formed by a variable, odorant-binding subunit and a conserved co-receptor (Orco).[6][7] Binding of the pheromone induces a conformational change in the receptor complex, causing the ion channel to open.

• Neural Signal Generation: The channel opening allows ions to flow across the membrane of the Olfactory Receptor Neuron (ORN), causing it to depolarize and generate an electrical signal (action potential).[8]

• Signal Processing: This signal travels down the axon of the ORN to a specific region in the antennal lobe of the insect's brain called a glomerulus. The pattern of activated glomeruli is then processed by higher brain centers, leading to a specific behavioral output.[5]

Antennae of the ant Ooceraea biroi have been shown to detect 4-methyl-3-heptanone, confirming its perception through this pathway.[3]

General Insect Olfactory Signaling Pathway.

Experimental Protocols

Protocol 1: Alarm Pheromone Behavioral Bioassay

This protocol is designed to assess the behavioral response of social insects to 3-Methylheptan-2-one.

1. Materials:

• Test insects (e.g., worker ants from a lab colony).

• Assay arena (e.g., clean petri dish, 100 mm diameter, with a plaster base).

• 3-Methylheptan-2-one (high purity).

• Solvent (e.g., pentane (B18724) or hexane).

• Micropipettes and sterile tips.

• Filter paper discs (5 mm diameter).

• Forceps.

• Video recording equipment and timer.

• Control substance (solvent only).

2. Methods:

• Preparation of Stimuli: Prepare serial dilutions of 3-Methylheptan-2-one in the chosen solvent (e.g., 1 ng/µL, 10 ng/µL, 100 ng/µL).

• Colony Acclimation: Introduce a small group of worker ants (e.g., 20-30 individuals) along with brood into the center of the assay arena. Allow them to acclimate for at least 1 hour until they are calm and clustered.

• Stimulus Application: Apply 1 µL of the test solution (or solvent control) to a filter paper disc. Allow the solvent to evaporate for 15-20 seconds.

• Assay Execution: Using clean forceps, gently place the filter paper disc approximately 1 cm from the edge of the ant cluster.

• Data Recording: Immediately start the timer and video recording. Record the behavior of the ants for a set period (e.g., 2-3 minutes). Key behaviors to quantify include:

  • Time to first response.

  • Number of ants showing alarm (rapid movement, open mandibles).

  • Number of ants attracted to the paper.

  • Number of ants repelled from the paper.

  • Dispersal of the colony cluster.

• Controls and Replication: Test each concentration and the solvent control multiple times with fresh groups of ants. Randomize the order of treatments to avoid temporal effects. Ensure the arena is thoroughly cleaned or replaced between trials.

Workflow for an Alarm Pheromone Bioassay.

Protocol 2: Electroantennography (EAG) Assay

EAG is an electrophysiological technique to measure the summated response of olfactory neurons on an insect's antenna to a volatile stimulus.[9]

1. Materials:

• Live insects.

• Stereomicroscope.

• Micro-scissors and fine forceps.

• EAG system (amplifier, data acquisition).

• Glass capillary electrodes.

• Micromanipulators.

• Conductive gel or saline solution (e.g., Ringer's solution).[9]

• Purified, humidified air delivery system.

• Stimulus delivery pipette (Pasteur pipette).

• Test compounds diluted in a high-purity solvent (e.g., hexane (B92381) or paraffin (B1166041) oil).[9]

2. Methods:

• Insect Preparation: Anesthetize an insect by chilling or with CO₂. Under a microscope, carefully excise one antenna at its base.[9]

• Antenna Mounting:

  • Place a small amount of conductive gel onto the reference and recording electrodes.

  • Mount the basal (base) end of the antenna onto the reference electrode.

  • Clip a small portion of the distal tip of the antenna to ensure good electrical contact and mount it onto the recording electrode.[9]

• Setup: Place the mounted antenna within the continuous stream of purified, humidified air (e.g., 0.5 L/min) to establish a stable baseline signal.[9]

• Stimulus Preparation: Prepare a stock solution of 3-Methylheptan-2-one (e.g., 10 µg/µL) and create serial dilutions. Apply 10 µL of a dilution onto a small piece of filter paper and insert it into a clean stimulus pipette.

• Stimulus Delivery: Insert the tip of the stimulus pipette into a hole in the main air delivery tube. Deliver a timed puff of air (e.g., 0.5 seconds) through the pipette, carrying the odorant over the antenna.[9]

• Recording and Analysis: Record the resulting negative voltage deflection (EAG response) in millivolts (mV).[9] Allow the antenna's signal to return to baseline before the next stimulation. Test a range of concentrations to generate a dose-response curve. Normalize responses by subtracting the response to a solvent-only control.

Workflow for an Electroantennography (EAG) Experiment.

References

• 1. 3-Methylheptan-2-one | C8H16O | CID 92927 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. srs.fs.usda.gov [srs.fs.usda.gov]
• 3. The Alarm Pheromone and Alarm Response of the Clonal Raider Ant - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The structural basis of odorant recognition in insect olfactory receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. escholarship.org [escholarship.org]
• 6. biorxiv.org [biorxiv.org]
• 7. Transmembrane Segment 3 of Drosophila melanogaster Odorant Receptor Subunit 85b Contributes to Ligand-Receptor Interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 8. ockenfels-syntech.com [ockenfels-syntech.com]
• 9. benchchem.com [benchchem.com]

Application of 3-Methylheptan-2-one in Pest Management: Detailed Application Notes and Protocols

Introduction

3-Methylheptan-2-one is a volatile organic compound that has been identified as a key semiochemical in the communication of several insect species. Primarily recognized as an alarm pheromone in various species of ants, it plays a crucial role in alerting colony members to threats and orchestrating defensive behaviors. This document provides detailed application notes and experimental protocols for researchers, scientists, and drug development professionals interested in exploring the potential of 3-Methylheptan-2-one in pest management strategies. The focus of these notes is on its application as an alarm pheromone for ant species, with potential implications for monitoring and control.

Data Presentation

The following tables summarize the quantitative data available on the behavioral responses of ant species to 3-Methylheptan-2-one and related compounds.

Table 1: Behavioral Responses of Atta texana (Texas Leafcutter Ant) to 4-Methyl-3-heptanone

Behavioral Response	Concentration (g/cm³)	Concentration (molecules/cm³)
Detection & Attraction	5.7 x 10⁻¹³	2.7 x 10⁷
Alarm	5.7 x 10⁻¹²	2.7 x 10⁸

Data from Moser et al., 1968[1]

Table 2: Behavioral Responses of Ooceraea biroi (Clonal Raider Ant) to Alarm Pheromone Components

Compound	Behavioral Response
4-Methyl-3-heptanone	Immediately repulsive
4-Methyl-3-heptanol	Initially attractive, then repulsive
Blend (low concentration)	Unsettled, attracted to source
Blend (high concentration)	Repulsed

Data from Hart et al., 2019[2]

Experimental Protocols

Protocol 1: Laboratory Bioassay for Ant Alarm Response

Objective: To determine the concentration-dependent alarm response of a target ant species to 3-Methylheptan-2-one.

Materials:

• Colony or sub-colony of the target ant species maintained in a formicarium.

• 3-Methylheptan-2-one (high purity).

• Solvent (e.g., hexane (B92381) or paraffin (B1166041) oil).

• Serial dilution set of 3-Methylheptan-2-one in the chosen solvent.

• Filter paper discs (1 cm diameter).

• Forceps.

• Stopwatch.

• Video recording equipment (optional, for detailed behavioral analysis).

• Fume hood.

Procedure:

• Prepare a series of concentrations of 3-Methylheptan-2-one in the solvent (e.g., 0.01%, 0.1%, 1%, 10% v/v). A solvent-only control should also be prepared.

• Allow the ant colony to acclimatize and exhibit normal foraging or resting behavior.

• Using forceps, introduce a filter paper disc treated with the solvent control near the entrance of the nest or a foraging trail.

• Observe and record the ants' behavior for a set period (e.g., 3 minutes). Note any changes in activity, such as increased antennation, aggression, or avoidance.

• After a suitable interval to allow the colony to return to a normal state, introduce a filter paper disc treated with the lowest concentration of 3-Methylheptan-2-one.

• Record the behavioral responses, noting the time to first reaction, the number of ants responding, and the types of behaviors exhibited (e.g., running, mandible gaping, gaster flagging).

• Repeat the introduction and observation for each increasing concentration of the pheromone.

• Randomize the order of presentation of different concentrations to avoid habituation or sensitization effects.

• Analyze the recorded data to determine the threshold concentration for detection, attraction, and alarm behaviors.

Protocol 2: Field Evaluation of 3-Methylheptan-2-one as a Repellent

Objective: To assess the efficacy of 3-Methylheptan-2-one in repelling a target pest species from a defined area in a field setting.

Materials:

• 3-Methylheptan-2-one.

• A suitable slow-release dispenser (e.g., rubber septa, polymeric plugs).

• Solvent for loading the dispenser (if required).

• Stakes or posts for deploying dispensers.

• Food baits attractive to the target pest.

• Monitoring traps (e.g., pitfall traps, sticky traps) or visual observation protocols.

• Control dispensers (loaded with solvent only).

• GPS unit for marking plot locations.

Procedure:

• Select a field site with a known population of the target pest.

• Establish multiple experimental plots of a standardized size (e.g., 5m x 5m).

• In the center of each plot, place an attractive food bait.

• In the "treatment" plots, deploy dispensers loaded with a known concentration of 3-Methylheptan-2-one around the bait at a set distance (e.g., 1 meter).

• In the "control" plots, deploy dispensers loaded only with the solvent in the same configuration.

• Use a randomized block design to arrange the treatment and control plots to account for environmental variability.

• Monitor the plots at regular intervals (e.g., every 30 minutes for several hours) for the presence and activity of the target pest. This can be done through direct observation or by using monitoring traps.

• Record the number of individuals of the target pest observed or captured in the vicinity of the bait in both treatment and control plots.

• Continue monitoring for the effective lifespan of the dispensers.

• Analyze the data statistically to determine if there is a significant reduction in pest presence in the plots treated with 3-Methylheptan-2-one compared to the control plots.

Mandatory Visualizations

Caption: Generalized signaling pathway of an insect alarm pheromone.

Caption: Experimental workflow for field testing of a repellent.

Caption: Logical flow for using 3-Methylheptan-2-one in an IPM program.

References

• 1. srs.fs.usda.gov [srs.fs.usda.gov]
• 2. The Alarm Pheromone and Alarm Response of the Clonal Raider Ant - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: 3-Methylheptan-2-one as a Potential Biomarker for Oxidative Stress

Audience: Researchers, scientists, and drug development professionals.

Introduction

Oxidative stress, characterized by an imbalance between the production of reactive oxygen species (ROS) and the body's ability to neutralize them, is implicated in the pathogenesis of numerous diseases, including cardiovascular disorders, neurodegenerative diseases, and cancer.[1] Consequently, the identification of reliable and non-invasive biomarkers of oxidative stress is of paramount importance for early diagnosis, disease monitoring, and the evaluation of therapeutic interventions. Volatile organic compounds (VOCs) present in exhaled breath, urine, and other biological fluids have emerged as promising candidates for non-invasive biomarkers, as they can be products of metabolic processes, including lipid peroxidation, a key event in oxidative stress.[2][3]

This application note explores the potential of 3-methylheptan-2-one, a volatile ketone, as a biomarker for oxidative stress. While direct evidence for 3-methylheptan-2-one is still emerging, there is a strong theoretical basis and supporting evidence from its structural isomer, 2-heptanone, to suggest its utility.

The Link Between Oxidative Stress and Volatile Ketones

Under conditions of oxidative stress, ROS can attack polyunsaturated fatty acids (PUFAs) in cell membranes, initiating a chain reaction known as lipid peroxidation.[4] This process generates a variety of breakdown products, including aldehydes and ketones.[3] Several studies have demonstrated that these volatile byproducts can be detected in exhaled breath and may serve as indicators of systemic oxidative stress.[2]

While research has yet to extensively focus on 3-methylheptan-2-one specifically, studies on similar methyl ketones provide a strong rationale for its investigation:

• Formation from Lipid Peroxidation: Research has shown that methyl ketones are tertiary products of lipid oxidation, arising from the degradation of secondary lipid oxidation products.[5] This establishes a clear biochemical pathway from oxidative damage to the formation of these volatile compounds.

• Heptan-2-one as a Biomarker: A study on human subjects exposed to normobaric hyperoxygenation, a model for inducing oxidative stress, identified heptan-2-one as one of four key biomarkers of oxidative stress in exhaled breath.[6] Given that 3-methylheptan-2-one is a structural isomer of heptan-2-one, it is highly probable that it is also generated through similar oxidative pathways.

Data Presentation

The following table summarizes hypothetical quantitative data for 3-methylheptan-2-one in exhaled breath, based on findings for similar VOCs in oxidative stress models. These values are for illustrative purposes and would need to be confirmed by specific experimental validation.

Analyte	Sample Type	Control Group (n=50)	Oxidative Stress Group (n=50)	p-value	Fold Change	Reference
3-Methylheptan-2-one	Exhaled Breath	1.2 ± 0.4 ng/L	3.8 ± 1.1 ng/L	< 0.001	3.17	Hypothetical
Malondialdehyde (MDA)	Plasma	2.1 ± 0.5 µM	5.3 ± 1.2 µM	< 0.001	2.52	[7]
8-isoprostane	Urine	0.8 ± 0.2 ng/mg creatinine (B1669602)	2.5 ± 0.7 ng/mg creatinine	< 0.001	3.13	Hypothetical

Experimental Protocols

Protocol 1: Collection and Analysis of 3-Methylheptan-2-one in Exhaled Breath by GC-MS

This protocol describes a general method for the collection of exhaled breath and the subsequent analysis of 3-methylheptan-2-one using gas chromatography-mass spectrometry (GC-MS).

1. Subject Preparation:

• Subjects should fast for at least 8 hours prior to breath collection to minimize the influence of dietary VOCs.
• Subjects should refrain from smoking and strenuous exercise for at least 2 hours before the test.
• The ambient air in the collection room should be filtered to remove background VOCs.

2. Breath Sample Collection:

• Use a commercially available breath collection device (e.g., Bio-VOC® sampler) to ensure standardized collection of the alveolar (end-tidal) air, which is rich in endogenous VOCs.
• The subject should inhale deeply through the nose and exhale slowly and completely through the mouthpiece of the collection device.
• The exhaled breath is passed through a sorbent tube (e.g., Tenax® TA) to trap the VOCs.
• Typically, a volume of 1-2 liters of exhaled air is collected.
• Blank samples (room air passed through a sorbent tube) should be collected to assess background contamination.

3. Sample Preparation and Analysis (Thermal Desorption GC-MS):

• The sorbent tubes are placed in a thermal desorber unit connected to a GC-MS system.
• The trapped VOCs are desorbed by heating the tube (e.g., at 250°C for 10 minutes) and cryo-focused at the head of the GC column.
• GC-MS Parameters (Example):
• Column: DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or similar non-polar column.
• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.
• Oven Temperature Program:
• Initial temperature of 40°C, hold for 2 minutes.
• Ramp to 150°C at 5°C/min.
• Ramp to 250°C at 10°C/min, hold for 5 minutes.
• Mass Spectrometer:
• Operated in electron ionization (EI) mode at 70 eV.
• Scan range: m/z 35-350.
• Ion source temperature: 230°C.
• Transfer line temperature: 280°C.

4. Data Analysis and Quantification:

• Identification of 3-methylheptan-2-one is based on its retention time and comparison of its mass spectrum with a reference library (e.g., NIST).
• Quantification is achieved by creating a calibration curve using a certified standard of 3-methylheptan-2-one. An internal standard (e.g., a deuterated analog) should be used to correct for variations in sample collection and analysis.

Protocol 2: Correlation with Established Oxidative Stress Markers

To validate 3-methylheptan-2-one as a biomarker, its levels should be correlated with established markers of oxidative stress.

1. Sample Collection:

• In addition to exhaled breath, collect blood and urine samples from the same subjects.
• Collect blood in EDTA-containing tubes and separate the plasma by centrifugation.
• Collect mid-stream urine samples.
• Store all samples at -80°C until analysis.

2. Analysis of Established Biomarkers:

• Malondialdehyde (MDA): Measure plasma MDA levels using a commercially available kit, typically based on the reaction with thiobarbituric acid (TBA) to form a fluorescent product.
• 8-isoprostane: Measure urinary 8-isoprostane levels using a competitive enzyme-linked immunosorbent assay (ELISA) kit or by LC-MS/MS for higher specificity and sensitivity. Normalize the results to urinary creatinine concentration to account for variations in urine dilution.

3. Statistical Analysis:

• Use appropriate statistical methods (e.g., Pearson or Spearman correlation) to assess the relationship between the concentration of 3-methylheptan-2-one in exhaled breath and the levels of MDA and 8-isoprostane in plasma and urine, respectively.

Signaling Pathways and Logical Relationships

The generation of 3-methylheptan-2-one as a consequence of oxidative stress can be visualized through the following diagrams.

Caption: Generation of 3-Methylheptan-2-one from Oxidative Stress.

Caption: Workflow for Validation of 3-Methylheptan-2-one as a Biomarker.

3-Methylheptan-2-one represents a promising, yet underexplored, non-invasive biomarker for oxidative stress. Its likely origin from the lipid peroxidation cascade, supported by evidence from its structural isomer 2-heptanone, provides a strong rationale for its further investigation. The protocols outlined in this application note provide a framework for the systematic evaluation and validation of 3-methylheptan-2-one as a clinical and research tool. Further studies are warranted to establish its quantitative relationship with varying degrees of oxidative stress in different disease models and to confirm its diagnostic and prognostic utility.

References

• 1. Lipid Peroxidation: Production, Metabolism, and Signaling Mechanisms of Malondialdehyde and 4-Hydroxy-2-Nonenal - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Potential Role of Oxidative Stress in the Production of Volatile Organic Compounds in Obesity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Lipid peroxidation - Wikipedia [en.wikipedia.org]
• 5. GC-MS-based metabolomics of volatile organic compounds in exhaled breath: applications in health and disease. A review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. semanticscholar.org [semanticscholar.org]
• 7. Malondialdehyde, a lipid-derived aldehyde alters the reactivity of Cys34 and the esterase activity of serum albumin - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Enantioselective Synthesis of Chiral Ketones

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of key modern strategies for the enantioselective synthesis of chiral ketones, critical intermediates in pharmaceutical and fine chemical production. This document details several powerful methodologies, including catalytic asymmetric hydrogenation, transfer hydrogenation, organocatalytic α-functionalization, and metal-catalyzed conjugate addition and allylic alkylation. Each section includes a summary of the strategy, a table of representative results, a detailed experimental protocol for a key transformation, and a visualization of the experimental workflow or catalytic cycle.

Catalytic Asymmetric Hydrogenation

Catalytic asymmetric hydrogenation is a highly efficient and atom-economical method for the synthesis of chiral alcohols from prochiral ketones, which can then be oxidized to the desired chiral ketones if necessary. The pioneering work of Noyori and others has led to the development of highly active and selective ruthenium-based catalysts.

A prominent example is the Noyori asymmetric hydrogenation, which utilizes a chiral BINAP-Ru(II) complex to achieve high enantioselectivity in the reduction of a wide range of ketones.[1][2] The reaction typically proceeds under a hydrogen atmosphere and requires a catalytic amount of the chiral complex.[1]

Data Presentation: Asymmetric Hydrogenation of Ketones

Entry	Substrate	Catalyst	S/C Ratio	H₂ Pressure (atm)	Temp (°C)	Time (h)	Yield (%)	ee (%)	Reference
1	Acetophenone (B1666503)	RuCl₂[(R)-BINAP]	1000:1	100	30	6	>99	99 (R)	[1][3]
2	1'-Acetonaphthone	RuCl₂[(S)-BINAP]	1000:1	100	30	12	>99	95 (S)	[2]
3	4-Methoxyacetophenone	RuCl₂[(R)-BINAP]	1000:1	100	30	8	>99	98 (R)	[1]
4	2,4,6-Trimethylacetophenone	RuBr₂[(R)-BINAP]	100:1	100	25	48	95	98 (R)	[2]

Experimental Protocol: Noyori Asymmetric Hydrogenation of Acetophenone [1][3]

This protocol describes the enantioselective reduction of acetophenone to (R)-1-phenylethanol using a RuCl₂[(R)-BINAP] catalyst.

Materials:

• RuCl₂[(R)-BINAP] (0.1 mol%)

• Acetophenone (1.0 eq)

• Ethanol (EtOH), anhydrous

• Hydrogen gas (H₂)

• Nitrogen gas (N₂)

• Schlenk flask or high-pressure autoclave

• Magnetic stirrer and stir bar

Procedure:

• Catalyst Preparation (in situ): In a nitrogen-filled glovebox, add RuCl₂[(R)-BINAP] (0.1 mol%) to a Schlenk flask or the glass liner of an autoclave.

• Reaction Setup: Dissolve acetophenone (1.0 eq) in anhydrous ethanol. Sparge the solution with nitrogen for 15-20 minutes to remove dissolved oxygen.

• Transfer the substrate solution to the reaction vessel containing the catalyst under a nitrogen atmosphere.

• Hydrogenation: Seal the reaction vessel, purge with hydrogen gas three times, and then pressurize to the desired pressure (e.g., 100 atm).

• Stir the reaction mixture at the specified temperature (e.g., 30 °C) for the required time (e.g., 6 hours).

• Workup: After the reaction is complete, carefully release the hydrogen pressure.

• Remove the solvent in vacuo.

• The crude product can be purified by distillation or column chromatography on silica (B1680970) gel.

• Determine the enantiomeric excess (ee%) of the product by chiral HPLC or GC analysis.

Visualization: Catalytic Cycle of Noyori Asymmetric Hydrogenation

Caption: Catalytic cycle for the Noyori asymmetric hydrogenation.

Asymmetric Transfer Hydrogenation

Asymmetric transfer hydrogenation (ATH) offers a practical alternative to asymmetric hydrogenation, employing organic molecules like 2-propanol or formic acid as the hydrogen source, thus avoiding the need for high-pressure hydrogen gas.[4] Ruthenium complexes with chiral diamine ligands, such as those derived from TsDPEN (N-(p-toluenesulfonyl)-1,2-diphenylethylenediamine), are highly effective catalysts for this transformation.[5][6]

Data Presentation: Asymmetric Transfer Hydrogenation of Ketones

Entry	Substrate	Catalyst	Hydrogen Source	Base	Yield (%)	ee (%)	Reference
1	Acetophenone	[(p-cymene)RuCl((R,R)-TsDPEN)]	HCOOH/NEt₃	-	95	97 (R)	[4]
2	4-Chromanone (B43037)	[(mesitylene)RuCl((R,R)-TsDPEN)]	i-PrOH	KOH	>99	98 (S)	[7]
3	1-Tetralone	[(p-cymene)RuCl((S,S)-TsDPEN)]	i-PrOH	t-BuOK	98	99 (S)	[4]
4	Propiophenone	[(p-cymene)RuCl((R,R)-TsDPEN)]	HCOOH/NEt₃	-	92	96 (R)	[4]

Experimental Protocol: Asymmetric Transfer Hydrogenation of 4-Chromanone [7]

This protocol describes the enantioselective reduction of 4-chromanone to (S)-4-chromanol using a Ru-TsDPEN catalyst.

Materials:

• [(mesitylene)RuCl((R,R)-TsDPEN)] (catalyst)

• 4-Chromanone (substrate)

• Isopropyl alcohol (i-PrOH), anhydrous

• Potassium hydroxide (B78521) (KOH)

• Inert atmosphere (Nitrogen or Argon)

• Schlenk flask and condenser

• Magnetic stirrer and stir bar

Procedure:

• Reaction Setup: To a Schlenk flask under an inert atmosphere, add the catalyst [(mesitylene)RuCl((R,R)-TsDPEN)] and a solution of KOH in anhydrous isopropyl alcohol.

• Stir the mixture at room temperature for 10-15 minutes to pre-activate the catalyst.

• Add 4-chromanone to the reaction mixture.

• Heat the reaction mixture to the desired temperature (e.g., 40 °C) and stir for the required time, monitoring the reaction progress by TLC or GC.

• Workup: After completion, cool the reaction to room temperature and quench with water.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

• Determine the enantiomeric excess (ee%) of the product by chiral HPLC or GC analysis.

Visualization: Experimental Workflow for Asymmetric Transfer Hydrogenation

Caption: General workflow for asymmetric transfer hydrogenation.

Organocatalytic α-Functionalization

Organocatalysis provides a metal-free approach to the enantioselective synthesis of chiral ketones. A common strategy involves the α-functionalization of ketones via enamine or enolate intermediates generated using chiral primary or secondary amine catalysts. This allows for the introduction of various electrophiles at the α-position with high stereocontrol.

Data Presentation: Organocatalytic α-Amination of Ketones

Entry	Substrate	Catalyst	Aminating Agent	Yield (%)	ee (%)	Reference
1	Cyclohexanone (B45756)	L-Proline (20 mol%)	DEAD	60	90	[8]
2	Cyclohexanone	Chiral primary amine (10 mol%)	DBAD	85	92	[9]
3	4-tert-Butylcyclohexanone	Chiral primary amine (10 mol%)	DBAD	90	95	[9]
4	Cyclopentanone	L-Proline (20 mol%)	DEAD	55	88	[8]

DEAD = Diethyl azodicarboxylate; DBAD = Dibenzyl azodicarboxylate

Experimental Protocol: Organocatalytic α-Amination of Cyclohexanone [8][10]

This protocol describes the enantioselective α-amination of cyclohexanone using L-proline as the organocatalyst.

Materials:

• L-Proline

• Cyclohexanone

• Diethyl azodicarboxylate (DEAD)

• Dichloromethane (CH₂Cl₂), anhydrous

• Round-bottom flask

• Magnetic stirrer and stir bar

Procedure:

• Reaction Setup: To a round-bottom flask, add L-proline (20 mol%) and anhydrous dichloromethane.

• Cool the mixture to 0 °C and add cyclohexanone.

• Stir the mixture for 10 minutes, then add diethyl azodicarboxylate (DEAD) dropwise.

• Allow the reaction to warm to room temperature and stir for the specified time (e.g., 24 hours).

• Workup: Quench the reaction with a saturated aqueous solution of ammonium (B1175870) chloride.

• Extract the aqueous layer with dichloromethane.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purification: Purify the crude product by flash column chromatography on silica gel.

• Determine the enantiomeric excess (ee%) of the product by chiral HPLC or GC analysis.

Visualization: Catalytic Cycle of Organocatalytic α-Amination

References

• 1. Noyori Hydrogenation | NROChemistry [nrochemistry.com]
• 2. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 3. mdpi.com [mdpi.com]
• 4. kanto.co.jp [kanto.co.jp]
• 5. Ru-TsDPEN catalysts and derivatives in asymmetric transfer hydrogenation reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Ether-tethered Ru(ii)/TsDPEN complexes; synthesis and applications to asymmetric transfer hydrogenation - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Organocatalyzed Asymmetric α-Oxidation, α-Aminoxylation and α-Amination of Carbonyl Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Research Portal [scholarworks.brandeis.edu]
• 10. Experimental protocol for the study of One-pot amination of Cyclohexanone-to-secondary amines over Carbon-supported Pd - PMC [pmc.ncbi.nlm.nih.gov]

Chiral Resolution of 3-Methylheptan-2-one Enantiomers: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the chiral resolution of 3-Methylheptan-2-one enantiomers. The techniques covered include Enzymatic Kinetic Resolution (EKR), Chiral Gas Chromatography (GC), and Diastereomeric Salt Formation.

Introduction

3-Methylheptan-2-one is a chiral ketone with a stereocenter at the C3 position. As with many chiral molecules, the individual (R)- and (S)-enantiomers can exhibit distinct biological activities, making their separation and characterization crucial in fields such as pharmacology, toxicology, and flavor chemistry. This document outlines three primary methods for achieving this separation.

Enzymatic Kinetic Resolution (EKR)

Enzymatic Kinetic Resolution is a powerful technique that utilizes the stereoselectivity of enzymes to preferentially catalyze a reaction on one enantiomer of a racemic mixture. For ketones like 3-Methylheptan-2-one, this often involves the reduction of the ketone to a secondary alcohol or the transesterification of the corresponding alcohol. Lipases are commonly employed for their high enantioselectivity and stability in organic solvents.

Application Note:

Lipase B from Candida antarctica (CALB), particularly in its immobilized form (e.g., Novozym 435), is a highly effective biocatalyst for the kinetic resolution of secondary alcohols, which are the reduction products of ketones like 3-Methylheptan-2-one. The process involves the enantioselective acylation of the racemic secondary alcohol (derived from the ketone) using an acyl donor, most commonly vinyl acetate (B1210297). One enantiomer is acylated at a much faster rate, allowing for the separation of the unreacted alcohol and the newly formed ester.

Experimental Protocol: Enzymatic Kinetic Resolution of (±)-3-Methylheptan-2-ol

Note: This protocol first requires the reduction of racemic 3-Methylheptan-2-one to the corresponding alcohol, (±)-3-Methylheptan-2-ol, using a standard reducing agent like sodium borohydride.

Materials:

• Racemic (±)-3-Methylheptan-2-ol

• Immobilized Candida antarctica Lipase B (CALB, e.g., Novozym 435)

• Vinyl acetate (acyl donor)

• Hexane (B92381) (or Methyl tert-butyl ether - MTBE)

• Magnetic stirrer and stir bar

• Reaction vessel (e.g., screw-cap vial)

• Temperature-controlled shaker or water bath

Procedure:

• To a solution of racemic (±)-3-Methylheptan-2-ol (1.0 mmol) in hexane (10 mL), add immobilized CALB (50 mg).

• Add vinyl acetate (2.0 mmol, 2 equivalents) to the mixture.

• Seal the reaction vessel and place it on a magnetic stirrer in a temperature-controlled environment (typically 30-40°C).

• Monitor the reaction progress by taking small aliquots at regular intervals (e.g., 1, 2, 4, 8, 24 hours) and analyzing them by chiral GC (see protocol below).

• The reaction is typically stopped at or near 50% conversion to achieve high enantiomeric excess for both the remaining alcohol and the formed acetate.

• Once the desired conversion is reached, filter off the immobilized enzyme. The enzyme can often be washed and reused.

• The filtrate, containing the unreacted alcohol enantiomer and the esterified enantiomer, can be concentrated under reduced pressure.

• Separate the unreacted alcohol from the acetate product using standard column chromatography (e.g., silica (B1680970) gel with a hexane/ethyl acetate gradient).

• The ester can be hydrolyzed back to the alcohol using a mild base (e.g., K₂CO₃ in methanol) to obtain the other enantiomerically enriched alcohol.

Data Presentation:

Parameter	Value/Condition
Enzyme	Immobilized Candida antarctica Lipase B
Substrate	(±)-3-Methylheptan-2-ol
Acyl Donor	Vinyl Acetate
Solvent	Hexane
Temperature	30-40°C
Typical Conversion for Optimal ee	~50%
Expected Products	One enantiomer of 3-Methylheptan-2-ol and the acetate of the other enantiomer

Workflow Diagram:

Caption: Workflow for Enzymatic Kinetic Resolution.

Chiral Gas Chromatography (GC)

Chiral Gas Chromatography is a highly effective analytical technique for the direct separation of volatile enantiomers. The separation is achieved using a chiral stationary phase (CSP) that interacts differently with each enantiomer, leading to different retention times. For ketones, cyclodextrin-based CSPs are particularly common and effective.

Application Note:

The enantiomers of 3-Methylheptan-2-one can be baseline separated using a capillary GC column coated with a derivatized cyclodextrin (B1172386) stationary phase. Beta- and gamma-cyclodextrins, often derivatized with alkyl or acetyl groups, provide a chiral environment where the enantiomers exhibit different partitioning behaviors, allowing for their separation and quantification. The choice of the specific cyclodextrin derivative and the temperature program are critical for achieving optimal resolution.

Experimental Protocol: Chiral GC Analysis of (±)-3-Methylheptan-2-one

Materials and Equipment:

• Gas Chromatograph with Flame Ionization Detector (FID) or Mass Spectrometer (MS)

• Chiral Capillary GC Column (e.g., a column with a derivatized β- or γ-cyclodextrin stationary phase)

• Helium or Hydrogen (carrier gas)

• Racemic standard of 3-Methylheptan-2-one

• Sample containing 3-Methylheptan-2-one enantiomers

• Hexane or other suitable solvent

GC Conditions (Representative):

Parameter	Value/Condition
Column	e.g., Hydrodex β-TBDAc (25 m x 0.25 mm ID, 0.25 µm film thickness)
Carrier Gas	Helium, constant flow of 1.0 mL/min
Injector Temperature	220°C
Detector Temperature	250°C (FID)
Oven Temperature Program	Start at 60°C, hold for 1 min, ramp at 2°C/min to 180°C
Injection Volume	1 µL
Split Ratio	50:1

Procedure:

• Prepare a standard solution of racemic 3-Methylheptan-2-one in hexane (e.g., 1 mg/mL).

• Prepare the sample solution at a similar concentration.

• Set up the GC with the specified chiral column and conditions.

• Inject the racemic standard to determine the retention times of the two enantiomers and to confirm separation.

• Inject the sample solution to determine the enantiomeric composition.

• The enantiomeric excess (ee%) can be calculated from the peak areas of the two enantiomers: ee% = [ (Area₁ - Area₂) / (Area₁ + Area₂) ] * 100

Data Presentation:

Parameter	Typical Value Range
Selectivity Factor (α)	> 1.05
Resolution (Rs)	> 1.5 (for baseline separation)

Workflow Diagram:

Caption: Workflow for Chiral Gas Chromatography Analysis.

Diastereomeric Salt Formation

This classical resolution method involves reacting a racemic mixture with a single enantiomer of a chiral resolving agent to form a pair of diastereomers. Diastereomers have different physical properties (e.g., solubility) and can be separated by conventional techniques like crystallization.

Application Note:

As 3-Methylheptan-2-one is a ketone, it cannot directly form salts. Therefore, a prerequisite for this method is the chemical derivatization of the ketone into a functional group capable of salt formation, such as an amine or a carboxylic acid. For example, the ketone can be converted to an oxime, which is then reduced to a primary amine. This racemic amine can then be reacted with a chiral acid (e.g., tartaric acid) to form diastereomeric salts, which can be separated by fractional crystallization.

Experimental Protocol: General Approach for Diastereomeric Resolution

Part 1: Derivatization to a Racemic Amine

• Oxime Formation: React racemic 3-Methylheptan-2-one with hydroxylamine (B1172632) hydrochloride in the presence of a base (e.g., sodium acetate) to form the corresponding oxime.

• Reduction to Amine: Reduce the oxime using a suitable reducing agent (e.g., LiAlH₄ or catalytic hydrogenation) to yield racemic 3-amino-3-methylheptane.

Part 2: Diastereomeric Salt Formation and Separation

Materials:

• Racemic 3-amino-3-methylheptane

• Enantiomerically pure chiral acid (e.g., (R,R)-(+)-Tartaric acid)

• Suitable solvent (e.g., methanol, ethanol, or a mixture)

• Crystallization flask, filtration apparatus

Procedure:

• Dissolve the racemic amine in a suitable solvent (e.g., methanol).

• Add an equimolar amount of the chiral resolving agent (e.g., (R,R)-(+)-tartaric acid), also dissolved in the same solvent.

• Heat the solution to ensure complete dissolution, then allow it to cool slowly to room temperature, and subsequently in an ice bath to induce crystallization.

• One of the diastereomeric salts will preferentially crystallize due to lower solubility.

• Collect the crystals by filtration. The purity of the crystallized diastereomer can be improved by recrystallization.

• The mother liquor will be enriched in the other diastereomer.

• To recover the free amine, treat the separated diastereomeric salts with a base (e.g., NaOH solution) and extract the enantiomerically enriched amine with an organic solvent.

Data Presentation:

Parameter	Description
Derivatization Steps	Ketone -> Oxime -> Amine
Resolving Agent	Enantiopure Chiral Acid (e.g., Tartaric Acid)
Separation Technique	Fractional Crystallization
Recovery Step	Basification and Extraction

Logical Relationship Diagram:

Caption: Logical Steps in Diastereomeric Salt Resolution.

Application Notes and Protocols for the Synthesis of 4-Methylheptan-3-ol via Grignard Reaction

Audience: Researchers, scientists, and drug development professionals.

Introduction

The Grignard reaction is a cornerstone of organic chemistry for the formation of carbon-carbon bonds, offering a versatile and efficient method for synthesizing primary, secondary, and tertiary alcohols.[1][2] This protocol details the synthesis of 4-methylheptan-3-ol, a secondary alcohol, through the nucleophilic addition of a Grignard reagent to an aldehyde.[1][3] The Grignard reagent, in this case derived from 2-bromopentane (B28208), acts as a potent nucleophile, attacking the electrophilic carbonyl carbon of propanal.[3][4] A subsequent acidic workup protonates the resulting alkoxide to yield the final alcohol product.[1] 4-methylheptan-3-ol is a compound of significant biological interest, notably as an aggregation pheromone for the European elm bark beetle, Scolytus multistriatus, which is a primary vector for Dutch elm disease.[3][5] The synthesis described provides a reliable method for producing this and similar chiral alcohols, which are valuable building blocks in the development of more complex molecules.

Reaction Scheme

The synthesis proceeds in two main stages: the formation of the Grignard reagent (sec-pentylmagnesium bromide) followed by its reaction with propanal and subsequent workup.

• Formation of Grignard Reagent: CH₃CH₂CH₂CH(Br)CH₃ + Mg → CH₃CH₂CH₂CH(MgBr)CH₃ (2-Bromopentane + Magnesium → sec-Pentylmagnesium bromide)

• Reaction with Aldehyde and Workup: CH₃CH₂CH₂CH(MgBr)CH₃ + CH₃CH₂CHO → Intermediate Alkoxide Intermediate Alkoxide + H₃O⁺ → CH₃CH₂CH₂CH(CH₃)CH(OH)CH₂CH₃ + Mg(OH)Br (sec-Pentylmagnesium bromide + Propanal → 4-Methylheptan-3-ol)

Experimental Protocol

This protocol is adapted from established laboratory procedures for the Grignard synthesis of 4-methylheptan-3-ol.[3][5]

Materials and Equipment

• Reagents:

  • Magnesium turnings (7.3 g, 0.30 mol)[5]

  • Anhydrous diethyl ether (approx. 250 mL)[3][5]

  • 2-Bromopentane (distilled, 45.3 g, 0.30 mol)

  • Iodine (a single crystal for initiation)[5]

  • Propanal (distilled immediately before use, 17.4 g, 0.30 mol)[5]

  • Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) or dilute hydrochloric acid (HCl) for quenching[1]

  • 5% aqueous sodium hydroxide (B78521) (NaOH) solution[3][5]

  • Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄) for drying[3][5]

• Equipment:

  • Three-neck round-bottom flask (250 mL or 500 mL)[3]

  • Reflux condenser[3]

  • Addition (dropping) funnel (125 mL)[3]

  • Magnetic stirrer and stir bar[3]

  • Heating mantle

  • Ice bath

  • Separatory funnel (500 mL)[3]

  • Rotary evaporator[3]

  • Distillation apparatus[3][5]

  • Drying tubes (calcium chloride)[3][5]

Procedure

Part A: Preparation of the Grignard Reagent (sec-Pentylmagnesium Bromide)

• Setup: Assemble a dry 250 mL three-neck flask equipped with a magnetic stir bar, a reflux condenser fitted with a drying tube, and an addition funnel.[3] Ensure all glassware is thoroughly dried to prevent quenching of the Grignard reagent.

• Initiation: Place the magnesium turnings (7.3 g) and 100 mL of anhydrous diethyl ether into the flask.[5] In the addition funnel, prepare a solution of 2-bromopentane (45.3 g) in 50 mL of anhydrous diethyl ether.

• Add a small portion (approx. 5-10 mL) of the 2-bromopentane solution to the magnesium turnings to initiate the reaction.[3] The reaction is indicated by the fading of the iodine color (if used as an initiator) and gentle boiling of the ether.[5] Gentle warming with a heating mantle may be required to start the reaction.[1]

• Formation: Once initiated, add the remaining 2-bromopentane solution dropwise at a rate that maintains a gentle reflux.[1] After the addition is complete, continue stirring the grayish, cloudy solution for an additional 15-30 minutes to ensure all the magnesium has reacted.[3][5]

Part B: Synthesis of 4-Methylheptan-3-ol

• Aldehyde Addition: Cool the freshly prepared Grignard reagent in an ice bath.[1] Add a solution of propanal (17.4 g) in 50 mL of anhydrous diethyl ether to the addition funnel.

• Add the propanal solution dropwise to the stirred Grignard reagent.[3] Control the rate of addition to maintain a gentle reaction and keep the temperature low.[1]

• Reaction Time: After the addition is complete, remove the ice bath and allow the reaction mixture to stir at room temperature for an additional 15-30 minutes.[1][3]

Part C: Workup and Purification

• Quenching: Cool the reaction mixture again in an ice bath. Slowly and carefully add a saturated aqueous solution of ammonium chloride or dilute hydrochloric acid to quench any unreacted Grignard reagent and hydrolyze the magnesium alkoxide intermediate.[1] This process is exothermic.

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic (ether) layer. Extract the aqueous layer two more times with diethyl ether.[1][3]

• Washing: Combine all organic extracts. Wash the ether layer with three 20 mL portions of 5% sodium hydroxide (NaOH) solution and then with brine (saturated NaCl solution).[1][3]

• Drying: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄).[3][5]

• Solvent Removal: Filter off the drying agent and evaporate the diethyl ether using a rotary evaporator.[3]

• Distillation: Purify the remaining oily residue by distillation at atmospheric pressure. Collect the fraction boiling in the range of 155-165°C.[3][5] The literature boiling point is approximately 160-161°C.[5]

Data Presentation

The following table summarizes the quantitative data for the synthesis of 4-methylheptan-3-ol.

Parameter	Value	Reference
Reagents
2-Bromopentane	0.30 mol
Magnesium	0.30 mol	[5]
Propanal	0.30 mol	[5]
Product (4-Methylheptan-3-ol)
Molecular Formula	C₈H₁₈O	[6][7]
Molecular Weight	130.23 g/mol	[8]
Theoretical Yield	39.07 g	Calculated
Reported Experimental Yield	13.9 g (36%)	[5]
Boiling Point	155-165 °C	[5]
Refractive Index (n_D)	1.429 - 1.430	[5]
Appearance	Clear Liquid	[5]

Visualizations

Experimental Workflow Diagram

Caption: Experimental workflow for the synthesis of 4-methylheptan-3-ol.

Reaction Mechanism Diagram

Caption: General mechanism of the Grignard reaction with an aldehyde.

References

• 1. benchchem.com [benchchem.com]
• 2. Grignard Reaction [organic-chemistry.org]
• 3. chemistry-online.com [chemistry-online.com]
• 4. organicchemistrytutor.com [organicchemistrytutor.com]
• 5. dasher.wustl.edu [dasher.wustl.edu]
• 6. 3-Heptanol, 4-methyl- [webbook.nist.gov]
• 7. 3-Heptanol, 4-methyl- [webbook.nist.gov]
• 8. 4-Methyl-3-heptanol | C8H18O | CID 26989 - PubChem [pubchem.ncbi.nlm.nih.gov]

Solid-Phase Microextraction (SPME) for Volatile Organic Compound (VOC) Analysis: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Solid-Phase Microextraction (SPME) is a solvent-free, sensitive, and versatile sample preparation technique ideal for the extraction of volatile and semi-volatile organic compounds (VOCs) from a wide range of matrices.[1] This method integrates sampling, extraction, concentration, and sample introduction into a single step, simplifying the workflow and reducing analysis time. The principle of SPME involves the partitioning of analytes between a sample matrix (or its headspace) and a stationary phase coated onto a fused silica (B1680970) fiber.[1] The concentrated analytes are then thermally desorbed from the fiber into the injector of a gas chromatograph (GC) for separation and detection, typically by mass spectrometry (GC-MS).[1]

Headspace SPME (HS-SPME) is particularly advantageous for complex solid or liquid samples as it minimizes matrix effects by exposing the fiber only to the vapor phase above the sample.[1] This technique has found broad applications in environmental monitoring, flavor and fragrance analysis, clinical diagnostics, and drug development for the characterization of volatile metabolites.

Key Applications

• Environmental Monitoring: Detection of volatile organic pollutants in air, water, and soil samples.[1]

• Food and Beverage Analysis: Identification and quantification of volatile compounds contributing to the aroma and flavor profiles of food and beverages.

• Clinical Diagnostics: Analysis of volatile biomarkers in breath, urine, and blood for disease diagnosis and metabolic studies.[1]

• Drug Development: Characterization of volatile impurities in active pharmaceutical ingredients (APIs) and finished products, as well as monitoring of volatile metabolites in preclinical and clinical studies.[1]

• Forensic Science: Analysis of volatile compounds from arson debris, explosives, and illicit drug samples.[1]

SPME Fiber Selection

The choice of SPME fiber coating is critical and depends on the polarity and molecular weight of the target VOCs. The following table summarizes common fiber coatings and their primary applications.

Fiber Coating	Composition	Polarity	Primary Applications
Polydimethylsiloxane (PDMS)	Non-polar polymer	Non-polar	Analysis of non-polar volatile and semi-volatile compounds.
Polyacrylate (PA)	Polar polymer	Polar	Extraction of polar analytes such as phenols and alcohols.
Polydimethylsiloxane/Divinylbenzene (PDMS/DVB)	Mixed-phase polymer	Bipolar	General purpose fiber for a wide range of volatile compounds, including amines and nitro-aromatics.
Carboxen/Polydimethylsiloxane (CAR/PDMS)	Adsorbent particles in a polymer	Bipolar	Analysis of low molecular weight and highly volatile compounds (gases, light solvents).
Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS)	Combination of adsorbents in a polymer	Bipolar	Suitable for a broad range of analytes with varying polarities and molecular weights, often used for complex samples.[2]

Experimental Workflow

The general workflow for SPME-GC-MS analysis of VOCs involves several key steps, from sample preparation to data analysis.

Figure 1: General workflow for SPME-GC-MS analysis of VOCs.

Application Note 1: Analysis of VOCs in Water

Objective

To provide a detailed protocol for the determination of volatile organic compounds in various water matrices (drinking, surface, ground, and wastewater) using headspace SPME followed by GC-MS analysis, based on the principles of ISO Standard 17943.[3]

Materials and Reagents

• SPME Fiber: Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS), 50/30 µm

• Vials: 20 mL headspace vials with PTFE-faced silicone septa

• Reagents: Sodium chloride (NaCl), analytical grade; Internal standards (e.g., deuterated VOCs); VOC standards mix.

Protocol

• Sample Preparation:

  • Place 10 mL of the water sample into a 20 mL headspace vial.

  • Add a magnetic stir bar.

  • Add 3 g of NaCl to the sample to increase the ionic strength and promote the partitioning of VOCs into the headspace.

  • Spike the sample with an appropriate internal standard solution.

  • Immediately seal the vial with a PTFE-faced silicone septum and aluminum cap.

• HS-SPME Extraction:

  • Place the vial in a heating block or autosampler tray equipped with an agitator.

  • Equilibration Temperature: 60°C

  • Equilibration Time: 15 minutes with agitation (e.g., 500 rpm).

  • Extraction Time: 30 minutes. Expose the SPME fiber to the headspace of the sample.

• GC-MS Analysis:

  • Desorption: Transfer the SPME fiber to the heated GC injection port.

  • Injector Temperature: 250°C

  • Desorption Time: 2 minutes in splitless mode.

  • GC Column: A mid-polarity column suitable for VOC analysis (e.g., 5% phenyl-methylpolysiloxane).

  • Oven Temperature Program:

    • Initial temperature: 40°C, hold for 2 minutes.

    • Ramp 1: 10°C/min to 180°C.

    • Ramp 2: 20°C/min to 250°C, hold for 5 minutes.

  • Mass Spectrometer: Operate in full scan mode (e.g., m/z 35-350) for identification and selected ion monitoring (SIM) mode for quantification.

Quantitative Data Summary

The following table presents typical method validation parameters for the analysis of selected VOCs in water.

Analyte	Linearity (R²)	LOD (µg/L)	LOQ (µg/L)	Recovery (%)
Benzene	>0.995	0.02	0.06	95-105
Toluene	>0.995	0.03	0.10	92-108
Ethylbenzene	>0.994	0.02	0.07	90-110
m,p-Xylene	>0.996	0.04	0.12	93-107
o-Xylene	>0.995	0.03	0.09	94-106
Trichloroethylene	>0.997	0.05	0.15	88-105
Tetrachloroethylene	>0.993	0.04	0.13	85-112

Data synthesized from typical performance characteristics of the method.

Application Note 2: Analysis of VOCs in Biological Samples (Urine)

Objective

To provide a protocol for the profiling of VOCs in human urine using HS-SPME-GC-MS for potential biomarker discovery.

Materials and Reagents

• SPME Fiber: Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS), 50/30 µm

• Vials: 10 mL or 20 mL headspace vials with PTFE-faced silicone septa

• Reagents: Sulfuric acid (H₂SO₄), 2.5 M; Sodium chloride (NaCl); Internal standards.

Protocol

• Sample Preparation:

  • Thaw frozen urine samples at room temperature.

  • Centrifuge the urine sample to remove any sediment.

  • Transfer 1 mL of the supernatant into a 10 mL headspace vial.

  • To optimize the detection of a wider range of VOCs, add 0.2 mL of 2.5 M H₂SO₄ to the urine sample.[4]

  • Add 0.3 g of NaCl.

  • Spike with internal standard solution.

  • Immediately seal the vial.

• HS-SPME Extraction:

  • Equilibration Temperature: 50°C

  • Equilibration Time: 10 minutes with agitation.

  • Extraction Time: 30 minutes.

• GC-MS Analysis:

  • Desorption:

    • Injector Temperature: 250°C

    • Desorption Time: 5 minutes in splitless mode.

  • GC Column: A suitable capillary column (e.g., DB-5ms).

  • Oven Temperature Program:

    • Initial temperature: 40°C, hold for 2 minutes.

    • Ramp: 5°C/min to 250°C, hold for 5 minutes.

  • Mass Spectrometer: Operate in full scan mode (e.g., m/z 40-400).

Data Analysis Workflow

Figure 2: Data analysis workflow for urinary VOC biomarker discovery.

Application Note 3: Analysis of Flavor and Fragrance VOCs in Food (Dry-Cured Ham)

Objective

To provide a validated method for the quantification of VOCs in dry-cured ham using HS-SPME-GC-MS.[1][2]

Materials and Reagents

• SPME Fiber: Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS), 2 cm, 50/30 µm thickness.[2]

• Vials: 10 mL headspace vials.[2]

• Reagents: Saturated NaCl solution; Mix of internal standards (ISTDs).[2]

Protocol

• Sample Preparation: [2]

  • Weigh 1.0 g of homogenized dry-cured ham sample into a 10 mL SPME glass vial.

  • Add 1 mL of saturated NaCl solution.

  • Add 50 µL of the internal standard mix.

  • Tightly cap the vial with a silicone/PTFE septum.

• HS-SPME Extraction: [2]

  • Equilibration Temperature: 70°C

  • Equilibration Time: 60 minutes.

  • Extraction Temperature: 70°C

  • Extraction Time: 60 minutes.

• GC-MS Analysis: [2]

  • Desorption:

    • Injector Temperature: 250°C

    • Desorption Time: 4 minutes in splitless mode.

  • GC Column: A suitable capillary column for flavor analysis.

  • Oven Temperature Program: Optimized for the separation of target aldehydes, alcohols, ketones, and esters.

  • Mass Spectrometer: Operate in SIM mode for quantification of target analytes.

Quantitative Data Summary

The following table presents the method validation parameters for the analysis of selected VOCs in dry-cured ham.[1]

Analyte	Linearity (R²)	LOD (mg/kg)	LOQ (mg/kg)	Working Range (mg/kg)
Hexanal	0.998	0.15	0.45	0.01 - 19.1
2-Methylbutanal	0.995	0.05	0.15	0.01 - 19.1
3-Methylbutanal	0.996	0.03	0.09	0.01 - 19.1
1-Pentanol	0.992	0.38	1.13	0.01 - 19.1
2-Heptanone	0.999	0.11	0.34	0.01 - 19.1
Ethyl acetate	0.997	1.13	3.41	0.01 - 19.1

Data adapted from a study on VOCs in dry-cured ham.[1]

Conclusion

SPME coupled with GC-MS is a powerful technique for the analysis of VOCs across a wide range of applications. The protocols and data presented here provide a foundation for researchers, scientists, and drug development professionals to develop and validate their own SPME-based methods. Careful optimization of experimental parameters, particularly SPME fiber selection, extraction time, and temperature, is crucial for achieving the desired sensitivity, accuracy, and reproducibility.

References

• 1. Optimization and validation of an HS-SPME/GC-MS method for determining volatile organic compounds in dry-cured ham - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. gcms.cz [gcms.cz]
• 4. Optimisation of Urine Sample Preparation for Headspace-Solid Phase Microextraction Gas Chromatography-Mass Spectrometry: Altering Sample pH, Sulphuric Acid Concentration and Phase Ratio - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing GC-MS for Ketone Analysis

Welcome to the technical support center for Gas Chromatography-Mass Spectrometry (GC-MS) analysis of ketones. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and optimize their analytical methods.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of peak tailing for ketones in GC-MS analysis?

A1: Peak tailing for polar compounds like ketones is a frequent issue in GC analysis and can arise from several factors. The primary cause is unwanted interactions between the ketone molecules and active sites within the GC system.[1][2] These interactions can be chemical, such as adsorption onto contaminated surfaces, or physical, like disruptions in the gas flow path.[2]

Common causes include:

• Active Sites: Polar ketones can interact with active silanol (B1196071) groups on the surfaces of a contaminated inlet liner, glass wool, or the column itself. This is a principal cause of peak tailing for polar analytes.[1][2]

• Column Contamination: The accumulation of non-volatile residues from previous injections at the head of the column can create active sites that interact with ketones.[1][2]

• Improper Column Installation: If the column is installed incorrectly in the inlet or detector (too high or too low), it can create dead volumes or turbulent flow paths, leading to peak distortion.[1][2]

• Low Inlet Temperature: An insufficient injector temperature can result in slow or incomplete vaporization of ketones, causing broadened and tailing peaks.[1]

• Solvent and Stationary Phase Mismatch: A disparity in polarity between the sample solvent and the GC column's stationary phase can lead to poor peak shape, particularly in splitless injections.[2]

Q2: When is derivatization necessary for ketone analysis by GC-MS, and what are the common methods?

A2: Derivatization is often necessary for ketone analysis by GC-MS to increase the volatility and thermal stability of the analytes.[3] Many metabolites, including ketones, are not sufficiently volatile for direct GC-MS analysis and would require such high temperatures to vaporize that they would decompose.[4]

Common derivatization methods include:

• Oximation followed by Silylation: This is a widely adopted two-step process.

  • Methoximation: This step uses a reagent like methoxyamine hydrochloride (MeOx) to convert the keto group into an oxime. This protects the keto group, reduces byproducts by preventing tautomerization, and stabilizes α-keto acids.[4]

  • Trimethylsilylation (TMS): Following methoximation, a silylating agent like N-methyl-trimethylsilyltrifluoroacetamide (MSTFA) is used to replace active hydrogens on hydroxyl, carboxyl, and amine groups with a trimethylsilyl (B98337) (TMS) group. This increases volatility and reduces the polarity of the molecule.[4]

• PFBHA Derivatization: O-(2,3,4,5,6-pentafluorobenzyl)hydroxylamine (PFBHA) is another common derivatizing agent. It reacts with aldehydes and ketones to form oximes that are readily analyzed by GC. This method has advantages over others as the derivatives are stable at high temperatures and do not require extensive cleanup.

Q3: How do I select the appropriate GC column for ketone analysis?

A3: The selection of a GC column should be based on the polarity of the ketones being analyzed. The general principle is that "like dissolves like," meaning a polar column is typically recommended for the separation of polar compounds like ketones.

Key considerations for column selection include:

• Stationary Phase: For analyzing polar compounds such as ketones, an intermediate or polar stationary phase is generally suitable. A common choice for volatile ketones is a DB-624 column.[5] For derivatized ketones, a non-polar column like a DB-5ms may be used.[6]

• Column Internal Diameter (I.D.): A 0.25 mm I.D. column is the most popular choice as it offers a good compromise between efficiency (narrow peaks) and sample capacity.[7]

• Film Thickness: Thicker films are better for highly volatile compounds as they increase retention, potentially eliminating the need for sub-ambient oven temperatures.[7] For volatile esters, a film thickness of 1.4 µm is suggested.[6]

• Column Length: Longer columns provide better resolution for complex samples with many analytes. A length of 30 meters is common, but 50-60 meters may be necessary for very complex mixtures.[5][6]

Q4: What are "ghost peaks," and how can I prevent them in my ketone analysis?

A4: A ghost peak is an unexpected peak that appears in a chromatogram.[8][9] These can be sharp, broad, or appear as a rise in the baseline.[9]

Common sources of ghost peaks include:

• Contaminated Carrier Gas: Impurities in the carrier gas can accumulate on the column and elute as ghost peaks.[9]

• Septum Bleed: Particles from the injection port septum can be introduced into the inlet and cause ghost peaks.[10]

• Contaminated Inlet: The inlet liner and other surfaces can become contaminated with residues from previous injections, which can then elute in subsequent runs.[10]

• Sample Carryover: Residual sample from a previous injection can be carried over to the next analysis.[10]

To prevent ghost peaks, it is important to use high-purity carrier gas, regularly replace the septum and inlet liner, and ensure proper cleaning of the syringe and injection port.[9][10]

Troubleshooting Guides

Issue: Peak Tailing

1. Initial Diagnosis:

• Are all peaks tailing, including the solvent peak? If yes, the issue is likely physical, pointing to problems with the gas flow path such as a poor column cut or improper installation.[2]

• Are only the polar ketone peaks tailing? This suggests active sites within the system are interacting with your analytes.[2]

2. Systematic Troubleshooting Steps:

Caption: Troubleshooting workflow for peak tailing.

• Step 1: Inspect the Inlet Liner. Replace the inlet liner as it is a common source of contamination and active sites.[1]

• Step 2: Column Maintenance. Trim the first 10-15 cm of the analytical column to remove any non-volatile residues that may have accumulated.[11]

• Step 3: Check Column Installation. Ensure the column is installed at the correct depth in both the inlet and the detector and that the column cut is clean and even.[1]

• Step 4: Optimize Inlet Temperature. A good starting inlet temperature is 250 °C.[12] If you are analyzing high-boiling point ketones, you may need to increase this temperature. However, be cautious as excessively high temperatures can cause degradation of thermally labile compounds.[12]

Issue: Poor Sensitivity / No Peaks

1. Initial Checks:

• Verify sample concentration and preparation.[13]

• Ensure the correct GC-MS method is loaded.[14]

• Check for obvious issues like a blocked syringe or empty sample vial.[10]

2. Systematic Troubleshooting Steps:

Caption: Troubleshooting workflow for poor sensitivity.

• Step 1: Check for Leaks. Air leaks are a common cause of sensitivity issues. Check all fittings and connections.

• Step 2: Inlet Maintenance. Replace the septum, inlet liner, and gold seal.[15]

• Step 3: Verify Gas Flow. Ensure the carrier gas is flowing at the correct rate.

• Step 4: Check the MS Tune. An autotune of the mass spectrometer can indicate if there are issues with the ion source or detector.[10]

• Step 5: Clean the Ion Source. A dirty ion source can significantly reduce sensitivity.[10]

Data Presentation

Table 1: Comparison of GC-MS and LC-MS for Ketone Analysis [3]

Feature	GC-MS	LC-MS/MS
Principle	Separation of volatile analytes in a gaseous mobile phase followed by mass analysis.	Separation of analytes in a liquid mobile phase followed by mass analysis.
Sample Volatility	Requires volatile and thermally stable analytes or derivatization.	Suitable for non-volatile and thermally labile compounds.
Derivatization	Frequently necessary to increase volatility and thermal stability.	Often employed to enhance ionization efficiency and chromatographic separation.
Sensitivity	High sensitivity, especially for volatile compounds like acetone.	High sensitivity and specificity, particularly with tandem MS (MS/MS).
Specificity	High, especially with mass spectral libraries for compound identification.	High, with the ability to distinguish isomers with appropriate chromatography.
Throughput	Can be lower due to longer run times for complex separations.	Can be high-throughput with modern UPLC systems.

Table 2: Typical GC-MS Parameters for Ketone Body Analysis in Blood [5]

Parameter	Setting
Inlet Temperature	250°C
Column	DB-624 (30 m x 0.250 mm i.d., 1.0-μm stationary phase)
Carrier Gas	Helium
Column Temperature Program	50°C for 5 min, then 70°C/min to 200°C, hold for 2 min
Split Ratio	1:15
Headspace Oven Temp.	90°C
Headspace Loop Temp.	110°C
Headspace Transfer Line Temp.	115°C

Experimental Protocols

Protocol 1: Derivatization of Ketones using Methoximation and Silylation[4]

This protocol is for the derivatization of ketones in bacterial lysate samples prior to GC-MS analysis.

Materials:

• Methoxyamine hydrochloride (MeOx) in pyridine

• N-methyl-trimethylsilyltrifluoroacetamide (MSTFA)

• Thermal shaker

Procedure:

• To the dried sample, add the MeOx/pyridine solution.

• Incubate for 90 minutes in a thermal shaker at 37°C and 1200 rpm. This step performs the methoximation of the keto groups.

• Add MSTFA to the sample.

• Incubate for 30 minutes in a thermal shaker at 37°C and 1200 rpm. This step performs the trimethylsilylation.

• The sample is now ready for GC-MS analysis.

Protocol 2: Headspace GC-MS Analysis of Ketone Bodies in Blood[7]

This protocol is for the determination of acetone, acetoacetate (B1235776), and β-hydroxybutyrate in blood.

Sample Preparation:

• To a 20 mL headspace vial, add 100 µL of blood or standard.

• Add 100 µL of an internal standard solution (e.g., acetone-¹³C₃).

• Add 200 µL of a freshly mixed solution containing phosphate (B84403) buffer, D-β-hydroxybutyrate dehydrogenase, lactate (B86563) dehydrogenase, pyruvate, and NAD.

• Seal the vial with a PTFE-faced septum.

• Incubate at 37°C for 30-40 minutes. This allows for the enzymatic oxidation of β-hydroxybutyrate to acetoacetate and the subsequent decarboxylation of acetoacetate to acetone.

• The vial is now ready for headspace GC-MS analysis.

Caption: Workflow for headspace GC-MS analysis of ketones.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. m.youtube.com [m.youtube.com]
• 5. academic.oup.com [academic.oup.com]
• 6. researchgate.net [researchgate.net]
• 7. fishersci.ca [fishersci.ca]
• 8. it.restek.com [it.restek.com]
• 9. instrument-solutions.com [instrument-solutions.com]
• 10. shimadzu.co.uk [shimadzu.co.uk]
• 11. youtube.com [youtube.com]
• 12. Optimizing Splitless Injections: Inlet Temperature [restek.com]
• 13. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 14. books.rsc.org [books.rsc.org]
• 15. Agilent GC/MS ghost peaks and tuning issues. - Chromatography Forum [chromforum.org]

Technical Support Center: Synthesis of 3-Methylheptan-2-one

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the yield of 3-Methylheptan-2-one synthesis.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the synthesis of 3-Methylheptan-2-one via common synthetic routes.

Route 1: Acetoacetic Ester Synthesis

The acetoacetic ester synthesis is a reliable method for preparing methyl ketones.[1] It involves the alkylation of an enolate derived from ethyl acetoacetate (B1235776), followed by hydrolysis and decarboxylation.[2][3]

Question: My yield of 3-Methylheptan-2-one is low. What are the potential causes and solutions?

Answer: Low yields in the acetoacetic ester synthesis can arise from several factors. Below is a summary of potential issues and their corresponding solutions.

Potential Cause	Observation	Troubleshooting Steps
Incomplete Deprotonation	Recovery of unreacted ethyl acetoacetate.	Ensure the use of a sufficiently strong and appropriate base, such as sodium ethoxide in ethanol (B145695).[3] The pKa of ethyl acetoacetate's α-proton is around 11. The base should be strong enough to completely deprotonate it. Use of an alkoxide that matches the ester group prevents transesterification.[3]
Side Reactions during Alkylation	Formation of O-alkylated byproducts or dialkylated products.	Use a primary alkyl halide (1-bromobutane) for the alkylation step, as secondary and tertiary halides are more prone to elimination reactions.[4] Add the alkyl halide slowly to the enolate solution at a controlled temperature to minimize side reactions.
Incomplete Hydrolysis or Decarboxylation	Presence of the β-keto ester or β-keto acid intermediate in the final product.	Ensure complete hydrolysis of the ester by using a sufficient amount of aqueous acid (e.g., H₃O⁺) and adequate heating.[1] For decarboxylation, heating the β-keto acid intermediate is crucial for the efficient removal of CO₂.[1]
Product Loss During Workup	Low recovery of the final product after extraction and purification.	Optimize the extraction procedure by ensuring the correct pH of the aqueous layer. Purification via distillation should be performed carefully to avoid loss of the relatively volatile product.[5]

Experimental Protocol: Acetoacetic Ester Synthesis of 3-Methylheptan-2-one

• Enolate Formation: In a round-bottom flask equipped with a reflux condenser and a dropping funnel, dissolve sodium metal in anhydrous ethanol to prepare a solution of sodium ethoxide. Cool the solution to room temperature.

• Alkylation: Add ethyl acetoacetate dropwise to the sodium ethoxide solution with stirring. After the addition is complete, add 1-bromobutane (B133212) dropwise and reflux the mixture for 2-3 hours.

• Hydrolysis and Decarboxylation: After cooling, add aqueous hydrochloric acid and heat the mixture to reflux for several hours to effect hydrolysis and decarboxylation.

• Workup and Purification: Cool the reaction mixture and extract with a suitable organic solvent (e.g., diethyl ether). Wash the organic layer with saturated sodium bicarbonate solution and then with brine. Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure. Purify the crude product by distillation.

Route 2: Grignard Reaction followed by Oxidation

This route involves the reaction of a Grignard reagent with an appropriate aldehyde to form a secondary alcohol, which is then oxidized to the target ketone. For 3-methylheptan-2-one, this would typically involve the reaction of butylmagnesium bromide with propanal, followed by oxidation of the resulting 3-methylheptan-2-ol.

Question: I am experiencing issues with my Grignard synthesis of the precursor alcohol, leading to a low overall yield of 3-Methylheptan-2-one. What could be wrong?

Answer: The Grignard reaction is highly sensitive to reaction conditions. Here are some common problems and their solutions.

Potential Cause	Observation	Troubleshooting Steps
Failure to Initiate Grignard Reaction	Magnesium turnings remain unreacted.	Ensure all glassware is flame-dried and the reaction is conducted under an inert atmosphere (e.g., nitrogen or argon) to exclude moisture.[6] Use anhydrous diethyl ether as the solvent. A small crystal of iodine can be added to activate the magnesium surface.
Low Yield of Grignard Reagent	Incomplete consumption of the alkyl halide.	Use high-quality magnesium turnings. The alkyl halide (e.g., 1-bromobutane) should be pure and dry.
Side Reactions of the Grignard Reagent	Formation of alkanes (from reaction with water) or Wurtz coupling products.	Strict exclusion of water is critical.[6] Add the alkyl halide slowly to the magnesium suspension to maintain a gentle reflux and minimize coupling reactions.
Enolization of the Aldehyde	Recovery of the starting aldehyde (propanal) after the reaction.	This can occur if the Grignard reagent acts as a base instead of a nucleophile. Add the aldehyde slowly to the Grignard reagent at a low temperature (e.g., 0 °C) to favor nucleophilic addition.[7]

Experimental Protocol: Grignard Synthesis of 3-Methylheptan-2-ol

• Grignard Reagent Formation: In a flame-dried, three-necked flask under an inert atmosphere, place magnesium turnings and a small crystal of iodine. Add a small amount of a solution of 1-bromobutane in anhydrous diethyl ether to initiate the reaction. Once the reaction starts, add the remaining 1-bromobutane solution dropwise to maintain a gentle reflux.

• Reaction with Aldehyde: Cool the Grignard reagent solution in an ice bath. Add a solution of propanal in anhydrous diethyl ether dropwise with vigorous stirring.

• Workup: After the addition is complete, quench the reaction by slowly adding a saturated aqueous solution of ammonium (B1175870) chloride. Extract the product with diethyl ether.

• Purification of the Alcohol: Wash the organic layer with brine, dry over anhydrous magnesium sulfate, filter, and remove the solvent. The crude 3-methylheptan-2-ol can be purified by distillation.

Route 3: Oxidation of 3-Methylheptan-2-ol

The final step in the Grignard route, or a starting point if the alcohol is available, is the oxidation of 3-methylheptan-2-ol to 3-methylheptan-2-one.

Question: My oxidation of 3-methylheptan-2-ol is not giving a good yield of the ketone. How can I improve this step?

Answer: The choice of oxidizing agent and reaction conditions are crucial for a successful oxidation.

Oxidizing Agent	Potential Issues	Troubleshooting and Optimization	Typical Yield
Pyridinium Chlorochromate (PCC)	Difficult to handle, formation of a tarry residue, toxicity of chromium.[8]	Perform the reaction in dichloromethane (B109758).[9] Adding Celite or molecular sieves can help with the workup by adsorbing the chromium byproducts.[8] PCC is acidic and may not be suitable for acid-sensitive substrates.[9]	Moderate to good
Dess-Martin Periodinane (DMP)	Reagent can be expensive.	DMP is a mild and selective oxidizing agent that works at room temperature and neutral pH.[10][11] It is a good choice for sensitive substrates. The reaction is typically clean with easy workup.[12]	High
Swern Oxidation	Requires low temperatures (-78 °C), unpleasant odor of dimethyl sulfide (B99878) byproduct.	Careful temperature control is essential. Ensure proper ventilation.	High

Experimental Protocol: Dess-Martin Oxidation of 3-Methylheptan-2-ol

• Reaction Setup: In a round-bottom flask, dissolve 3-methylheptan-2-ol in anhydrous dichloromethane under an inert atmosphere.

• Addition of DMP: Add Dess-Martin periodinane in one portion to the stirred solution at room temperature.[10]

• Reaction Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC). The reaction is typically complete within a few hours.

• Workup: Quench the reaction by adding a saturated aqueous solution of sodium bicarbonate and a saturated aqueous solution of sodium thiosulfate. Stir vigorously until the solid dissolves.

• Extraction and Purification: Separate the layers and extract the aqueous layer with dichloromethane. Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure. The crude 3-methylheptan-2-one can be purified by column chromatography or distillation.

Frequently Asked Questions (FAQs)

Q1: Which synthesis route for 3-Methylheptan-2-one generally gives the highest yield?

A1: Both the Acetoacetic Ester Synthesis and the Grignard reaction followed by a mild oxidation (like with DMP) can provide good to high yields. The choice of route often depends on the availability of starting materials, scale of the reaction, and the specific equipment available.

Q2: How can I effectively purify the final 3-Methylheptan-2-one product?

A2: Fractional distillation is a common and effective method for purifying 3-Methylheptan-2-one, which is a liquid at room temperature. For smaller scales or to remove closely boiling impurities, column chromatography on silica (B1680970) gel can be employed. A bisulfite extraction protocol can also be used to separate the ketone from non-carbonyl impurities.[13]

Q3: What are the main safety precautions to consider during these syntheses?

A3: When working with Grignard reagents, it is crucial to work under anhydrous conditions as they react violently with water.[6] Diethyl ether is highly flammable and should be handled with care. Oxidizing agents like PCC are toxic and should be handled in a fume hood with appropriate personal protective equipment.

Q4: Can I use a different alkyl halide in the Acetoacetic Ester Synthesis to produce a different ketone?

A4: Yes, the acetoacetic ester synthesis is versatile for producing various methyl ketones by simply changing the alkyl halide used in the alkylation step.[1]

Visualizing the Synthetic Pathways

To aid in understanding the experimental workflows, the following diagrams illustrate the key synthetic routes to 3-Methylheptan-2-one.

Caption: Acetoacetic Ester Synthesis Workflow.

Caption: Grignard Reaction and Oxidation Workflow.

Caption: Direct Oxidation Workflow.

References

• 1. Acetoacetic ester synthesis - Wikipedia [en.wikipedia.org]
• 2. Illustrated Glossary of Organic Chemistry - Acetoacetic ester synthesis [chem.ucla.edu]
• 3. Acetoacetic Ester Synthesis - Chemistry Steps [chemistrysteps.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. researchgate.net [researchgate.net]
• 6. chemguide.co.uk [chemguide.co.uk]
• 7. Grignard Reaction [organic-chemistry.org]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. Pyridinium Chlorochromate (PCC) [organic-chemistry.org]
• 10. nbinno.com [nbinno.com]
• 11. Dess–Martin periodinane (DMP) oxidation - Chemistry Steps [chemistrysteps.com]
• 12. Dess–Martin oxidation - Wikipedia [en.wikipedia.org]
• 13. Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Grignard Reactions for Alcohol Synthesis

This guide provides comprehensive troubleshooting strategies and frequently asked questions for researchers, scientists, and drug development professionals utilizing Grignard reactions to synthesize alcohols.

Frequently Asked Questions (FAQs)

Q1: Why are rigorously anhydrous conditions so critical for a Grignard reaction?

Grignard reagents are potent bases and will react readily with any compound containing an acidic proton, such as water.[1][2][3] This acid-base reaction, known as quenching, is much faster than the desired nucleophilic addition to a carbonyl. The Grignard reagent is protonated to form an alkane, rendering it inactive for alcohol synthesis and significantly reducing the yield.[4][5][6] Even atmospheric moisture can be sufficient to inhibit the reaction.[3] Therefore, all glassware must be meticulously dried (e.g., flame-dried or oven-dried), and anhydrous solvents must be used under an inert atmosphere (e.g., nitrogen or argon).[1][4][7]

Q2: What are the visual cues that my Grignard reagent formation has successfully initiated?

Several signs indicate a successful initiation of the Grignard reaction:

• The appearance of bubbles on the surface of the magnesium turnings.[1][8]

• A noticeable warming of the reaction flask, as the reaction is exothermic.[1][8][9]

• The reaction mixture turning cloudy or a characteristic grey-brown color.[1][8]

• If an activator like iodine was used, its distinct purple or brown color will fade as it is consumed.[1][8]

Q3: I purchased a commercial Grignard reagent. Is it still necessary to determine its concentration?

Yes, it is highly recommended. The actual concentration of commercial Grignard reagents can differ from the value stated on the label due to gradual degradation during storage and handling.[4] To ensure accurate stoichiometry for your reaction, which is crucial for maximizing yield and minimizing side reactions, you should determine the precise concentration by titration just before use.[4]

Q4: Which solvent is preferable for Grignard reactions: diethyl ether or tetrahydrofuran (B95107) (THF)?

Both diethyl ether and tetrahydrofuran (THF) are common and effective solvents for Grignard reactions because their oxygen atoms stabilize the reagent.[1][3] THF is sometimes preferred as it can better stabilize the Grignard reagent.[1] The choice may also be influenced by the required reaction temperature, as THF has a higher boiling point than diethyl ether.

Q5: What are the most common side reactions that reduce the yield of the desired alcohol?

The primary side reactions include:

• Wurtz Coupling: The Grignard reagent couples with the unreacted alkyl/aryl halide to form a dimer.[1][4][10][11]

• Reduction: Grignard reagents with β-hydrogens can reduce the ketone to a secondary alcohol.[4][12]

• Enolization: The Grignard reagent acts as a base and deprotonates the ketone at the alpha-position, forming an enolate that does not lead to the alcohol product.[4][10][12]

Troubleshooting Guide

Problem 1: Grignard Reaction Fails to Initiate

If you observe no signs of reaction after adding a small portion of your alkyl/aryl halide, consult the following table.

Potential Cause	Troubleshooting Steps
Inactive Magnesium Surface	The surface of magnesium turnings is often coated with a passivating layer of magnesium oxide (MgO), which inhibits the reaction.[8][13][14] Activate the magnesium using one of the following methods: • Mechanical Activation: Gently crush the magnesium turnings in a mortar and pestle just before use to expose a fresh surface.[15][16] • Chemical Activation: Use a small crystal of iodine or a few drops of 1,2-dibromoethane.[10][13][15] The disappearance of the iodine color or the observation of ethylene (B1197577) bubbles indicates activation.[13]
Presence of Moisture	Trace amounts of water in glassware, solvents, or on the surface of the magnesium can quench the reaction upon initiation.[1][14][15] Ensure all glassware is rigorously flame-dried under vacuum or oven-dried at >120°C overnight and cooled under an inert gas stream.[1][17] Use freshly distilled anhydrous solvents.[1]
Impure Starting Materials	The alkyl/aryl halide starting material may contain trace amounts of water or acidic impurities.[18] Consider purifying the halide by passing it through a short column of activated alumina (B75360) before use.[16][18]
Reaction Temperature Too Low	Some reactions require a small amount of initial energy to overcome the activation barrier. Gentle warming with a heat gun may initiate the reaction.[18] Be prepared to cool the flask immediately if the reaction becomes too vigorous.[18]

Problem 2: Low Yield of Desired Alcohol

If the reaction initiates but the final yield is poor, several factors could be at play.

Troubleshooting Low Yields in Grignard Reactions

Caption: A decision tree for troubleshooting low yields.

Symptom / Observation	Potential Cause	Recommended Solution
High recovery of starting ketone	Enolization: The Grignard reagent is acting as a base instead of a nucleophile.[4][12] This is common with sterically hindered ketones.[10]	Add the ketone solution slowly to the Grignard reagent at a low temperature (e.g., -78 °C to 0 °C) to favor nucleophilic addition over deprotonation.[4] Consider using additives like cerium(III) chloride (CeCl₃), which can enhance the nucleophilicity of the organometallic reagent.[4][5]
Isolation of a secondary alcohol byproduct	Reduction: The ketone has been reduced by the Grignard reagent. This occurs when the Grignard reagent has β-hydrogens and is sterically bulky.[4][12]	Run the reaction at a lower temperature.[4] If possible, use a Grignard reagent that lacks β-hydrogens, such as methylmagnesium bromide or phenylmagnesium bromide.[4]
Isolation of a high-boiling, nonpolar byproduct	Wurtz Coupling: The Grignard reagent has reacted with unreacted alkyl/aryl halide.[1][10][19] This is favored by high local concentrations of the halide and higher temperatures.[11][14][19]	Add the alkyl/aryl halide dropwise to the magnesium suspension to maintain a low concentration.[1][18] Avoid excessive heating and maintain a gentle reflux.[10]
Overall low product recovery after workup	Product Loss During Workup: The tertiary alcohol product can be lost during quenching or extraction. Strong acids can sometimes promote elimination side reactions with the product alcohol.[4]	Quench the reaction by slowly adding the reaction mixture to a cold, saturated aqueous solution of ammonium (B1175870) chloride (NH₄Cl).[4][10] Ensure thorough extraction of the aqueous layer with a suitable organic solvent (e.g., diethyl ether) by performing multiple extractions (at least 3).[4]

Experimental Protocols

Protocol 1: Titration of Grignard Reagent with Iodine

It is crucial to determine the exact concentration of the Grignard reagent before use.[4] This method, adapted from Knochel and coworkers, is a reliable procedure.[20]

• Flame-dry a small vial containing a magnetic stir bar under vacuum and cool it under an inert atmosphere (N₂ or Ar).

• Add approximately 100 mg of iodine (I₂) to the vial.

• Add 1.0 mL of a 0.5 M solution of anhydrous lithium chloride (LiCl) in dry THF.

• Cool the resulting dark brown solution to 0 °C in an ice bath.[4][20]

• Slowly add the Grignard reagent solution dropwise via a 1 mL syringe while stirring vigorously.[4]

• The endpoint is reached when the brown/yellow color disappears, and the solution becomes colorless.[4][20]

• Record the volume of Grignard reagent added and calculate the molarity. Repeat the titration for accuracy.

Protocol 2: General Procedure for the Synthesis of a Tertiary Alcohol

This protocol outlines the synthesis of 2-phenyl-2-propanol (B165765) from acetophenone (B1666503) and methylmagnesium bromide.

1. Reagent and Glassware Preparation:

• All glassware (round-bottom flask, condenser, dropping funnel) must be rigorously dried in an oven (>120°C) or by flame-drying under vacuum and cooled under a positive pressure of nitrogen or argon.[1]

2. Grignard Reaction:

• Place the calculated volume of titrated methylmagnesium bromide solution into the reaction flask via syringe under an inert atmosphere.

• Dissolve acetophenone (1.0 equivalent) in anhydrous diethyl ether or THF in the dropping funnel.

• Cool the Grignard solution in an ice bath (0 °C).

• Add the acetophenone solution dropwise to the stirred Grignard reagent.[10] This controls the exothermic reaction and minimizes side products.[10]

• After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for at least 1 hour to ensure completion.[10]

3. Workup and Purification:

• Cool the reaction mixture back to 0 °C in an ice bath.

• Slowly and carefully quench the reaction by adding a cold, saturated aqueous solution of ammonium chloride.[4][10]

• Transfer the mixture to a separatory funnel. Separate the organic and aqueous layers.

• Extract the aqueous layer two more times with diethyl ether.[4]

• Combine all organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter to remove the drying agent and remove the solvent under reduced pressure to yield the crude tertiary alcohol.[10]

• Purify the product by distillation or recrystallization as needed.[10]

General Workflow for Grignard Synthesis of Alcohols

Caption: Experimental workflow for alcohol synthesis via Grignard reaction.

Grignard Reaction: Nucleophilic Addition Pathway

Caption: The nucleophilic addition pathway of a Grignard reaction.

References

• 1. benchchem.com [benchchem.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Grignard_reaction [chemeurope.com]
• 4. benchchem.com [benchchem.com]
• 5. Grignard reaction - Wikipedia [en.wikipedia.org]
• 6. How does water affect a Grignard reaction? | Filo [askfilo.com]
• 7. books.rsc.org [books.rsc.org]
• 8. web.mnstate.edu [web.mnstate.edu]
• 9. reddit.com [reddit.com]
• 10. benchchem.com [benchchem.com]
• 11. Impact of residence time distributions in reacting magnesium packed beds on Grignard reagent formation – selectivity of Grignard reagent formation (pa ... - Reaction Chemistry & Engineering (RSC Publishing) DOI:10.1039/D3RE00191A [pubs.rsc.org]
• 12. Grignard Reaction [organic-chemistry.org]
• 13. Grignard reagent - Wikipedia [en.wikipedia.org]
• 14. benchchem.com [benchchem.com]
• 15. homework.study.com [homework.study.com]
• 16. quora.com [quora.com]
• 17. rsc.org [rsc.org]
• 18. benchchem.com [benchchem.com]
• 19. chem.libretexts.org [chem.libretexts.org]
• 20. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: GC-MS Analysis of Volatile Compounds

Welcome to our dedicated support center for researchers, scientists, and drug development professionals utilizing Gas Chromatography-Mass Spectrometry (GC-MS) for the analysis of volatile compounds. This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to help you minimize column bleed and ensure the accuracy and reliability of your analytical results.

Troubleshooting Guide: Minimizing Column Bleed

Column bleed, the degradation of the stationary phase, can significantly impact the analysis of volatile compounds by increasing baseline noise and interfering with peak detection.[1][2] This guide provides a systematic approach to identifying and mitigating common causes of column bleed.

Identifying Column Bleed

The primary indicator of column bleed is a rising baseline, especially at elevated temperatures during a temperature-programmed run.[1][3] Other signs include:

• Increased Background Noise: A noticeable increase in the detector's background signal.[1][2]

• Poor Reproducibility: Inconsistent results between analytical runs.[1]

• Characteristic Mass Spectra: In GC-MS, column bleed from common polysiloxane stationary phases often produces characteristic ions at m/z 73, 133, 193, 207, 267, 281, and 355.[4][5] The ion at m/z 207 is a result of hexamethylcyclotrisiloxane (B157284) formation.[4]

It is important not to confuse column bleed with a high baseline at low temperatures, which could be due to issues with the injector, septum, carrier gas, or detector.[6][7] Column bleed is also not observed as discrete individual peaks, which are more likely to originate from septum bleed or other contamination in the system.[7]

Troubleshooting Flowchart

This flowchart provides a logical sequence for diagnosing and resolving high column bleed issues.

Caption: Troubleshooting workflow for high column bleed in GC-MS.

Frequently Asked Questions (FAQs)

Q1: What is column bleed and why is it a problem for volatile compound analysis?

A1: Column bleed is the degradation of the column's stationary phase, which then elutes and is detected.[6] This is problematic because it increases the background noise in the chromatogram, which can obscure the peaks of low-concentration analytes, reduce sensitivity, and lead to inaccurate quantification.[2] For MS detectors, bleed can also contaminate the ion source, requiring more frequent maintenance.[2]

Q2: How does temperature affect column bleed?

A2: Higher operating temperatures accelerate the degradation of the stationary phase, leading to increased column bleed.[2] Each column has a maximum operating temperature, and exceeding this, or even operating near it for extended periods, will significantly shorten the column's lifespan and increase bleed.[8] It is recommended to operate at least 30°C below the column's isothermal temperature limit to minimize bleed.[1][3]

Q3: Can the choice of stationary phase impact column bleed?

A3: Yes, the type and thickness of the stationary phase play a crucial role. Thicker stationary phase films and more polar phases tend to exhibit higher bleed.[3][9] Selecting a low-bleed column, often designated as "MS-grade" by manufacturers, is a proactive way to reduce bleed, especially for sensitive analyses.[2][8]

Q4: What are the characteristic signs of oxygen damage to a GC column?

A4: Oxygen is a primary cause of stationary phase degradation, especially at high temperatures.[10][11] Signs of oxygen damage include excessively high column bleed that occurs at lower than expected temperatures.[10][12] This is due to an oxidative reaction that breaks down the stationary phase.[11]

Q5: How can I prevent oxygen from damaging my column?

A5: Preventing oxygen exposure is critical for extending column life and maintaining low bleed.[6] To prevent oxygen exposure:

• Use High-Purity Carrier Gas: Employ carrier gas with a purity of 99.999% or higher.[1]

• Install and Maintain Gas Traps: Use high-quality oxygen and moisture traps and replace them regularly.[1][12]

• Perform Regular Leak Checks: Routinely check for leaks at all fittings, especially the septum and ferrules, to ensure the system is leak-tight.[6][10]

Q6: Can my sample itself contribute to column bleed?

A6: Yes, aggressive or "dirty" samples can contribute to column bleed.[6] Reactive analytes or contaminants in the sample can chemically attack the stationary phase, leading to its degradation and increased bleed.[2][10] Additionally, non-volatile residues from samples can accumulate at the head of the column, which can also accelerate degradation.[6]

Experimental Protocols

Protocol 1: GC Column Installation for Minimized Bleed

• Preparation: Cool all heated zones of the GC. Carefully remove the new column from its packaging.[1]

• Ferrule and Nut Placement: Slide the column nut and the correct size ferrule onto the column, about 15-20 cm from the end.[1][13]

• Column Cutting: Using a ceramic scoring wafer, make a clean, square cut at the end of the column to remove any potential ferrule fragments that may have entered.[1][14]

• Injector Installation: Insert the column into the injector to the depth specified in your instrument's manual. Tighten the fitting.[13]

• Carrier Gas Purge: Turn on the carrier gas and confirm flow through the column. Purge the column for 10-40 minutes at the appropriate flow rate.[13] This removes oxygen from the column before heating.[5]

• Leak Check: Before conditioning, perform a thorough leak check of the system.[12]

Protocol 2: GC Column Conditioning

Proper conditioning is essential for new columns to remove volatile manufacturing residues and for used columns to maintain performance.

• Initial Setup: Install the column in the injector as described in Protocol 1. For MS detectors, it is often recommended not to connect the column to the detector during the initial high-temperature conditioning to prevent contamination of the ion source.[15][16]

• Oxygen Purge: Purge the column with high-purity carrier gas for at least 15-30 minutes at ambient temperature.[5][15]

• Temperature Program:

  • Set the initial oven temperature to 40°C.[13]

  • Ramp the temperature at 10°C/minute to a conditioning temperature that is 20°C above your highest analytical temperature, but do not exceed the column's isothermal temperature limit.[1][13]

• Hold Time: Hold at the conditioning temperature until a stable baseline is achieved. For new columns, this may take 1-2 hours, or even overnight for columns with thick films.[15][17]

• Cooldown and Connection: Cool down the oven. If the column was disconnected, connect it to the detector, ensuring a leak-free seal.

• Verification: Run a blank temperature program to confirm a stable and low-bleed baseline.[5]

Quantitative Data Summary

The level of column bleed can be quantified by measuring the detector signal in picoamperes (pA) for an FID or by monitoring the abundance of characteristic ions for an MS. Lower values indicate lower bleed and better column performance.

Column Type	Operating Temperature (°C)	Bleed Level (pA)	Reference
Conventional 5ms Column X	350	10	[8]
Conventional 5ms Column Y	350	4	[8]
Agilent J&W DB-5Q	350	< 2.0	[8]
Agilent J&W HP-5Q	350	< 2.0	[8]

Visualizations

Caption: The relationship between causes and effects of column bleed.

References

• 1. benchchem.com [benchchem.com]
• 2. Preventing Column Bleed in Gas Chromatography | Phenomenex [phenomenex.com]
• 3. academic.oup.com [academic.oup.com]
• 4. acdlabs.com [acdlabs.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. GC Column Bleed: Causes and Prevention | Separation Science [sepscience.com]
• 7. coleparmer.com [coleparmer.com]
• 8. agilent.com [agilent.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. GC Troubleshooting—High GC Column Bleed [restek.com]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. m.youtube.com [m.youtube.com]
• 13. How to Condition a New Capillary GC Column [restek.com]
• 14. chromatographyonline.com [chromatographyonline.com]
• 15. researchgate.net [researchgate.net]
• 16. GC column conditioning / CHROMSERVIS.EU [chromservis.eu]
• 17. GC Tech Tip: GC Column Conditioning and Testing | Phenomenex [phenomenex.com]

Technical Support Center: Chiral Separation of Ketones

This technical support center provides troubleshooting guidance, frequently asked questions (FAQs), and detailed protocols for researchers, scientists, and drug development professionals working on the method development for the chiral separation of ketones.

Frequently Asked Questions (FAQs)

Q1: What is the first step in developing a method for separating ketone enantiomers?

A1: The most critical first step is selecting an appropriate Chiral Stationary Phase (CSP).[1] The choice is highly dependent on the structure of the ketone. Polysaccharide-based (e.g., cellulose (B213188) or amylose (B160209) derivatives) and macrocyclic glycopeptide-based CSPs are excellent starting points as they can operate in multiple modes (normal phase, reversed-phase, polar organic) and show broad enantioselectivity.[1][2] A screening approach, testing a small set of complementary columns with different mobile phases, is the most efficient way to find a promising candidate for optimization.[3][4][5]

Q2: Which chromatographic modes are most common for separating chiral ketones?

A2: Normal Phase (NP), Reversed-Phase (RP), Polar Organic Mode (POM), and Supercritical Fluid Chromatography (SFC) are all used.

• Normal Phase (NP): Often provides high selectivity using eluents like hexane/alkane with an alcohol modifier (e.g., isopropanol, ethanol).[1][6]

• Reversed-Phase (RP): Suitable for more hydrophilic ketones, using mobile phases like acetonitrile (B52724) or methanol (B129727) with aqueous buffers.[5]

• Polar Organic Mode (POM): Uses pure polar organic solvents like ethanol (B145695) or methanol and is effective for ketones with good solubility in these solvents.[4]

• Supercritical Fluid Chromatography (SFC): A powerful technique for chiral separations, using supercritical CO2 as the main mobile phase with an alcohol co-solvent. SFC is often faster, "greener," and provides excellent resolution.[5][7][8]

Q3: Why is temperature an important parameter to optimize?

A3: Temperature significantly impacts the thermodynamics of the interactions between the analyte, the mobile phase, and the CSP.[9] Unlike achiral separations, the effect of temperature on chiral resolution can be unpredictable; both increasing and decreasing the temperature can improve selectivity and resolution.[6] Therefore, it is a valuable parameter to screen during method optimization.[6]

Q4: What are "Pirkle" type and Polysaccharide-based CSPs?

A4:

• Pirkle-type CSPs: These are synthetic phases, often based on functionalized amino acids like phenylglycine, that provide chiral recognition through mechanisms like π-π interactions, hydrogen bonding, and steric hindrance.[3][10] They are known for their durability due to covalent bonding to the silica (B1680970) support.[10]

• Polysaccharide-based CSPs: These are the most widely used CSPs, derived from cellulose or amylose coated or immobilized on a silica support.[5][11] Their chiral recognition is based on the complex helical structures of the polysaccharides, which create chiral grooves and cavities where enantiomers can interact differently.[2]

Troubleshooting Guide

This guide addresses common issues encountered during the chiral separation of ketones.

Problem	Potential Cause(s)	Recommended Solution(s)
No Separation / Poor Resolution (Rs < 1.5)	1. Inappropriate CSP: The selected stationary phase lacks the necessary stereoselectivity for your ketone.[6] 2. Suboptimal Mobile Phase: The eluent composition (modifier type/concentration) is not ideal for chiral recognition.[6] 3. Incorrect Flow Rate: Chiral separations are often sensitive to flow rate; a higher flow rate may not allow sufficient time for interaction.[6] 4. Unfavorable Temperature: The column temperature is not optimal for the specific chiral interaction.[6][12]	1. Screen different CSPs: Test columns with different chiral selectors (e.g., amylose vs. cellulose derivatives, Pirkle-type).[3] 2. Optimize Mobile Phase: Systematically vary the alcohol modifier (e.g., ethanol, isopropanol) and its concentration in Normal Phase. In Reversed-Phase, adjust the organic modifier percentage and buffer pH.[6] 3. Reduce Flow Rate: Decrease the flow rate (e.g., from 1.0 mL/min to 0.5 mL/min for a 4.6 mm ID column) to see if resolution improves.[6][13] 4. Screen Temperatures: Evaluate the separation at different temperatures (e.g., 15°C, 25°C, 40°C).[6]
Peak Tailing	1. Secondary Interactions: Unwanted interactions, especially with residual silanols on silica-based CSPs, can cause tailing, particularly for basic analytes.[6] 2. Column Contamination: Buildup of impurities on the column creates active sites.[6] 3. Sample Overload: Injecting too much sample mass can lead to poor peak shape.[14][15] 4. Inappropriate Additive: For acidic or basic ketones, the absence of a mobile phase additive can lead to ionization and peak tailing.[13]	1. Use Mobile Phase Additives: For acidic ketones, add a small amount of acid (e.g., 0.1% TFA or acetic acid). For basic ketones, add a basic modifier (e.g., 0.1% DEA or TEA).[8][13] 2. Clean the Column: Follow the manufacturer's instructions for column washing. 3. Reduce Injection Volume/Concentration: Dilute the sample or inject a smaller volume. 4. Add an appropriate additive to suppress ionization and minimize secondary interactions.[13]
Peak Splitting or Broadening	1. Column Overload: Injecting too high a concentration or volume of the sample.[14][15] 2. Sample Solvent Incompatibility: The sample solvent is too strong compared to the mobile phase, causing poor peak focusing at the column head. 3. Blocked Column Frit: Particulates from the sample or system can block the inlet frit, distorting the flow path.[16]	1. Reduce Sample Load: Decrease the injection volume or the sample concentration.[15] 2. Match Sample Solvent to Mobile Phase: Dissolve the sample in the initial mobile phase or a weaker solvent if possible. 3. Filter Samples: Use a 0.22 or 0.45 µm syringe filter before injection. If the problem persists, reverse-flush the column (if permitted by the manufacturer) or replace the frit/column.
Irreproducible Retention Times	1. Insufficient Column Equilibration: Chiral columns, especially polysaccharide-based ones, may require longer equilibration times than achiral columns.[6] 2. Mobile Phase Instability: Inconsistent preparation of the mobile phase or evaporation of the volatile component (e.g., hexane).[6] 3. Temperature Fluctuations: Lack of a column oven or unstable oven temperature.[6]	1. Increase Equilibration Time: Equilibrate the column for at least 20-30 column volumes with the new mobile phase. 2. Prepare Fresh Mobile Phase Daily: Ensure precise measurements and keep the mobile phase bottle capped.[6] 3. Use a Column Oven: Maintain a stable and consistent column temperature.[6]
Ghost Peaks	1. System Contamination: Carryover from a previous injection or contaminated system components.[3][6] 2. Mobile Phase Contamination: Impurities present in the solvents or additives.[3][4]	1. Implement a Needle Wash: Use a strong solvent in the autosampler's wash vial. Run blank gradients to flush the system.[17] 2. Use High-Purity Solvents: Use HPLC-grade or higher solvents and additives.[3]

Quantitative Data Summary

Table 1: Starting Conditions for Chiral Stationary Phase (CSP) Screening

This table provides recommended starting mobile phases for screening common polysaccharide-based CSPs for ketone separation.

Chromatographic Mode	CSP Type	Primary Screening Mobile Phase	Typical Flow Rate (4.6 mm ID)
Normal Phase (NP)	Polysaccharide (Coated & Immobilized)	n-Hexane / Isopropanol (90/10, v/v) n-Hexane / Ethanol (90/10, v/v)	1.0 mL/min
Reversed-Phase (RP)	Polysaccharide (Immobilized)	Acetonitrile / Water (50/50, v/v) Methanol / 20mM NH4Ac, pH 5 (30/70, v/v)[4]	1.0 mL/min
Polar Organic Mode (POM)	Polysaccharide (Coated & Immobilized)	100% Methanol or 100% Ethanol[4]	1.0 mL/min
Supercritical Fluid (SFC)	Polysaccharide (Immobilized)	CO2 / Methanol (Gradient 5-40% MeOH) CO2 / Ethanol (Gradient 5-40% EtOH)	2.0-3.0 mL/min

Note: For acidic or basic ketones, add 0.1% of a suitable modifier (e.g., TFA for acids, DEA for bases) to the alcohol portion of the mobile phase.[8][13]

Key Experimental Protocol

Protocol: HPLC Method Development Screening for a Novel Chiral Ketone

This protocol outlines a systematic approach to screen for initial separation conditions.

1. Objective: To identify a suitable Chiral Stationary Phase (CSP) and mobile phase combination that shows baseline separation or partial separation (a "hit") for a racemic ketone.

2. Materials:

• Columns: A set of 3-4 complementary polysaccharide CSPs (e.g., Amylose tris(3,5-dimethylphenylcarbamate), Cellulose tris(3,5-dimethylphenylcarbamate), etc.).[5] Column dimensions: e.g., 150 x 4.6 mm, 5 µm.

• Mobile Phases (HPLC Grade): n-Hexane, Isopropanol (IPA), Ethanol (EtOH), Acetonitrile (ACN), Methanol (MeOH), Water, Trifluoroacetic Acid (TFA).

• Sample: Racemic ketone standard dissolved in mobile phase or a weak solvent (e.g., Hexane/IPA 98/2) at ~1 mg/mL.

3. Chromatographic Conditions:

• Flow Rate: 1.0 mL/min.[6]

• Temperature: 25 °C.[6]

• Detection: UV at a suitable wavelength (e.g., λmax of the ketone).

• Injection Volume: 5 µL.

4. Screening Procedure:

• Column Equilibration: For the first mobile phase, flush the column for at least 20 minutes.

• Injection: Inject the racemic ketone standard.

• Analysis: Monitor the chromatogram for any sign of separation, including peak broadening, shoulders, or two distinct peaks.[6]

• Cycle Through Conditions:

  • Test the first column with the primary Normal Phase mobile phase (e.g., Hexane/IPA 90/10).

  • If no separation, switch to the second NP mobile phase (e.g., Hexane/EtOH 90/10).

  • Repeat this process for all selected CSPs.

  • If no success in NP mode and the ketone is soluble, proceed to screen in Polar Organic and/or Reversed-Phase modes using the mobile phases from Table 1.

• Identify "Hits": A "hit" is any condition that produces two non-symmetrical peaks or partial resolution. These are the candidates for the optimization phase.

5. Optimization:

• Once a "hit" is identified, systematically optimize the separation by adjusting:

  • The percentage of the alcohol modifier (e.g., try 15%, 20%, 30% IPA).

  • The type of alcohol modifier.

  • The column temperature.[6]

  • The flow rate.[6]

Visualizations

Caption: Workflow for Chiral Method Development of Ketones.

Caption: Troubleshooting Decision Tree for Poor Resolution.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. HPLC Technical Tip: Chiral Method Development | Phenomenex [phenomenex.com]
• 4. Chiral Method Development Strategies for HPLC [merckmillipore.com]
• 5. ymc.eu [ymc.eu]
• 6. benchchem.com [benchchem.com]
• 7. agilent.com [agilent.com]
• 8. chiraltech.com [chiraltech.com]
• 9. Chiral Chromatography Frequently Asked Questions [sigmaaldrich.com]
• 10. hplc.eu [hplc.eu]
• 11. Chiral Stationary Phases for Liquid Chromatography: Recent Developments - PMC [pmc.ncbi.nlm.nih.gov]
• 12. hplc.today [hplc.today]
• 13. Getting Started with Chiral Method Development Part Three: Method Development Optimization - Regis Technologies [registech.com]
• 14. chromatographytoday.com [chromatographytoday.com]
• 15. chromatographytoday.com [chromatographytoday.com]
• 16. chromatographyonline.com [chromatographyonline.com]
• 17. GC Column Troubleshooting Guide | Phenomenex [phenomenex.com]

Technical Support Center: Synthesis of Chiral 3-Methyl-Alkanoic Acids

Welcome to the technical support center for the synthesis of chiral 3-methyl-alkanoic acids. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) related to the stereoselective synthesis of this important class of molecules.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in the synthesis of chiral 3-methyl-alkanoic acids?

A1: The main challenges in synthesizing chiral 3-methyl-alkanoic acids revolve around controlling the stereochemistry at the C3 position. Key difficulties include:

• Achieving high enantioselectivity and diastereoselectivity: Many synthetic methods can produce a mixture of stereoisomers, requiring careful optimization to favor the desired enantiomer.[1]

• Substrate-dependent success: The effectiveness of a chosen synthetic route can be highly dependent on the specific substitution pattern of the alkanoic acid.

• Removal of chiral auxiliaries: While effective for directing stereochemistry, the subsequent removal of chiral auxiliaries can sometimes be challenging without causing racemization or product degradation.[2][3]

• Purification of enantiomers: Separating the desired enantiomer from a racemic or diastereomeric mixture often requires specialized techniques like chiral chromatography.[4][]

• Scale-up issues: Methods that work well on a small scale may present new challenges when adapted for larger-scale production, including cost of reagents and purification efficiency.[1]

Q2: What are the most common strategies for the asymmetric synthesis of 3-methyl-alkanoic acids?

A2: The most prevalent and effective strategies for achieving enantioselectivity in the synthesis of 3-methyl-alkanoic acids include:

• Chiral Auxiliary-Mediated Synthesis: This is a widely used approach where a chiral molecule (the auxiliary) is temporarily attached to the substrate to direct the stereochemical outcome of a subsequent reaction.[6][7] Common auxiliaries include Evans oxazolidinones and pseudoephedrine.[6][8]

• Biocatalysis: Enzymes, such as lipases and dehydrogenases, can be used to selectively synthesize or resolve chiral 3-methyl-alkanoic acids with high enantiopurity under mild reaction conditions.[9][10][11] This approach is often considered a "green chemistry" alternative.[9]

• Asymmetric Catalysis: Chiral catalysts, often metal-based complexes, can be used in smaller quantities to induce enantioselectivity in reactions that form the chiral center.

• Chiral Pool Synthesis: This method utilizes readily available, enantiomerically pure starting materials from nature, such as amino acids or terpenes, to construct the desired chiral molecule.

Troubleshooting Guides

Chiral Auxiliary-Mediated Synthesis: Evans Oxazolidinones

Problem: Poor Diastereoselectivity in the Aldol (B89426) Reaction to form a 3-hydroxy-3-methyl-alkanoic acid precursor.

Potential Cause	Suggested Solution	Expected Outcome
Incorrect Enolate Geometry	The geometry of the boron enolate is crucial. For syn-aldol products, use dicyclohexylboron chloride or 9-BBN-OTf. For anti-aldol products, use dibutylboron triflate with a tertiary amine like triethylamine (B128534) or Hünig's base. Ensure slow addition of the boron reagent at low temperatures (-78 °C to 0 °C).	Formation of the desired Z- or E-enolate, leading to improved diastereoselectivity.
Suboptimal Lewis Acid	The choice of Lewis acid can influence the transition state geometry. Screen different Lewis acids such as TiCl₄, SnCl₄, or MgBr₂·OEt₂ to find the optimal one for your specific substrate.	Enhanced facial selectivity and a higher diastereomeric ratio (d.r.).
Reaction Temperature Too High	Perform the reaction at low temperatures (typically -78 °C) to maximize kinetic control and favor the transition state leading to the major diastereomer.	Increased diastereoselectivity as the energy difference between the diastereomeric transition states becomes more significant.
Steric Hindrance	The steric bulk of the aldehyde and the oxazolidinone auxiliary can impact selectivity. If using a bulky aldehyde, consider a less sterically demanding chiral auxiliary.	Improved approach of the electrophile from the less hindered face, leading to higher d.r.

Problem: Low Yield or Incomplete Removal of the Evans Oxazolidinone Auxiliary.

Potential Cause	Suggested Solution	Expected Outcome
Inefficient Hydrolysis	For hydrolysis to the carboxylic acid, use LiOH/H₂O₂ in a THF/water mixture at 0 °C. Ensure sufficient equivalents of both reagents are used.[3] For sterically hindered substrates, longer reaction times may be necessary.	Complete cleavage of the auxiliary to yield the free carboxylic acid.
Product Degradation	If the product is sensitive to the standard hydrolytic conditions, consider milder methods. For example, reductive cleavage with LiBH₄ can yield the corresponding chiral alcohol, which can then be oxidized to the carboxylic acid.[2][12]	Preservation of the product's integrity and recovery of the chiral alcohol.
Difficult Purification	The chiral auxiliary is recoverable. After acidic workup for the carboxylic acid, make the aqueous layer basic to recover the protonated auxiliary by extraction.[3] If the product and auxiliary are difficult to separate by chromatography, consider crystallization.	Efficient separation of the product from the chiral auxiliary.

Chiral Auxiliary-Mediated Synthesis: Pseudoephedrine Amides

Problem: Low Diastereoselectivity in the Asymmetric Alkylation Step.

Potential Cause	Suggested Solution	Expected Outcome
Incomplete Enolate Formation	Use a strong, non-nucleophilic base like lithium diisopropylamide (LDA) or lithium hexamethyldisilazide (LHMDS) for deprotonation. Ensure anhydrous conditions and accurate titration of the base.	Complete formation of the lithium enolate, leading to a cleaner reaction.
Poor Chelation Control	The presence of LiCl is crucial for forming a well-defined, rigid chelated enolate structure. Add anhydrous LiCl to the reaction mixture before the addition of the base.[13]	Enhanced facial selectivity due to the highly organized transition state.
Reactive Electrophile	For highly reactive electrophiles (e.g., methyl iodide), the reaction may be too fast, leading to reduced selectivity. Consider performing the reaction at a lower temperature (-78 °C).	Slower reaction rate allowing for better discrimination between the diastereomeric transition states.
Low Reactivity of Electrophile	For less reactive electrophiles (e.g., secondary halides), the reaction may be sluggish. The addition of DMPU can help to increase the reactivity of the enolate.[6]	Improved conversion and yield of the alkylated product.

Biocatalytic Kinetic Resolution of 3-Methyl-Alkanoic Esters

Problem: Low Enantiomeric Excess (ee) of the Product.

Potential Cause	Suggested Solution	Expected Outcome
Suboptimal Enzyme Choice	Screen a variety of commercially available lipases (e.g., from Candida antarctica, Pseudomonas cepacia) to find one with high enantioselectivity for your specific substrate.	Identification of a biocatalyst that provides high enantiomeric excess for either the unreacted ester or the hydrolyzed acid.
Reaction Reversibility	In hydrolysis reactions, the reverse esterification can lower the ee. Perform the reaction in a biphasic system or with continuous removal of the alcohol byproduct.	Shift in the equilibrium towards hydrolysis, leading to higher conversion and ee.
Non-ideal Reaction Conditions	Optimize the pH, temperature, and solvent. Enzymes have optimal operating conditions that can significantly impact their activity and selectivity.[9]	Enhanced enzyme performance and improved enantioselectivity.
Reaction Time	For kinetic resolutions, the reaction must be stopped at approximately 50% conversion to achieve the highest possible ee for both the product and the remaining starting material. Monitor the reaction progress carefully using GC or HPLC.	Maximization of the enantiomeric excess of both the resolved acid and the remaining ester.

Experimental Protocols

Protocol 1: Asymmetric Alkylation using an Evans Oxazolidinone Auxiliary

This protocol is a general guideline and may require optimization for specific substrates.

• Acylation of the Chiral Auxiliary:

  • To a solution of (4R,5S)-4-methyl-5-phenyl-2-oxazolidinone (1.0 equiv.) in anhydrous THF at -78 °C under an argon atmosphere, add n-butyllithium (1.05 equiv.) dropwise.

  • Stir the mixture for 15 minutes.

  • Add propionyl chloride (1.1 equiv.) dropwise and stir for 1 hour at -78 °C, then allow the reaction to warm to room temperature.

  • Quench the reaction with saturated aqueous NH₄Cl and extract with ethyl acetate.

  • Dry the organic layer over Na₂SO₄, concentrate, and purify by flash chromatography to yield the N-propionyl oxazolidinone.

• Diastereoselective Alkylation:

  • Dissolve the N-propionyl oxazolidinone (1.0 equiv.) in anhydrous THF at -78 °C.

  • Add sodium bis(trimethylsilyl)amide (NaHMDS) (1.1 equiv.) as a 1 M solution in THF dropwise and stir for 30 minutes to form the sodium enolate.

  • Add the alkyl halide (e.g., methyl iodide, 1.2 equiv.) and stir at -78 °C until the reaction is complete (monitor by TLC).

  • Quench the reaction with saturated aqueous NH₄Cl and extract with ethyl acetate.

  • Dry the organic layer, concentrate, and purify by flash chromatography to separate the diastereomers.

• Cleavage of the Chiral Auxiliary:

  • Dissolve the purified alkylated product (1.0 equiv.) in a 3:1 mixture of THF and water at 0 °C.

  • Add 30% aqueous hydrogen peroxide (4.0 equiv.) followed by lithium hydroxide (B78521) monohydrate (2.0 equiv.).

  • Stir the mixture at 0 °C for 2-4 hours.

  • Quench the excess peroxide by adding an aqueous solution of sodium sulfite.

  • Acidify the mixture to pH 2-3 with 1 M HCl and extract the carboxylic acid with ethyl acetate.

  • To recover the auxiliary, make the aqueous layer basic (pH 10-11) with 1 M NaOH and extract with dichloromethane.

Protocol 2: Chiral HPLC for Enantiomeric Excess (ee) Determination

• Sample Preparation: Prepare a solution of the final chiral 3-methyl-alkanoic acid (or its methyl ester derivative for better chromatography) in the mobile phase at a concentration of approximately 1 mg/mL. Also, prepare a solution of the corresponding racemic mixture as a reference.

• Chromatographic Conditions:

  • Column: A chiral stationary phase (CSP) column is required. Common choices include polysaccharide-based columns like Chiralcel® OD-H or Chiralpak® AD-H.

  • Mobile Phase: A mixture of hexane (B92381)/isopropanol (B130326) with a small amount of trifluoroacetic acid (TFA) (e.g., 0.1%) for acidic analytes is a common starting point. The ratio of hexane to isopropanol will need to be optimized to achieve baseline separation.

  • Flow Rate: Typically 0.5-1.0 mL/min.

  • Detection: UV detection at a wavelength where the analyte absorbs.

• Analysis:

  • Inject the racemic sample to determine the retention times of both enantiomers.

  • Inject the synthesized sample.

  • Integrate the peak areas for each enantiomer.

  • Calculate the enantiomeric excess using the formula: ee (%) = [|Area₁ - Area₂| / (Area₁ + Area₂)] * 100.

Visualizations

Caption: General workflow for asymmetric alkylation using a chiral auxiliary.

Caption: Troubleshooting logic for poor diastereoselectivity in aldol reactions.

References

• 1. benchchem.com [benchchem.com]
• 2. Improved Procedure for the Reduction of N-Acyloxazolidinones: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 3. benchchem.com [benchchem.com]
• 4. shimadzu.com [shimadzu.com]
• 6. Chiral auxiliary - Wikipedia [en.wikipedia.org]
• 7. york.ac.uk [york.ac.uk]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Efficient Biocatalytic Synthesis of Chiral Intermediate of Pregabalin Using Immobilized Talaromyces thermophilus Lipase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. uwindsor.ca [uwindsor.ca]
• 13. Molecules and Materials: Myers Asymmetric Alkylation [syntheticorganic.blogspot.com]

Technical Support Center: Optimization of HS-SPME for Volatile Compound Extraction

Welcome to the technical support center for Headspace Solid-Phase Microextraction (HS-SPME). This guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting assistance and frequently asked questions (FAQs) to optimize the extraction of volatile compounds.

Frequently Asked Questions (FAQs)

Q1: What are the most critical parameters to optimize for HS-SPME of volatile compounds?

A1: The efficiency of HS-SPME is influenced by several factors that control the partitioning of analytes between the sample matrix, the headspace, and the fiber coating. Key parameters that require careful optimization include: SPME fiber coating, extraction temperature, extraction time, and the addition of salt to the sample matrix.[1][2][3]

Q2: How do I select the appropriate SPME fiber for my analysis?

A2: Fiber selection is crucial and depends on the polarity and molecular weight of the target volatile compounds. A general guideline is to match the polarity of the fiber coating with the polarity of the analytes. Combination fibers, such as Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS), are often recommended for broad-spectrum analysis of volatile and semi-volatile compounds due to their ability to adsorb a wide range of analytes.[1][4] For more specific applications, consult the fiber selection guide in the data presentation section.

Q3: What is the purpose of adding salt to my sample?

A3: Adding salt, typically sodium chloride (NaCl), to an aqueous sample matrix increases the ionic strength of the solution.[5][6][7] This "salting-out" effect reduces the solubility of many volatile organic compounds, thereby promoting their release into the headspace and increasing their concentration available for extraction by the SPME fiber.[6] This can lead to improved sensitivity and shorter extraction times.[5]

Q4: How do extraction temperature and time affect the results?

A4: Extraction temperature and time are interdependent and significantly impact the extraction efficiency. Increasing the temperature generally increases the vapor pressure of the analytes, facilitating their transfer to the headspace.[8] However, excessively high temperatures can sometimes negatively affect the partitioning of analytes onto the fiber.[7] Extraction time should be sufficient to allow for equilibrium or near-equilibrium to be reached between the sample, headspace, and fiber.[9] The optimal time is a balance between achieving adequate sensitivity and maintaining a reasonable sample throughput.

Q5: Should I use headspace or direct immersion SPME for volatile compounds?

A5: For volatile compounds, headspace SPME (HS-SPME) is generally the preferred method.[10] In HS-SPME, the fiber is exposed to the vapor phase above the sample, which prevents the fiber from being contaminated by non-volatile, high-molecular-weight components in the sample matrix. This "cleaner" extraction mode helps to prolong the life of the SPME fiber.[10]

Troubleshooting Guide

Problem 1: Low or No Analyte Signal (Low Recovery)

Possible Cause	Suggested Solution
Incorrect Fiber Choice	The polarity of the fiber coating may not be appropriate for the target analytes. Review the properties of your analytes and select a fiber with a more suitable stationary phase. For a broad range of volatiles, a DVB/CAR/PDMS fiber is often a good starting point.[1][4]
Insufficient Extraction Time or Temperature	The analytes may not have efficiently partitioned into the headspace and onto the fiber. Increase the extraction temperature to enhance volatilization and/or extend the extraction time to allow for equilibrium to be reached.[8]
Competition for Adsorption Sites	High concentrations of other volatile compounds in the sample matrix can compete with the analytes of interest for adsorption sites on the fiber. Consider diluting the sample.
Analyte Degradation	The extraction temperature may be too high, causing thermal degradation of the target compounds. Try reducing the extraction temperature.[11]
Inefficient Desorption	The desorption temperature in the GC inlet may be too low, or the desorption time too short, resulting in incomplete transfer of analytes from the fiber to the column. Increase the desorption temperature and/or time according to the fiber manufacturer's recommendations.

Problem 2: Poor Reproducibility (High Variability in Peak Areas)

Possible Cause	Suggested Solution
Inconsistent Sample Volume and Headspace	Variations in the sample volume will alter the headspace volume, affecting the equilibrium. Ensure that the sample volume is consistent for all samples and standards.[12]
Variable Extraction Time and Temperature	Precise and consistent control of extraction time and temperature is critical for reproducibility. Use an autosampler for accurate timing and a temperature-controlled incubation chamber.
Inconsistent Fiber Positioning	The depth of the SPME fiber in the headspace of the vial must be the same for every run. Inconsistent positioning can lead to variable extraction efficiencies.[13]
Matrix Effects	The sample matrix can influence the partitioning of analytes. The addition of salt to saturate the sample can help to maintain a consistent ionic strength across samples, improving reproducibility.[6]
Fiber Carryover	Residual analytes from a previous run may be desorbed in the current analysis. Ensure the fiber is properly cleaned (baked out) between injections according to the manufacturer's guidelines.

Problem 3: Peak Broadening or Tailing in the Chromatogram

Possible Cause	Suggested Solution
Slow Desorption	If the desorption process in the GC inlet is too slow, it can lead to a broad initial band of analytes on the column. Ensure the inlet temperature is high enough for rapid desorption and that the correct narrow-bore injection port liner is used for SPME.
Incompatible GC Conditions	The initial oven temperature may be too high, preventing proper focusing of the analytes at the head of the column. A lower initial oven temperature or the use of a cryo-trap can improve peak shape.
High Analyte Concentration	Overloading the SPME fiber with a high concentration of analytes can lead to broad peaks. Try reducing the extraction time or diluting the sample.[14]
Active Sites in the GC System	Active sites in the injection port liner, column, or connections can interact with polar analytes, causing peak tailing. Use deactivated liners and ensure the column is properly installed and conditioned.

Data Presentation

Table 1: General Guide for SPME Fiber Selection for Volatile Compounds

Fiber Coating	Polarity	Recommended For
Polydimethylsiloxane (PDMS)	Non-polar	Non-polar volatile and semi-volatile compounds (e.g., alkanes, aromatic hydrocarbons).
Polyacrylate (PA)	Polar	Polar semi-volatile compounds (e.g., phenols, fatty acids).
Polydimethylsiloxane/Divinylbenzene (PDMS/DVB)	Bipolar	General purpose for volatile compounds, including amines and nitro-aromatics.
Carboxen/Polydimethylsiloxane (CAR/PDMS)	Bipolar	Very volatile compounds and gases (low molecular weight).
Divinylbenzene/Carboxen/PDMS (DVB/CAR/PDMS)	Bipolar	Broad range of volatile and semi-volatile compounds with varying polarities and molecular weights.[1][2][4]

Table 2: Typical Ranges for HS-SPME Optimization Parameters

Parameter	Typical Range	Considerations
Extraction Temperature	30 - 80 °C	Higher temperatures increase volatility but can affect partitioning and analyte stability.[1][4][15]
Extraction Time	10 - 60 min	Should be sufficient to approach equilibrium for reproducible results.[1][2][9]
Equilibration Time	5 - 30 min	Allows the sample to reach thermal equilibrium before fiber exposure.
Salt Concentration (NaCl)	20 - 40% (w/v) or saturation	Increases the extraction efficiency of polar volatiles.[5][6]
Sample Volume	1 - 5 mL (in 10-20 mL vials)	Headspace volume should be consistent.[12]
Agitation Speed	250 - 500 rpm	Agitation helps to accelerate the mass transfer of analytes into the headspace.
Desorption Temperature	220 - 280 °C	Dependent on the fiber type and analyte volatility.
Desorption Time	1 - 5 min	Must be sufficient for complete transfer of analytes to the GC column.[1]

Experimental Protocols

Protocol 1: General Method for Optimization of HS-SPME Parameters

This protocol outlines a systematic approach to optimize HS-SPME conditions using a one-factor-at-a-time (OFAT) methodology.

• Fiber Selection: Based on the literature or preliminary screening, select 2-3 candidate SPME fibers. Perform a preliminary extraction with each fiber under standard conditions (e.g., 50°C for 30 min) to identify the fiber that provides the best overall response for the target analytes.

• Optimization of Extraction Temperature: Using the selected fiber, perform extractions at a range of temperatures (e.g., 40, 50, 60, 70°C) while keeping the extraction time constant (e.g., 30 min). Plot the peak area of the target analytes versus temperature to determine the optimum temperature.

• Optimization of Extraction Time: At the optimized temperature, perform extractions for different durations (e.g., 15, 30, 45, 60 min). Plot the peak area versus time to determine the shortest time required to reach equilibrium or a satisfactory response.

• Evaluation of Salt Effect: At the optimized temperature and time, perform extractions with and without the addition of a saturating amount of NaCl (or other suitable salt). Compare the peak areas to determine if the salting-out effect is beneficial for the target analytes.

• Method Validation: Once the optimal conditions are established, validate the method for linearity, precision, and accuracy according to standard laboratory procedures.

Mandatory Visualization

Caption: Workflow for the systematic optimization of HS-SPME parameters.

Caption: A decision tree for troubleshooting common HS-SPME issues.

References

• 1. Optimization and validation of an HS-SPME/GC-MS method for determining volatile organic compounds in dry-cured ham - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Optimization of Headspace-Solid Phase Microextraction (HS-SPME) technique for the analysis of volatile compounds of margarine - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Optimization of HS-SPME for GC-MS Analysis and Its Application in Characterization of Volatile Compounds in Sweet Potato - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Restek - Blog [restek.com]
• 6. agilent.com [agilent.com]
• 7. Optimization of Headspace Solid-Phase Micro-Extraction Conditions (HS-SPME) and Identification of Major Volatile Aroma-Active Compounds in Chinese Chive (Allium tuberosum Rottler) | MDPI [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. sigmaaldrich.com [sigmaaldrich.com]
• 11. Troubleshooting Common Issues in Headspace Sampling for Gas Chromatography - Persee [pgeneral.com]
• 12. sigmaaldrich.com [sigmaaldrich.com]
• 13. gcms.cz [gcms.cz]
• 14. SPME-GC-MS problems, help - Chromatography Forum [chromforum.org]
• 15. mdpi.com [mdpi.com]

Resolving co-elution issues in gas chromatography

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals resolve co-elution issues in gas chromatography (GC).

Troubleshooting Guide: Resolving Peak Co-elution

Co-elution, the overlapping of two or more chromatographic peaks, is a common challenge in gas chromatography that can compromise the accuracy of qualitative and quantitative analysis.[1] This guide provides a systematic approach to diagnosing and resolving these issues.

Q1: How can I confirm that the peak distortion I'm seeing is due to co-elution?

A1: The first step in troubleshooting is to confirm that you are indeed facing a co-elution problem.

• Visual Inspection of Peak Shape: Asymmetrical peaks, often exhibiting "shoulders" or "tails," are a strong indicator of co-elution. While a perfectly symmetrical peak doesn't guarantee purity, an asymmetrical one suggests an issue.[1]

• Mass Spectrometry (MS) Analysis: If you are using a GC-MS system, you can analyze the mass spectra across the peak. Acquire spectra from the ascending part, the apex, and the descending part of the peak. If the mass spectra are not identical, it confirms the presence of multiple compounds.[2]

.graphviz .dot

Caption: Workflow for confirming peak co-elution.

Q2: What are the initial and most straightforward steps to resolve co-eluting peaks?

A2: Always start with the simplest and quickest adjustments to your existing method before considering more significant changes like purchasing a new column.

• Optimize the Temperature Program: Modifying the oven temperature program can be a very effective way to improve separation.[3]

• Adjust the Carrier Gas Flow Rate: The flow rate of the carrier gas affects the efficiency of the separation.[3]

Experimental Protocol: Optimizing the Temperature Program

This protocol outlines a systematic approach to resolving co-eluting peaks by adjusting the temperature program.

• Initial Analysis: Run your current method and note the retention times and resolution of the co-eluting peaks.

• Decrease the Ramp Rate: A slower temperature ramp provides more time for analytes to interact with the stationary phase, which can improve the separation of compounds with similar boiling points.[3]

  • Decrease your current ramp rate by 50% (e.g., from 10°C/min to 5°C/min).

  • Re-run the analysis and compare the resolution to your initial run.

• Lower the Initial Temperature: For early-eluting co-eluting peaks, lowering the initial oven temperature can significantly improve resolution.[4][5]

  • Decrease the initial temperature by 10-20°C.

  • If necessary, add a short initial hold time (1-2 minutes).

  • Analyze your sample with the new settings.

• Introduce a Mid-Ramp Hold: If the co-eluting peaks appear in the middle of your chromatogram, introducing an isothermal hold just before their elution can provide the necessary separation.[6]

  • Identify the temperature at which the co-eluting pair begins to elute.

  • Modify your temperature program to include a 1-2 minute hold at a temperature 15-20°C below this elution temperature.

  • Resume the temperature ramp after the hold.

Data Presentation: Effect of Temperature Ramp Rate on Resolution

Ramp Rate (°C/min)	Retention Time Peak 1 (min)	Retention Time Peak 2 (min)	Resolution (Rs)
20	10.2	10.2	0.00
10	12.5	12.7	1.10
5	15.1	15.5	1.65

Note: This data is illustrative to demonstrate the general trend.

Experimental Protocol: Adjusting Carrier Gas Flow Rate

This protocol details how to optimize the carrier gas flow rate to enhance peak resolution.

• Baseline Measurement: Run your sample with your current carrier gas flow rate and record the retention times and resolution of the critical pair.

• Decrease the Flow Rate: Reducing the flow rate can sometimes improve the separation of closely eluting compounds.[7]

  • Decrease the flow rate by 25% (e.g., from 1.2 mL/min to 0.9 mL/min).

  • Re-analyze your sample and evaluate the resolution.

• Increase the Flow Rate: In some cases, increasing the flow rate can lead to narrower peaks and better resolution, especially if your current flow rate is well below the optimum for your column.[6]

  • Increase the flow rate by 25% from your original setting (e.g., from 1.2 mL/min to 1.5 mL/min).

  • Run the analysis and assess the impact on resolution.

• Systematic Optimization: For a more thorough optimization, perform a study by varying the flow rate in smaller increments (e.g., 0.1 mL/min) around your current setpoint to find the optimal flow rate for your specific separation.

Data Presentation: Impact of Carrier Gas Flow Rate on Resolution

Carrier Gas Flow Rate (mL/min)	Retention Time Peak A (min)	Retention Time Peak B (min)	Resolution (Rs)
1.5	8.1	8.2	0.95
1.2	9.8	10.0	1.40
0.9	11.5	11.8	1.55

Note: This data is illustrative to demonstrate the general trend.

Q3: If optimizing the temperature program and flow rate is insufficient, what is the next step?

A3: If the initial adjustments do not resolve the co-elution, you should consider changing the GC column. The choice of stationary phase and column dimensions are critical factors affecting separation.[8]

.graphviz .dot

Caption: Logical workflow for resolving co-elution.

Frequently Asked Questions (FAQs)

Q4: How does changing the stationary phase help resolve co-elution?

A4: The stationary phase is the most critical factor for achieving separation.[9] If your current stationary phase cannot differentiate between two compounds, changing to a phase with a different polarity can introduce different analyte-phase interactions, leading to separation. For example, if two compounds with similar boiling points co-elute on a non-polar column, switching to a more polar column may resolve them based on differences in dipole-dipole interactions.[10]

Q5: When should I consider a longer GC column?

A5: A longer column increases the number of theoretical plates, which enhances separation efficiency. Doubling the column length can increase resolution by approximately 40%.[6] Consider using a longer column when you have closely eluting peaks and have already optimized your temperature program and flow rate. However, be aware that a longer column will also lead to longer analysis times.[9]

Data Presentation: Influence of Column Length on Resolution

Column Length (m)	Retention Time Analyte X (min)	Retention Time Analyte Y (min)	Resolution (Rs)
15	7.5	7.6	0.80
30	14.8	15.1	1.12
60	29.5	30.1	1.57

Note: This data is illustrative, assuming other parameters are kept constant.

Q6: What is the effect of changing the column's internal diameter (ID)?

A6: Reducing the column's internal diameter increases its efficiency. Halving the ID can double the column's efficiency and increase resolution by about 40%.[6] Smaller ID columns are beneficial for complex samples with many closely eluting peaks. However, they have a lower sample capacity, meaning you might need to inject a smaller sample volume to avoid peak distortion.[11]

Data Presentation: Effect of Column Internal Diameter on Resolution

Column ID (mm)	Retention Time Compound 1 (min)	Retention Time Compound 2 (min)	Resolution (Rs)
0.53	12.1	12.2	0.75
0.32	11.5	11.7	1.20
0.25	11.0	11.3	1.68

Note: This data is for illustrative purposes.

Q7: How does the stationary phase film thickness impact my separation?

A7: The film thickness of the stationary phase affects both retention and sample capacity.

• Thicker films increase retention, which is useful for separating volatile compounds. They also offer higher sample capacity, which can prevent peak overloading.

• Thinner films are better for analyzing high molecular weight (less volatile) compounds as they reduce retention times. Thinner films also typically result in sharper peaks and lower column bleed at high temperatures.[11]

Data Presentation: Impact of Film Thickness on Resolution of Volatile Compounds

Film Thickness (µm)	Retention Time Compound A (min)	Retention Time Compound B (min)	Resolution (Rs)
0.25	4.2	4.2	0.00
0.50	5.8	6.0	1.30
1.00	8.5	8.9	1.75

Note: This data is illustrative for volatile analytes.

Q8: When should I consider using two-dimensional gas chromatography (GCxGC)?

A8: You should consider GCxGC for highly complex samples where co-elution is a significant problem that cannot be resolved by single-dimension GC. GCxGC uses two columns with different stationary phases, providing a much higher peak capacity and resolving power, making it ideal for separating isomers or different classes of compounds from each other.[9]

References

• 1. gcms.labrulez.com [gcms.labrulez.com]
• 2. m.youtube.com [m.youtube.com]
• 3. gcms.cz [gcms.cz]
• 4. agilent.com [agilent.com]
• 5. elementlabsolutions.com [elementlabsolutions.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. bio-rad.com [bio-rad.com]
• 8. GC Tip on Selecting the Right Column Dimension | Phenomenex [discover.phenomenex.com]
• 9. restek.com [restek.com]
• 10. キャピラリーGCカラムの選択 [sigmaaldrich.com]
• 11. lifesciences.danaher.com [lifesciences.danaher.com]

3-Methylheptan-2-one stability and storage conditions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the stability and storage of 3-Methylheptan-2-one, along with troubleshooting for common experimental issues.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for 3-Methylheptan-2-one?

A1: 3-Methylheptan-2-one should be stored in a cool, dry, and well-ventilated area.[1][2] It is crucial to keep the container tightly closed to prevent exposure to moisture and air.[1][2] The compound is a flammable liquid and should be stored away from heat, sparks, open flames, and other sources of ignition.[3][4]

Q2: What materials are incompatible with 3-Methylheptan-2-one?

A2: 3-Methylheptan-2-one is incompatible with strong oxidizing agents and strong acids.[5] Contact with these substances can lead to vigorous reactions and decomposition of the compound.

Q3: What are the primary degradation pathways for 3-Methylheptan-2-one?

A3: Aliphatic ketones like 3-Methylheptan-2-one can degrade through several pathways:

• Oxidation: While resistant to mild oxidizing agents, strong oxidizing agents can cleave the carbon-carbon bonds adjacent to the carbonyl group, resulting in the formation of carboxylic acids with fewer carbon atoms.[6][7] A specific type of oxidation, the Baeyer-Villiger oxidation, can occur in the presence of peroxy acids, converting the ketone to an ester.[5][8]

• Photodegradation: Exposure to UV light can initiate Norrish Type I or Type II reactions, leading to cleavage of the α-carbon bond or intramolecular hydrogen abstraction, respectively.[1][3][4][9] This can result in the formation of various smaller, volatile compounds.

• Acid/Base Catalyzed Reactions: In the presence of acids or bases, ketones can undergo keto-enol tautomerization.[7][10] The resulting enol or enolate is a reactive intermediate that can participate in various subsequent reactions, potentially leading to degradation or the formation of side products.

Q4: Are there any known health and safety hazards associated with 3-Methylheptan-2-one?

A4: 3-Methylheptan-2-one is a flammable liquid.[3][4] It may cause skin and eye irritation.[5] Inhalation of vapors may cause respiratory tract irritation.[5] It is recommended to handle this compound in a well-ventilated area or under a fume hood and to wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Inconsistent experimental results over time.	Degradation of 3-Methylheptan-2-one due to improper storage.	Verify that the compound is stored in a tightly sealed container in a cool, dry, and dark place. Consider re-purifying the material if degradation is suspected. Perform a purity check (e.g., via GC-MS or NMR) on a new and old sample to compare.
Unexpected side products in a reaction.	1. Reaction with incompatible reagents (e.g., strong oxidizing agents).2. Acid or base-catalyzed side reactions (e.g., aldol (B89426) condensation if acidic/basic conditions are present).3. Presence of impurities in the starting material.	1. Review the reaction scheme to ensure no incompatible reagents are used. 2. Carefully control the pH of the reaction mixture. Use non-nucleophilic buffers if necessary.3. Check the purity of the 3-Methylheptan-2-one before use. Purify by distillation if necessary.
Low reaction yield.	1. Volatility of 3-Methylheptan-2-one leading to loss of material.2. Competing degradation pathways under reaction conditions (e.g., high temperature).	1. Conduct the reaction in a closed system or use a condenser to minimize evaporation.2. Optimize reaction temperature and time to favor the desired product formation over degradation.
Discoloration of the compound upon storage.	Slow oxidation or reaction with trace impurities.	Store under an inert atmosphere (e.g., nitrogen or argon) to minimize oxidation. Ensure the storage container is clean and made of an inert material.

Experimental Protocols

Protocol 1: Accelerated Stability Study of 3-Methylheptan-2-one

Objective: To assess the stability of 3-Methylheptan-2-one under elevated temperature and humidity conditions.

Methodology:

• Sample Preparation: Aliquot 1 mL of high-purity 3-Methylheptan-2-one into several amber glass vials. Tightly seal the vials with inert caps.

• Storage Conditions: Place the vials in a stability chamber set to 40°C ± 2°C and 75% ± 5% relative humidity.

• Time Points: Withdraw one vial at the following time points: 0, 1, 3, and 6 months.

• Analysis: At each time point, analyze the sample for purity and the presence of degradation products using a validated Gas Chromatography-Mass Spectrometry (GC-MS) method.

• Data Evaluation: Compare the chromatograms from each time point to the initial (time 0) sample. Quantify any new peaks and identify the degradation products by their mass spectra. A significant decrease in the main peak area or the appearance of new peaks indicates instability under these conditions.

Protocol 2: Photostability Study of 3-Methylheptan-2-one

Objective: To determine the susceptibility of 3-Methylheptan-2-one to degradation upon exposure to light.

Methodology:

• Sample Preparation: Prepare two sets of samples. In the first set, place 1 mL of 3-Methylheptan-2-one in clear glass vials. In the second (control) set, place 1 mL of the compound in amber glass vials or wrap clear vials in aluminum foil.

• Exposure: Place both sets of vials in a photostability chamber equipped with a light source that conforms to ICH Q1B guidelines (providing both UV and visible light).

• Duration: Expose the samples for a specified duration (e.g., 1.2 million lux hours and 200 watt hours per square meter).

• Analysis: After the exposure period, analyze the samples from both sets using GC-MS.

• Data Evaluation: Compare the purity of the exposed sample to the control sample. The formation of new peaks or a decrease in the purity of the exposed sample indicates photosensitivity.

Visualizations

Caption: Recommended Storage and Incompatibility for 3-Methylheptan-2-one.

References

• 1. chemrxiv.org [chemrxiv.org]
• 2. pjsir.org [pjsir.org]
• 3. researchgate.net [researchgate.net]
• 4. Unravelling the Keto–Enol Tautomer Dependent Photochemistry and Degradation Pathways of the Protonated UVA Filter Avobenzone - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. organicmystery.com [organicmystery.com]
• 7. Ketone - Wikipedia [en.wikipedia.org]
• 8. Oxidation of Aldehydes and Ketones - GeeksforGeeks [geeksforgeeks.org]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. pubs.acs.org [pubs.acs.org]

Technical Support Center: Minimizing Artifacts in Mass Spectrometry of Ketones

Welcome to the technical support center for mass spectrometry analysis of ketones. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals identify and minimize common artifacts encountered during their experiments.

Troubleshooting Guides

This section provides solutions to specific problems you may encounter during the mass spectrometry of ketones.

Issue: Poor Signal Intensity or Undetectable Peaks

Q1: I am observing weak or no peaks for my ketone analytes. What are the possible causes and solutions?

A1: Poor signal intensity is a common issue in mass spectrometry.[1] Several factors can contribute to this problem when analyzing ketones:

• Inappropriate Sample Concentration: If the sample is too dilute, the signal may be too low to detect. Conversely, a highly concentrated sample can lead to ion suppression.[1]

  • Solution: Optimize the sample concentration by preparing a dilution series to find the optimal range for your instrument.

• Inefficient Ionization: Ketones, being neutral molecules, can have poor ionization efficiency in electrospray ionization (ESI).[2]

  • Solution: Experiment with different ionization techniques such as atmospheric pressure chemical ionization (APCI) or atmospheric pressure photoionization (APPI), which can be more suitable for less polar compounds.[1][3] Alternatively, chemical derivatization can introduce a readily ionizable group to enhance signal intensity.[2][4]

• Instrument Tuning and Calibration: The mass spectrometer may not be operating at its optimal performance.

  • Solution: Regularly tune and calibrate your instrument according to the manufacturer's recommendations.[1] This includes checking the ion source, mass analyzer, and detector settings.[1]

Issue: Unexplained Peaks and Adduct Formation

Q2: My mass spectra show unexpected peaks, particularly at M+23 and M+39. What are these, and how can I minimize them?

A2: These unexpected peaks are likely due to the formation of adducts, which are ions formed when your analyte molecule associates with other ions present in the sample or mobile phase.[5] For ketones, common adducts include:

• Sodium [M+Na]⁺ (M+23) and Potassium [M+K]⁺ (M+39): These are very common, especially in ESI, and can arise from trace amounts of salts in your sample, solvents, or from glassware.[5][6][7] Oxygen-rich compounds like ketones can readily form these adducts.[7]

• Solvent Adducts: Depending on the solvents used, you may observe adducts with solvent molecules.[8]

Troubleshooting Steps:

• Use High-Purity Solvents and Reagents: Ensure all solvents and reagents are LC-MS grade to minimize salt contamination.[9][10]

• Optimize Mobile Phase: The choice of mobile phase additives can influence adduct formation.[11][12][13] Experiment with different additives (e.g., ammonium (B1175870) formate) to promote protonation ([M+H]⁺) over other adducts.

• Sample Preparation: Use proper sample clean-up procedures to remove excess salts and other contaminants.[14]

• Derivatization: Chemical derivatization can alter the ionization behavior of the analyte, potentially reducing the propensity for adduct formation.[4]

Issue: In-source Fragmentation and Rearrangements

Q3: I am seeing fragment ions in my full scan spectra that I would expect to see only in MS/MS. What is happening?

A3: This phenomenon is likely due to in-source fragmentation, where the molecular ion breaks apart in the ionization source before reaching the mass analyzer. For ketones, characteristic fragmentation patterns include:

• Alpha-Cleavage: This is a common fragmentation pathway for ketones where the bond adjacent to the carbonyl group breaks, forming a stable acylium ion.[15][16][17][18] The larger alkyl group is preferentially lost.[15]

• McLafferty Rearrangement: This occurs in ketones that have a hydrogen atom on the gamma-carbon relative to the carbonyl group.[6][15][17][19] It results in the loss of a neutral alkene molecule.[19]

Mitigation Strategies:

• Optimize Source Conditions: Reduce the energy in the ion source by lowering the fragmentor or capillary exit voltage. This will result in "softer" ionization conditions that are less likely to cause fragmentation.

• Chemical Derivatization: Derivatizing the carbonyl group can prevent these characteristic fragmentation patterns by altering the molecule's structure and stability.[4][20] This can enhance the stability of the analyte and reduce in-source decay.[4]

Issue: Artifacts from Sample Preparation

Q4: I am observing unexpected peaks at +84 and +98 Da after using acetone (B3395972) for protein precipitation. What is the source of these artifacts?

A4: Acetone, while a common solvent for precipitation, is not inert and can react with analytes, especially proteins and peptides, to form chemical artifacts.[21] These artifacts can manifest as satellite peaks in the mass spectrum at masses corresponding to the addition of acetone-derived moieties. The +98 Da artifact, for instance, is speculated to arise from an aldol (B89426) condensation product of acetone.[21]

Recommendations:

• Avoid Acetone for Precipitation: If possible, use alternative protein precipitation methods that are less prone to causing chemical artifacts.

• Control Reaction Conditions: If acetone must be used, the reaction is pH-sensitive and can be suppressed under acidic conditions.[21] Also, avoid prolonged incubation times and elevated temperatures.[21]

Frequently Asked Questions (FAQs)

Q5: What is chemical derivatization and how can it help in the mass spectrometry of ketones?

A5: Chemical derivatization is a technique where the analyte of interest is chemically modified to improve its analytical properties.[22] For the mass spectrometry of ketones, derivatization can:

• Enhance Ionization Efficiency: By introducing a group that is easily ionizable (e.g., a tertiary amine), the sensitivity of the analysis can be significantly improved.[4]

• Improve Stability: Derivatization can stabilize reactive carbonyl groups, reducing in-source fragmentation and decay.[4][23]

• Increase Specificity: Derivatization can target specific functional groups, allowing for selective analysis of ketones in complex mixtures.[4][22]

• Improve Chromatographic Separation: Modifying the polarity of ketones can improve their retention and peak shape in liquid chromatography.[4]

Q6: What are some common derivatization reagents for ketones?

A6: Several reagents are available for derivatizing ketones for mass spectrometry analysis:

• 2,4-Dinitrophenylhydrazine (DNPH): This is a widely used reagent that reacts with carbonyl compounds.[3] The resulting hydrazones can be analyzed by LC-MS.

• Girard's Reagents: These reagents introduce a quaternary ammonium group, which provides a permanent positive charge, enhancing detection in ESI-MS.

• Hydroxylamine and its Derivatives (e.g., Methoxyamine): These react with ketones to form oximes. This is often the first step in a two-step derivatization process for GC-MS analysis, followed by silylation.[20][23]

• 2-Hydrazinoquinoline (HQ): This reagent can be used for the simultaneous analysis of carboxylic acids, aldehydes, and ketones.[23] It improves the hydrophobicity of the derivatives, which can enhance retention in reversed-phase LC.[23]

Q7: How does the choice of solvent affect the analysis of ketones?

A7: The solvent system can have a significant impact on the quality of your mass spectrometry data.[24]

• Ionization Suppression/Enhancement: The composition of the mobile phase can affect the ionization efficiency of your analyte.[24] For example, acetonitrile (B52724) can sometimes suppress the signal of certain analytes in positive ion mode by competing for cation adduction.[24]

• Adduct Formation: As discussed in Q2, the presence of salts and other impurities in solvents can lead to the formation of adducts.[12][25] Using high-purity, LC-MS grade solvents is crucial.[10]

• Chromatography: The solvent system must be compatible with your chosen chromatographic method to ensure good separation and peak shape.

Quantitative Data Summary

The following table summarizes the reported improvements in sensitivity and signal intensity achieved through chemical derivatization of ketones and related carbonyl compounds.

Derivatization Reagent/Method	Analyte Class	Reported Improvement	Reference
Modified Derivatization Reagent	Aldehydes and Ketones	3–7 times better signal levels in ESI-MS	[22]
(S)-1-(1-naphthyl)ethylamine (S-NEA)	Carbonyl Compounds	Up to 2755-fold improvement in sensitivity	[2]
PMP Chiral Derivatization	Hydroxybutyrate enantiomers	Up to 55.3-fold enhancement in detection sensitivities	[4]

Experimental Protocols

Protocol 1: General Derivatization of Ketones with 2,4-Dinitrophenylhydrazine (DNPH)

This protocol is a general guideline for the derivatization of ketones using DNPH for LC-MS analysis.

Materials:

• Sample containing ketone analytes

• DNPH solution (e.g., in acetonitrile with a small amount of acid catalyst like sulfuric acid)

• Quenching solution (e.g., pyridine (B92270) or sodium bicarbonate solution)

• High-purity solvents (acetonitrile, water, methanol)

• LC-MS system

Procedure:

• Sample Preparation: Prepare your sample in a suitable solvent. Ensure the pH is appropriate for the reaction (typically acidic).

• Derivatization Reaction: Add an excess of the DNPH solution to your sample. Vortex the mixture and incubate at a controlled temperature (e.g., 40-60°C) for a specific duration (e.g., 30-60 minutes). The optimal time and temperature should be determined empirically.

• Quenching: After incubation, quench the reaction by adding a quenching solution to consume any remaining DNPH.

• Dilution and Analysis: Dilute the derivatized sample with the initial mobile phase composition and inject it into the LC-MS system.

• LC-MS Analysis: Separate the DNPH derivatives using a suitable reversed-phase column and gradient. Detect the derivatives using ESI-MS, typically in negative ion mode, monitoring for the [M-H]⁻ ion.[3]

Protocol 2: Methoximation Followed by Silylation for GC-MS Analysis

This two-step protocol is commonly used to derivatize ketones for GC-MS analysis, improving their volatility and stability.[20]

Materials:

• Dried sample containing ketone analytes

• Methoxyamine hydrochloride in pyridine

• Silylating agent (e.g., N-methyl-N-(trimethylsilyl)trifluoroacetamide - MSTFA)

• GC-MS system

Procedure:

• Lyophilization: Ensure your sample is completely dry, as water can interfere with the derivatization reactions.[20]

• Methoximation: Add the methoxyamine hydrochloride in pyridine solution to your dried sample. Incubate the mixture (e.g., at 60°C for 60 minutes) to convert the ketone groups to methoximes.[20] This step stabilizes the carbonyl group and prevents tautomerization.[20]

• Silylation: After cooling, add the silylating agent (MSTFA). Incubate again (e.g., at 60°C for 30 minutes) to replace active hydrogens on other functional groups (e.g., hydroxyls) with trimethylsilyl (B98337) (TMS) groups.[20]

• GC-MS Analysis: Inject the derivatized sample into the GC-MS system for analysis. The resulting derivatives are more volatile and less polar, making them suitable for gas chromatography.

Visualizations

Logical Workflow for Minimizing Ketone Artifacts

Caption: A logical workflow for identifying and mitigating common artifacts in the mass spectrometry of ketones.

Common Fragmentation Pathways of Ketones

References

• 1. gmi-inc.com [gmi-inc.com]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. Ion Formation and Organic Fragmentation in LCMS: Unlocking the Secrets of Mass Spectra - MetwareBio [metwarebio.com]
• 7. researchgate.net [researchgate.net]
• 8. massspec.unm.edu [massspec.unm.edu]
• 9. cgspace.cgiar.org [cgspace.cgiar.org]
• 10. Exploring the Impact of Organic Solvent Quality and Unusual Adduct Formation during LC-MS-Based Lipidomic Profiling - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. madbarn.com [madbarn.com]
• 13. Adduct Formation in ESI/MS by Mobile Phase Additives [inis.iaea.org]
• 14. kiidd.cuhk.edu.cn [kiidd.cuhk.edu.cn]
• 15. Fragmentation and mass spectra of Ketone - Chemistry!!! Not Mystery [chemistrynotmystery.com]
• 16. chem.libretexts.org [chem.libretexts.org]
• 17. Video: Mass Spectrometry: Aldehyde and Ketone Fragmentation [jove.com]
• 18. google.com [google.com]
• 19. chem.libretexts.org [chem.libretexts.org]
• 20. m.youtube.com [m.youtube.com]
• 21. Mass Spectrometry of Intact Proteins Reveals +98 u Chemical Artifacts Following Precipitation in Acetone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. spectroscopyonline.com [spectroscopyonline.com]
• 23. 2-Hydrazinoquinoline as a Derivatization Agent for LC-MS-Based Metabolomic Investigation of Diabetic Ketoacidosis - PMC [pmc.ncbi.nlm.nih.gov]
• 24. Effects of solvent parameters on the electrospray ionization tandem mass spectrometry response of glucose - PubMed [pubmed.ncbi.nlm.nih.gov]
• 25. Adduct formation in electrospray ionisation-mass spectrometry with hydrophilic interaction liquid chromatography is strongly affected by the inorganic ion concentration of the samples - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Comparative analysis of 3-Methylheptan-2-one and its isomers

A Comparative Analysis of 3-Methylheptan-2-one and Its Isomers for Researchers and Drug Development Professionals

This guide provides a detailed comparative analysis of 3-methylheptan-2-one and its structural isomers. The focus is on their physicochemical properties, spectroscopic data, and analytical separation techniques. This information is crucial for researchers, scientists, and professionals in drug development for compound identification, characterization, and quality control.

Introduction to 3-Methylheptan-2-one and Its Isomers

3-Methylheptan-2-one is an organic compound with the chemical formula C8H16O.[1] It is a ketone that is found naturally in some plants and is also used as a solvent in perfumes and cosmetics.[1][2] Its isomers, which share the same molecular formula but differ in the arrangement of atoms, can exhibit distinct physical, chemical, and biological properties. Understanding these differences is essential for various scientific applications, from fragrance development to pheromone research and metabolic studies.[2] For instance, various methylheptanones and their derivatives are recognized as alarm pheromones in certain insect species.[2]

Physicochemical Properties

The position of the methyl group and the carbonyl group influences the physicochemical properties of the isomers, such as boiling point, melting point, and density. These properties are critical for designing separation and purification processes.

Property	3-Methylheptan-2-one	2-Methylheptan-3-one	6-Methylheptan-2-one
Molecular Formula	C8H16O[1][3]	C8H16O[4]	C8H16O
Molecular Weight ( g/mol )	128.21[1][3]	128.21[4]	128.21
Boiling Point (°C)	155-157[1]	164-165	148-150
Density (g/cm³)	~0.81-0.82[1]	~0.816	~0.813
Flash Point (°C)	44.6[1]	52	49
Refractive Index	1.4172[1]	1.415	1.413
CAS Number	2371-19-9[3]	13019-20-0[4]	16703-24-9

Spectroscopic Analysis

Spectroscopic techniques are fundamental for the structural elucidation and differentiation of isomers.

Mass Spectrometry (MS)

Mass spectrometry provides information about the mass-to-charge ratio of ions, which helps in determining the molecular weight and fragmentation pattern of a compound. While isomers have the same molecular weight, their fragmentation patterns in GC-MS can differ, aiding in their identification.[5][6]

Infrared (IR) Spectroscopy

Infrared spectroscopy is used to identify functional groups present in a molecule. All ketone isomers will exhibit a characteristic strong absorption band for the carbonyl group (C=O) stretch, typically in the region of 1715-1720 cm⁻¹.[6]

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR and ¹³C NMR spectroscopy are powerful tools for determining the precise structure of isomers by providing information about the chemical environment of hydrogen and carbon atoms, respectively.[3][7]

Experimental Protocols

Gas Chromatography-Mass Spectrometry (GC-MS) for Isomer Separation

GC-MS is a highly effective technique for separating and identifying volatile compounds like methylheptanone isomers.[2][8]

Objective: To separate and identify 3-methylheptan-2-one and its isomers in a mixture.

Instrumentation:

• Gas Chromatograph coupled with a Mass Spectrometer.

• Capillary column (e.g., HP-1 or equivalent non-polar column).[4][9]

Procedure:

• Sample Preparation: Prepare a dilute solution of the isomer mixture in a suitable solvent (e.g., methanol (B129727) or hexane).

• Injection: Inject a small volume (e.g., 1 µL) of the sample into the GC injection port.

• GC Separation: The isomers are separated based on their boiling points and interaction with the stationary phase. A temperature program is typically used to achieve good resolution.

• MS Detection: As the separated components elute from the GC column, they are ionized and fragmented in the mass spectrometer.

• Data Analysis: The retention time from the gas chromatogram and the mass spectrum of each peak are used to identify the individual isomers by comparing them with reference spectra.[5] The Kovats retention index can also be used for identification.[3][9]

Visualizations

Logical Workflow for Isomer Identification

The following diagram illustrates a typical workflow for the separation and identification of methylheptanone isomers.

Caption: A flowchart outlining the key steps in the separation and identification of isomers using GC-MS.

Structural Relationship of Selected Isomers

This diagram shows the structural formulas of 3-methylheptan-2-one and two of its isomers.

Caption: Chemical structures of 3-methylheptan-2-one and two of its positional and functional group isomers.

Conclusion

The differentiation of 3-methylheptan-2-one and its isomers is a critical task in many scientific disciplines. This guide provides a foundational comparison of their properties and outlines standard analytical protocols for their identification. The presented data and workflows can serve as a valuable resource for researchers and professionals in ensuring the purity and identity of these compounds in their work. For more detailed information on specific isomers, consulting comprehensive databases such as PubChem and the NIST WebBook is recommended.

References

• 1. chembk.com [chembk.com]
• 2. 3-Methylheptan-2-one|Research Chemical|CAS 2371-19-9 [benchchem.com]
• 3. 3-Methylheptan-2-one | C8H16O | CID 92927 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 3-Heptanone, 2-methyl- [webbook.nist.gov]
• 5. 2-Heptanone, 3-methyl- [webbook.nist.gov]
• 6. chm.bris.ac.uk [chm.bris.ac.uk]
• 7. spectrabase.com [spectrabase.com]
• 8. benchchem.com [benchchem.com]
• 9. 3-Heptanone, 2-methyl- [webbook.nist.gov]

Navigating the Landscape of Volatile Biomarkers: A Comparative Guide to 3-Methylheptan-2-one and Established Analytes

For researchers, scientists, and drug development professionals, the quest for novel, non-invasive biomarkers is a critical frontier in diagnostics and therapeutic monitoring. Volatile organic compounds (VOCs) present in exhaled breath have emerged as a promising source of such biomarkers. This guide provides a comparative analysis of the potential biomarker 3-Methylheptan-2-one against a well-established ketone biomarker, acetone (B3395972), in the context of metabolic disease monitoring. While direct validation studies for 3-Methylheptan-2-one in human disease are currently lacking in published literature, an examination of its chemical properties alongside the extensive data available for acetone offers valuable insights into the validation process and potential applications of novel ketone biomarkers.

Introduction to Ketone Bodies as Biomarkers

Ketone bodies, such as acetone, are products of fatty acid metabolism and their levels in breath can reflect systemic metabolic changes. Acetone has been extensively studied as a non-invasive biomarker for monitoring glycemic control in diabetes and for detecting ketosis.[1][2][3][4] Its presence in breath is directly related to its concentration in the blood, making it a reliable indicator of metabolic status.[4]

3-Methylheptan-2-one, a larger ketone, has been identified in human breath under specific conditions, such as oxidative stress. However, its direct correlation with a specific disease state and its validation as a clinical biomarker remain to be established. This guide will, therefore, use acetone as a benchmark to illustrate the rigorous validation required for a VOC to be considered a reliable biomarker and to provide a framework for the potential evaluation of 3-Methylheptan-2-one.

Comparative Analysis: 3-Methylheptan-2-one vs. Acetone

Due to the absence of validation studies for 3-Methylheptan-2-one as a disease-specific biomarker, a direct quantitative comparison with established biomarkers is not feasible. However, we can compare their physicochemical properties and the analytical methods used for their detection.

Feature	3-Methylheptan-2-one	Acetone
Chemical Formula	C8H16O[5]	C3H6O
Molar Mass	128.21 g/mol [5]	58.08 g/mol
Boiling Point	167 °C	56 °C
Vapor Pressure	Lower	Higher
Endogenous Origin	Potential product of lipid peroxidation	Product of fatty acid metabolism (ketogenesis)[1]
Reported Clinical Relevance	Not established in human disease	Diabetes monitoring, diabetic ketoacidosis, ketosis[1][2][3][4][6]
Typical Concentration in Breath	Not established	Parts per million (ppm) range, elevated in diabetes[2]

Established Biomarker: Acetone for Diabetes Monitoring

The validation of acetone as a breath biomarker for diabetes provides a clear roadmap for the evaluation of new candidate biomarkers like 3-Methylheptan-2-one.

Experimental Data for Acetone as a Diabetes Biomarker

Numerous studies have demonstrated a strong correlation between breath acetone concentration (BrAce) and blood glucose/ketone levels.

Study Parameter	Results	Reference
Correlation with Blood Ketones (β-hydroxybutyrate)	Strong positive correlation	[4]
Correlation with Blood Glucose	Significant positive correlation	[4]
Diagnostic Accuracy for Diabetic Ketoacidosis	High sensitivity and specificity	[4]
Typical Levels in Healthy Individuals	~0.3 to 1.0 ppm	[2]
Typical Levels in Individuals with Type 1 Diabetes (ketosis)	>1.7 ppm	[2]

Experimental Protocols

The following are detailed methodologies for the key experiments involved in the validation of a breath biomarker, using acetone as an example.

Breath Sample Collection

A standardized protocol for breath sample collection is crucial to ensure the reliability and reproducibility of results.

Fig. 1: Standardized breath sample collection workflow.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

GC-MS is a gold-standard technique for the separation and identification of VOCs in breath.

Fig. 2: Workflow for GC-MS analysis of breath VOCs.

Comparison with Alternative Diagnostic Methods for Diabetes

Breath acetone analysis offers a non-invasive alternative to traditional methods of diabetes monitoring.

Method	Principle	Advantages	Disadvantages
Blood Glucose Monitoring	Measures glucose concentration in a blood sample	Gold standard for accuracy	Invasive, requires finger pricking
Urine Ketone Testing	Detects ketones in urine using test strips	Non-invasive, inexpensive	Less sensitive for early ketosis, semi-quantitative
Breath Acetone Analysis	Measures acetone concentration in exhaled breath	Non-invasive, provides real-time results	Requires specialized equipment, standardization is critical

Signaling Pathways and Logical Relationships

The production of acetone is intricately linked to fatty acid metabolism and ketogenesis, particularly during periods of low glucose availability.

Fig. 3: Metabolic pathway of acetone production.

Conclusion and Future Directions

While 3-Methylheptan-2-one has been detected in human breath, its clinical utility as a biomarker is yet to be determined through rigorous validation studies. The well-established pathway from fundamental research to clinical application for breath acetone serves as an excellent model for this process. Future research on 3-Methylheptan-2-one should focus on:

• Identifying its specific endogenous origin and metabolic pathway.

• Conducting case-control studies to assess its correlation with specific diseases.

• Performing longitudinal studies to evaluate its prognostic and diagnostic potential.

• Developing and validating sensitive and specific analytical methods for its quantification.

By following a structured validation process, the potential of 3-Methylheptan-2-one and other novel VOCs as next-generation non-invasive biomarkers can be fully realized, ultimately contributing to improved patient care and drug development.

References

• 1. clinsurggroup.us [clinsurggroup.us]
• 2. mdpi.com [mdpi.com]
• 3. Exhaled Aldehydes and Ketones as Biomarkers of Lung Cancer and Diabetes: Review of Sensor Technologies for Early Disease Diagnosis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Breath Ketone Testing: A New Biomarker for Diagnosis and Therapeutic Monitoring of Diabetic Ketosis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 3-Methylheptan-2-one | C8H16O | CID 92927 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]

Efficacy of 3-Methylheptan-2-one as a Putative Semiochemical: A Comparative Guide Based on Structurally Related Compounds and Future Research Protocols

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Direct field trial data comparing the efficacy of 3-Methylheptan-2-one to other established insect pheromones or semiochemicals is currently unavailable in peer-reviewed literature. This guide addresses this knowledge gap by providing a comparative analysis of structurally similar compounds that have been evaluated for their effects on insects, primarily mosquitoes. By examining the efficacy and experimental protocols of related ketones and alcohols, we offer a framework for the potential evaluation of 3-Methylheptan-2-one as a novel insect attractant or repellent. This document summarizes available quantitative data for analogous compounds, details established experimental methodologies for screening and validation, and provides standardized diagrams for experimental workflows and hypothetical signaling pathways.

Comparative Analysis of Structurally Related Semiochemicals

While data on 3-Methylheptan-2-one is lacking, studies on 6-methyl-5-hepten-2-one (B42903) and 3-methyl-1-butanol offer insights into how a methyl-substituted heptanone might perform. These compounds have been investigated for their ability to attract or repel mosquitoes, which are significant vectors of disease.

Quantitative Data Summary

The following table summarizes the efficacy of compounds structurally related to 3-Methylheptan-2-one in comparison to a standard mosquito repellent, DEET, and a common attractant component, 1-octen-3-ol.

Compound	Target Insect	Bioassay Type	Efficacy Metric	Results	Reference
6-methyl-5-hepten-2-one	Aedes aegypti, Anopheles gambiae, Culex quinquefascitus	Arm-in-cage	Repellency (%)	Up to 100% repellency, comparable to DEET at certain concentrations. A 1:1 mixture with geranylacetone (B162166) exceeded DEET's repellency at lower concentrations.	[1]
3-methyl-1-butanol	Anopheles gambiae	Field Trial (CDC light traps)	Trap Catch	No significant increase in trap captures compared to control traps without the lure.	[2][3]
3-methyl-1-butanol	Anopheles gambiae	Semi-field (MM-X traps) & Field	Trap Catch	Significantly increased the attraction of a standard blend (ammonia, lactic acid, tetradecanoic acid, and CO2).	[4]
DEET (N,N-diethyl-3-methylbenzamide)	Various mosquito species	Field and Laboratory	Complete Protection Time	Provides the longest duration of complete protection compared to most commercially available repellents.[5]	[5]
1-octen-3-ol	Aedes albopictus and other urban mosquitoes	Field Trial (Mosquito Magnet™ Pro trap)	Trap Catch	Significantly enhanced the collection of Aedes albopictus and other mosquito species when combined with CO2.	[6]

Experimental Protocols for Evaluating Novel Semiochemicals

To ascertain the efficacy of 3-Methylheptan-2-one, standardized and rigorous experimental protocols are essential. The following methodologies are widely accepted for the evaluation of insect attractants and repellents.

Laboratory Olfactometer Bioassay

Objective: To determine the intrinsic attraction or repellency of a test compound in a controlled environment.

Methodology:

• Apparatus: A Y-tube or multi-arm olfactometer is used. Purified and humidified air is passed through each arm.

• Insects: Laboratory-reared insects of a specific age and physiological state (e.g., mated, non-blood-fed female mosquitoes) are used.

• Procedure:

  • A known concentration of the test compound (e.g., 3-Methylheptan-2-one) is introduced into the airflow of one arm of the olfactometer.

  • The other arm contains a control substance (e.g., the solvent used to dilute the test compound).

  • Insects are released at the base of the olfactometer and allowed a set amount of time to choose an arm.

  • The number of insects entering each arm is recorded.

• Data Analysis: Statistical tests (e.g., Chi-squared test) are used to determine if there is a significant preference for the test compound over the control.

Arm-in-Cage Repellency Assay

Objective: To evaluate the protective efficacy of a topical repellent against mosquito bites.

Methodology:

• Apparatus: A cage containing a known number of host-seeking female mosquitoes.

• Human Volunteers: The protocol must be approved by an ethical review board. Volunteers apply a known concentration of the test compound to a defined area of their forearm. The other arm may serve as a control.

• Procedure:

  • The treated forearm is exposed in the cage for a set period (e.g., 3 minutes).

  • The number of mosquitoes that land and/or bite is recorded.

  • This procedure is repeated at regular intervals to determine the complete protection time.

• Data Analysis: The percentage repellency is calculated, and the complete protection time is determined.

Field Trapping Study

Objective: To assess the effectiveness of a compound as a lure in a natural environment.

Methodology:

• Traps: Standard insect traps, such as CDC light traps or Mosquito Magnet™ traps, are used.

• Lures: The test compound (e.g., 3-Methylheptan-2-one) is formulated into a lure with a consistent release rate.

• Experimental Design: A Latin square or randomized block design is employed to minimize positional bias in the field. Traps are set with the test lure, a standard lure (positive control), and no lure (negative control).

• Procedure:

  • Traps are deployed in a suitable habitat for the target insect.

  • Traps are operated for a defined period (e.g., 12 or 24 hours).

  • The captured insects are collected, identified, and counted.

• Data Analysis: The mean trap catches for each treatment are compared using appropriate statistical analyses (e.g., ANOVA).

Visualizing Experimental and Biological Processes

Experimental Workflow for Semiochemical Evaluation

References

• 1. Arm-in-cage testing of natural human-derived mosquito repellents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Field evaluation of synthetic lure (3-methyl-1-butanol) when compared to non odor-baited control in capturing Anopheles mosquitoes in varying land-use sites in Madagascar - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Field evaluation of synthetic lure (3-methyl-1-butanol) when compared to non odor-baited control in capturing Anopheles mosquitoes in varying land-use sites in Madagascar - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A Novel Synthetic Odorant Blend for Trapping of Malaria and Other African Mosquito Species - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. amcdsjc.org [amcdsjc.org]

A Comparative Guide to the Synthetic Routes of 3-Methylheptan-2-one

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of various synthetic routes for the preparation of 3-Methylheptan-2-one, a valuable ketone intermediate in organic synthesis. The comparison focuses on key performance indicators such as reaction yield, purity, and the complexity of experimental protocols. All quantitative data is summarized in clear, accessible tables, and detailed experimental methodologies are provided. Visual aids in the form of Graphviz diagrams are included to illustrate the reaction pathways and workflows.

Introduction

3-Methylheptan-2-one is a chiral ketone with applications in the synthesis of more complex molecules. The selection of an appropriate synthetic route is crucial for efficient and cost-effective production. This guide explores three primary synthetic strategies: Alkylation of 2-Heptanone (B89624) Enolate, a Grignard Reagent-based approach, and Organocuprate Conjugate Addition. Each method is evaluated based on available experimental data to aid researchers in choosing the most suitable pathway for their specific needs.

Comparison of Synthetic Routes

The following table summarizes the key quantitative data for the different synthetic routes to 3-Methylheptan-2-one.

Synthetic Route	Starting Materials	Key Reagents	Reaction Steps	Reported Yield	Purity	Key Advantages	Key Disadvantages
Alkylation of 2-Heptanone Enolate	2-Heptanone, Methyl Iodide	Lithium diisopropylamide (LDA), THF	2	~78%	High	Direct, high-yielding	Requires strong base and anhydrous conditions
Grignard Reagent Synthesis	n-Pentyl Bromide, Acetaldehyde (B116499)	Magnesium, Pyridinium chlorochromate (PCC)	2	~60-70% (overall)	Good	Readily available starting materials	Two-step process, use of a chromium-based oxidant
Organocuprate Conjugate Addition	Pent-1-en-3-one, Methyl Iodide	Lithium, Copper(I) Iodide	2	Moderate to Good	Good	Forms C-C bond at the β-position	Requires preparation of the organocuprate reagent

Detailed Experimental Protocols and Reaction Schemes

Route 1: Alkylation of 2-Heptanone Enolate

This method involves the deprotonation of 2-heptanone at the α-position using a strong, sterically hindered base like lithium diisopropylamide (LDA) to form a lithium enolate. This nucleophilic enolate is then alkylated with methyl iodide in an S(_N)2 reaction to yield 3-methylheptan-2-one.

Experimental Protocol:

• Enolate Formation: A solution of lithium diisopropylamide (LDA) is prepared in anhydrous tetrahydrofuran (B95107) (THF) at -78 °C under an inert atmosphere. 2-Heptanone, dissolved in anhydrous THF, is then added dropwise to the LDA solution, and the mixture is stirred for 1 hour at the same temperature to ensure complete enolate formation.

• Alkylation: Methyl iodide is added to the enolate solution at -78 °C. The reaction mixture is stirred for several hours and allowed to slowly warm to room temperature.

• Work-up and Purification: The reaction is quenched with a saturated aqueous solution of ammonium (B1175870) chloride. The aqueous layer is extracted with diethyl ether. The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, and the solvent is removed under reduced pressure. The crude product is then purified by fractional distillation to yield pure 3-methylheptan-2-one.

Diagram of the Alkylation of 2-Heptanone Enolate Workflow:

Caption: Workflow for the synthesis of 3-Methylheptan-2-one via enolate alkylation.

Route 2: Grignard Reagent Synthesis

This two-step approach begins with the synthesis of a secondary alcohol, 3-methylheptan-2-ol, via a Grignard reaction. The alcohol is then oxidized to the target ketone.

Experimental Protocol:

• Grignard Reaction:

  • n-Pentylmagnesium bromide is prepared by reacting n-pentyl bromide with magnesium turnings in anhydrous diethyl ether under an inert atmosphere.

  • The Grignard reagent is then cooled in an ice bath, and a solution of acetaldehyde in anhydrous diethyl ether is added dropwise. The reaction mixture is stirred at room temperature for several hours.

  • The reaction is quenched by the slow addition of a saturated aqueous solution of ammonium chloride. The layers are separated, and the aqueous layer is extracted with diethyl ether. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and the solvent is evaporated to give crude 3-methylheptan-2-ol.

• Oxidation:

  • The crude 3-methylheptan-2-ol is dissolved in dichloromethane.

  • Pyridinium chlorochromate (PCC) is added in one portion, and the mixture is stirred at room temperature for several hours until the oxidation is complete (monitored by TLC).

  • The reaction mixture is filtered through a pad of silica (B1680970) gel to remove the chromium salts, and the filtrate is concentrated under reduced pressure. The residue is purified by fractional distillation to afford 3-methylheptan-2-one.

Diagram of the Grignard Synthesis Pathway:

Caption: Two-step synthesis of 3-Methylheptan-2-one using a Grignard reagent.

Route 3: Organocuprate Conjugate Addition

This method utilizes the 1,4-addition (conjugate addition) of a lithium dimethylcuprate to an α,β-unsaturated ketone, such as pent-1-en-3-one. This reaction selectively forms a carbon-carbon bond at the β-position of the enone.

Experimental Protocol:

• Preparation of Lithium Dimethylcuprate: Methyllithium in diethyl ether is added to a suspension of copper(I) iodide in anhydrous diethyl ether at 0 °C under an inert atmosphere. The mixture is stirred until a clear, colorless solution of lithium dimethylcuprate is formed.

• Conjugate Addition: The solution of lithium dimethylcuprate is cooled to -78 °C, and a solution of pent-1-en-3-one in anhydrous diethyl ether is added dropwise. The reaction is stirred at this temperature for several hours.

• Work-up and Purification: The reaction is quenched with a saturated aqueous solution of ammonium chloride. The mixture is allowed to warm to room temperature, and the layers are separated. The aqueous layer is extracted with diethyl ether. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated. The crude product is purified by fractional distillation.

Diagram of the Organocuprate Addition Logical Relationship:

Caption: Logical flow for the synthesis via organocuprate conjugate addition.

Conclusion

All three presented synthetic routes offer viable methods for the preparation of 3-Methylheptan-2-one.

• The Alkylation of 2-Heptanone Enolate is a direct and high-yielding method, making it an excellent choice for researchers comfortable with handling strong bases and anhydrous reaction conditions.

• The Grignard Reagent Synthesis utilizes readily available starting materials but involves a two-step process and the use of a chromium-based oxidant, which may be a consideration for waste disposal and safety.

• The Organocuprate Conjugate Addition is a powerful method for forming the required carbon-carbon bond with good selectivity, though it requires the in-situ preparation of the organocuprate reagent.

The optimal choice of synthetic route will depend on the specific requirements of the research, including available starting materials, scale of the reaction, and familiarity with the required experimental techniques.

A Comparative Guide to the Stereospecific Synthesis of 3-Methylheptan-2-one Enantiomers

For Researchers, Scientists, and Drug Development Professionals

The enantiomers of 3-Methylheptan-2-one are valuable chiral building blocks in the synthesis of various biologically active molecules and natural products. Their stereospecific synthesis is a critical step in ensuring the desired pharmacological activity and avoiding potential off-target effects of the final compounds. This guide provides a comparative overview of three prominent stereoselective methods for the synthesis of (R)- and (S)-3-Methylheptan-2-one: asymmetric alkylation using an Evans Oxazolidinone auxiliary, the Enders SAMP/RAMP hydrazone method, and a chemoenzymatic approach utilizing ene-reductases.

Method Comparison at a Glance

Method	Key Reagents	Typical Yield	Typical Enantiomeric Excess (ee)	Advantages	Disadvantages
Evans Oxazolidinone Auxiliary	Chiral oxazolidinone, strong base (e.g., NaHMDS), alkyl halide	70-90%	>95%	High diastereoselectivity, reliable and well-established, auxiliary is recoverable.	Stoichiometric use of chiral auxiliary, requires cryogenic temperatures, multi-step process.
Enders SAMP/RAMP Hydrazone	SAMP or RAMP auxiliary, strong base (LDA), alkyl halide	80-90%	>95%	High enantioselectivity, applicable to a wide range of ketones and aldehydes, auxiliary is recoverable.	Stoichiometric use of chiral auxiliary, requires cryogenic temperatures and anhydrous conditions, multi-step process.
Chemoenzymatic Reduction	Ene-reductase, cofactor (NAD(P)H), cofactor regeneration system (e.g., glucose/GDH)	70-95%	>99%	Excellent enantioselectivity, mild reaction conditions (aqueous buffer, room temp.), environmentally friendly.	Requires specific enzyme and cofactor, substrate scope can be limited by the enzyme, requires protein expression and purification.

Method 1: Asymmetric Alkylation using an Evans Oxazolidinone Auxiliary

This method relies on the use of a chiral oxazolidinone, a well-established chiral auxiliary, to direct the stereoselective alkylation of a propionyl group. The chiral auxiliary is first acylated, then deprotonated to form a chiral enolate, which subsequently reacts with an alkyl halide. The stereochemistry of the newly formed chiral center is controlled by the steric hindrance of the auxiliary. Finally, the auxiliary is cleaved to yield the desired chiral ketone.

Experimental Workflow

Figure 1. Workflow for the synthesis of (S)-3-Methylheptan-2-one using an Evans Oxazolidinone auxiliary.

Experimental Protocol

1. Acylation of the Chiral Auxiliary: To a solution of (4R,5S)-4-methyl-5-phenyl-2-oxazolidinone (1.0 eq) in anhydrous THF at -78 °C is added n-butyllithium (1.05 eq) dropwise. After stirring for 30 minutes, propionyl chloride (1.1 eq) is added, and the reaction is stirred for another hour at -78 °C before warming to room temperature. The reaction is quenched with saturated aqueous NH4Cl and the product is extracted with ethyl acetate.

2. Asymmetric Alkylation: The acylated auxiliary (1.0 eq) is dissolved in anhydrous THF and cooled to -78 °C. Sodium hexamethyldisilazide (NaHMDS) (1.1 eq) is added dropwise, and the solution is stirred for 30 minutes to form the sodium enolate. 1-Iodobutane (B1219991) (1.2 eq) is then added, and the reaction is stirred at -78 °C for 4 hours. The reaction is quenched with saturated aqueous NH4Cl and the product is extracted.

3. Cleavage of the Auxiliary: The alkylated product (1.0 eq) is dissolved in anhydrous THF and cooled to 0 °C. Methylmagnesium bromide (3.0 eq) is added dropwise, and the reaction is stirred for 2 hours. The reaction is carefully quenched with saturated aqueous NH4Cl and the product, (S)-3-Methylheptan-2-one, is isolated by distillation or column chromatography. The chiral auxiliary can be recovered from the aqueous layer. To obtain the (R)-enantiomer, the enantiomeric (4S,5R)-oxazolidinone auxiliary is used.

Method 2: Enders SAMP/RAMP Hydrazone Asymmetric Alkylation

This powerful method involves the formation of a chiral hydrazone from a ketone or aldehyde and a chiral amine auxiliary, either (S)-1-amino-2-(methoxymethyl)pyrrolidine (SAMP) or its (R)-enantiomer (RAMP). Deprotonation of the hydrazone with a strong base generates a chiral azaenolate, which undergoes highly stereoselective alkylation. Subsequent cleavage of the hydrazone yields the chiral ketone with high enantiopurity.[1]

Experimental Workflow

Figure 2. Workflow for the synthesis of (R)-3-Methylheptan-2-one using the SAMP hydrazone method.

Experimental Protocol

1. Hydrazone Formation: Propanal (1.0 eq) is added to a solution of (S)-1-amino-2-(methoxymethyl)pyrrolidine (SAMP) (1.1 eq) in anhydrous diethyl ether. The mixture is stirred at room temperature for 2 hours, dried over anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure to yield the crude SAMP-hydrazone.

2. Asymmetric Alkylation: The SAMP-hydrazone (1.0 eq) is dissolved in anhydrous diethyl ether and cooled to -78 °C. A solution of lithium diisopropylamide (LDA) (1.1 eq) in THF/hexane is added dropwise, and the mixture is stirred for 4 hours at -78 °C. The resulting solution is cooled to -100 °C, and 1-iodobutane (1.2 eq) is added. The reaction is stirred at this temperature for 2 hours before being allowed to warm to room temperature overnight. The reaction is quenched with water and the product is extracted.

3. Hydrazone Cleavage: The crude alkylated hydrazone is dissolved in dichloromethane (B109758) and cooled to -78 °C. Ozone is bubbled through the solution until a blue color persists. The excess ozone is removed by bubbling with argon, and then dimethyl sulfide (B99878) (2.0 eq) is added. The mixture is stirred at room temperature for 12 hours. After workup, the (R)-3-Methylheptan-2-one is purified by distillation. To obtain the (S)-enantiomer, (R)-1-amino-2-(methoxymethyl)pyrrolidine (RAMP) is used as the chiral auxiliary.[1]

Method 3: Chemoenzymatic Asymmetric Reduction

This approach utilizes an ene-reductase enzyme to catalyze the highly stereoselective reduction of the carbon-carbon double bond of an α,β-unsaturated ketone precursor, 3-methylhept-3-en-2-one. The chirality is introduced in this enzymatic step, which typically operates under mild, aqueous conditions. A cofactor regeneration system is often employed to make the process economically viable.

Experimental Workflow

Figure 3. Workflow for the chemoenzymatic synthesis of 3-Methylheptan-2-one enantiomers.

Experimental Protocol

1. Preparation of the Reaction Mixture: In a buffered aqueous solution (e.g., potassium phosphate (B84403) buffer, pH 7.0) are dissolved glucose (1.5 eq), NADP+ (0.01 eq), and the ene-reductase (e.g., from Saccharomyces cerevisiae). The solution is gently stirred until all components are dissolved.

2. Enzymatic Reduction: The substrate, 3-methylhept-3-en-2-one (1.0 eq), is added to the reaction mixture, followed by the addition of glucose dehydrogenase (GDH) for cofactor regeneration. The reaction is stirred at room temperature (e.g., 30 °C) and the progress is monitored by GC or HPLC. The choice of ene-reductase (either wild-type or an engineered variant) will determine whether the (R)- or (S)-enantiomer is produced.

3. Product Isolation: Upon completion of the reaction, the mixture is extracted with an organic solvent such as ethyl acetate. The combined organic layers are dried over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure to yield the enantiomerically enriched 3-Methylheptan-2-one. Purification can be achieved by column chromatography or distillation.

Conclusion

The choice of synthetic method for the stereospecific preparation of 3-Methylheptan-2-one enantiomers depends on several factors including the desired scale of the synthesis, available equipment, and cost considerations. The use of chiral auxiliaries like Evans oxazolidinones and SAMP/RAMP hydrazones offers high reliability and stereoselectivity, making them excellent choices for laboratory-scale synthesis where high purity is paramount.[1] The chemoenzymatic approach , on the other hand, presents a greener and highly efficient alternative, particularly for larger-scale production, due to its mild reaction conditions and exceptional enantioselectivity.[2] However, it requires access to the specific enzyme and expertise in biocatalysis. Researchers and drug development professionals should carefully evaluate these factors to select the most suitable method for their specific needs.

References

• 1. researchgate.net [researchgate.net]
• 2. Asymmetric bioreduction of activated alkenes to industrially relevant optically active compounds - PMC [pmc.ncbi.nlm.nih.gov]

Cross-Reactivity of Insect Olfactory Receptors to 3-Methylheptan-2-one Analogs: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the methodologies used to assess the cross-reactivity of insect olfactory receptors to various odorants, with a focus on 3-Methylheptan-2-one and its structural analogs. While direct comparative data for a comprehensive set of 3-Methylheptan-2-one analogs is limited in publicly available literature, this document synthesizes established experimental protocols and presents illustrative data for related compounds to guide future research in this area.

Introduction to Insect Olfaction

Insects rely on a sophisticated olfactory system to detect a vast array of volatile chemical cues in their environment, which are crucial for locating food, mates, and suitable oviposition sites, as well as avoiding predators and toxic substances.[1] The primary olfactory organs in most insects are the antennae, which are covered in sensory hairs called sensilla.[1][2]

Within each sensillum, the dendrites of olfactory sensory neurons (OSNs) are bathed in sensillum lymph.[1][2] These neurons express olfactory receptors (ORs), which are ligand-gated ion channels that respond to specific odorant molecules.[1] Insect ORs are typically heterodimers, composed of a highly conserved co-receptor (Orco) and a variable odorant-specific receptor (OrX) that determines the tuning of the neuron.[3] The binding of an odorant to an OrX subunit leads to the opening of the ion channel, causing a change in the membrane potential of the OSN and the generation of action potentials, or "spikes".[1] The pattern of OSN activation across the antenna is then processed in the antennal lobe of the insect brain to elicit a behavioral response.

Comparative Electrophysiological Responses to Ketone Analogs

The following table provides an illustrative comparison of insect electrophysiological responses to 3-Methylheptan-2-one and related ketones. The data are synthesized from multiple studies and are intended to demonstrate how such a comparison would be structured. The responses are presented as normalized Electroantennogram (EAG) amplitudes and spike frequencies from Single Sensillum Recordings (SSR).

Compound	Structure	Insect Species	EAG Response (Normalized Amplitude %)	SSR Response (Spikes/s)	Reference(s)
3-Methylheptan-2-one	Aedes aegypti	100 (Reference)	120 ± 15	Hypothetical Data
6-Methyl-5-hepten-2-one	Aedes albopictus	Repellent activity observed	Not specified	[4][5]
2-Heptanone	Drosophila melanogaster	85 ± 10	95 ± 12	Illustrative Data
3-Octanone	Microplitis croceipes	Elicited significant EAG response	Not specified	Illustrative Data
2-Nonanone	Aedes albopictus	Repellent activity observed	Not specified	[4]

Experimental Protocols

Electroantennography (EAG)

EAG is a technique used to measure the summed electrical response of the entire antenna to a given odorant, providing a general measure of olfactory sensitivity.[6]

Methodology:

• Insect Preparation: An adult insect is anesthetized, and its head is excised. The head is then mounted onto a holder with wax or conductive gel.

• Electrode Placement: Two glass capillary electrodes filled with an electrolyte solution (e.g., 0.1 M KCl) are used. The reference electrode is inserted into the back of the head capsule, while the recording electrode is brought into contact with the distal tip of the antenna, from which a small segment has been removed to ensure electrical contact.[6]

• Odorant Delivery: A defined volume of the test compound, diluted in a solvent like paraffin (B1166041) oil or hexane, is applied to a piece of filter paper inside a Pasteur pipette. A puff of purified, humidified air is then passed through the pipette, delivering the odorant to the antenna.

• Signal Recording and Analysis: The change in potential between the two electrodes is amplified and recorded. The amplitude of the negative voltage deflection is measured as the EAG response. Responses are typically normalized to a standard compound or the solvent control.

Single Sensillum Recording (SSR)

SSR is a more precise technique that allows for the recording of action potentials from individual OSNs housed within a single sensillum, providing detailed information about the tuning of specific receptors.[1][2]

Methodology:

• Insect Immobilization: The insect is immobilized in a pipette tip or on a slide with wax, with the antenna exposed and stabilized.[2]

• Electrode Placement: A reference electrode is inserted into the insect's eye or another part of the body.[1] The recording electrode, a sharpened tungsten wire, is carefully inserted through the cuticle at the base of a targeted sensillum using a micromanipulator.[2][7]

• Odorant Stimulation: Odorant delivery is similar to the EAG method, with a continuous stream of humidified air passing over the antenna, into which a puff of the test odorant is injected.

• Data Acquisition and Analysis: The extracellular action potentials from the OSNs within the sensillum are recorded. Spike sorting software is often used to distinguish the responses of different neurons within the same sensillum based on spike amplitude.[1][7] The response is quantified by counting the number of spikes in a defined time window after the stimulus and subtracting the spontaneous firing rate.

Visualizations

A generalized insect olfactory signaling pathway.

Workflow for electrophysiological analysis of odorant receptors.

References

• 1. Single sensillum recordings in the insects Drosophila melanogaster and Anopheles gambiae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Single Sensillum Recordings in the Insects Drosophila melanogaster and Anopheles gambiae - PMC [pmc.ncbi.nlm.nih.gov]
• 3. biorxiv.org [biorxiv.org]
• 4. mdpi.com [mdpi.com]
• 5. Reception of odors and repellents in mosquitoes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. entomoljournal.com [entomoljournal.com]
• 7. researchgate.net [researchgate.net]

A Comparative Guide to the Biological Activity of (R)- and (S)-3-Methylheptan-2-one

For Researchers, Scientists, and Drug Development Professionals

Published: December 15, 2025

Abstract

This guide provides a comparative overview of the known biological activities of the (R)- and (S)-enantiomers of 3-methylheptan-2-one. Chirality plays a crucial role in the biological function of molecules, with enantiomers often exhibiting distinct pharmacological, toxicological, and physiological effects. While extensive research into the enantioselective properties of many chiral compounds has been conducted, specific comparative data for (R)- and (S)-3-methylheptan-2-one is notably absent in publicly available scientific literature. This document synthesizes the general principles of stereoisomerism in biological systems, discusses the potential biological activities of aliphatic ketones based on structurally related compounds, and presents a framework for future research. All data tables, signaling pathways, and experimental workflows are provided as templates to guide forthcoming investigations.

Introduction to Stereoisomerism and Biological Activity

Chirality, the property of a molecule being non-superimposable on its mirror image, is a fundamental concept in pharmacology and toxicology. Enantiomers, the two mirror-image forms of a chiral molecule, can exhibit significantly different biological activities. This is because biological targets such as enzymes and receptors are themselves chiral and often interact selectively with only one enantiomer of a chiral ligand. This stereoselectivity can result in one enantiomer being therapeutically active while the other is inactive or, in some cases, exhibits undesirable or toxic effects.

A prominent example of this is seen in insect chemical communication, where stereochemistry is crucial for pheromone activity.[1][2] In many cases, only one enantiomer of a pheromone is biologically active, while the other may be inactive or even inhibitory.[1][3] For instance, the sex attractant of the silkworm moth, bombykol, is a specific stereoisomer, and other isomers are not effective.[4] Similarly, the queen pheromone of the ant Lasius niger, 3-methylhentriacontane, demonstrates stereospecific activity.[3]

(R)- vs (S)-3-Methylheptan-2-one: A Data Gap

A comprehensive review of the scientific literature reveals a significant lack of specific data on the comparative biological activities of (R)- and (S)-3-methylheptan-2-one. While the racemic mixture and the individual enantiomers are commercially available, their biological effects have not been thoroughly investigated or reported. Therefore, a direct comparison based on experimental data is not currently possible. The following sections provide a hypothetical framework for how such a comparison could be structured once data becomes available.

Potential Areas of Differential Biological Activity

Based on the known biological activities of structurally similar chiral ketones and other volatile organic compounds, the following areas are of primary interest for comparing the (R)- and (S)-enantiomers of 3-methylheptan-2-one:

• Pheromonal/Allelochemical Activity: Many small, volatile chiral molecules act as pheromones or allelochemicals in insects and other organisms. It is plausible that one or both enantiomers of 3-methylheptan-2-one could have roles in chemical communication, such as attraction, repulsion, or aggregation.

• Antimicrobial Activity: Aliphatic ketones have been investigated for their antimicrobial properties.[5] The stereochemistry of 3-methylheptan-2-one could influence its interaction with microbial cell membranes or enzymes, leading to differences in antimicrobial potency between the (R) and (S) enantiomers.

• Flavor and Fragrance: The sensory properties of chiral molecules are often enantiomer-dependent. For example, the enantiomers of carvone (B1668592) are responsible for the distinct smells of caraway and spearmint.[4] It is likely that (R)- and (S)-3-methylheptan-2-one possess different odor profiles.

Quantitative Data Summary (Hypothetical)

Due to the absence of quantitative experimental data for (R)- and (S)-3-methylheptan-2-one, the following table is presented as a template for future research to populate.

Biological Activity Metric	(R)-3-Methylheptan-2-one	(S)-3-Methylheptan-2-one	Reference Compound
Pheromonal Activity
Electroantennogram (EAG) Response (mV)	Data not available	Data not available	Data not available
Behavioral Assay (Attraction Index)	Data not available	Data not available	Data not available
Antimicrobial Activity
Minimum Inhibitory Concentration (MIC) vs. E. coli (µg/mL)	Data not available	Data not available	Data not available
Minimum Inhibitory Concentration (MIC) vs. S. aureus (µg/mL)	Data not available	Data not available	Data not available
Sensory Perception
Odor Detection Threshold (ppb)	Data not available	Data not available	Data not available

Experimental Protocols

Detailed methodologies are essential for reproducible and comparable research. The following are generalized protocols for key experiments that would be necessary to elucidate the differential biological activities of the 3-methylheptan-2-one enantiomers.

Pheromonal Activity Assays

• Electroantennography (EAG): This technique measures the electrical response of an insect's antenna to volatile compounds.

  • An antenna is excised from the target insect species and mounted between two electrodes.

  • A constant stream of humidified, clean air is passed over the antenna.

  • Pulses of air containing known concentrations of the test enantiomers are introduced into the airstream.

  • The change in the electrical potential of the antenna is recorded.

• Behavioral Assays (Wind Tunnel or Olfactometer):

  • A controlled environment (wind tunnel or olfactometer) is used to present a choice between the test enantiomers and a control.

  • Insects are released, and their movement towards the odor sources is observed and quantified.

  • Metrics such as the percentage of insects making a choice and the time spent in each arm of the olfactometer are recorded.

Antimicrobial Susceptibility Testing

• Broth Microdilution Method for Minimum Inhibitory Concentration (MIC):

  • Serial dilutions of the (R)- and (S)-enantiomers are prepared in a liquid growth medium in a 96-well microtiter plate.

  • Each well is inoculated with a standardized suspension of the test microorganism (e.g., E. coli, S. aureus).

  • The plates are incubated under appropriate conditions.

  • The MIC is determined as the lowest concentration of the compound that visibly inhibits microbial growth.

Signaling Pathways and Experimental Workflows (Hypothetical)

The lack of research into the mechanism of action of 3-methylheptan-2-one means there are no known signaling pathways to visualize. The following diagrams illustrate a hypothetical signaling pathway that could be involved in a cellular response to a volatile organic compound and a general experimental workflow for comparing enantiomer activity.

Caption: Hypothetical signaling pathway for an odorant receptor activated by an enantiomer of 3-methylheptan-2-one.

Caption: General experimental workflow for comparing the biological activity of (R)- and (S)-3-Methylheptan-2-one.

Conclusion and Future Directions

While the principle of stereoselectivity in biological systems is well-established, there is a clear gap in the literature regarding the specific comparative biological activities of (R)- and (S)-3-methylheptan-2-one. The potential for these enantiomers to exhibit different pheromonal, antimicrobial, and sensory properties warrants further investigation. The templates and protocols provided in this guide are intended to serve as a starting point for researchers to design and conduct studies that will fill this knowledge gap. Elucidating the distinct biological profiles of each enantiomer is crucial for any potential therapeutic, agricultural, or commercial application.

References

• 1. Stereochemical studies on pheromonal communications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. journals.biologists.com [journals.biologists.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. scienceopen.com [scienceopen.com]

A Comparative Guide: Organocatalytic vs. Enzymatic Synthesis of Chiral Ketones

For researchers, scientists, and drug development professionals, the efficient synthesis of enantiomerically pure chiral ketones is a critical step in the creation of numerous pharmaceuticals and fine chemicals. Two powerful and increasingly prevalent methodologies, organocatalysis and enzymatic synthesis, offer distinct advantages and disadvantages. This guide provides an objective comparison of their performance, supported by experimental data, to aid in the selection of the most suitable approach for a given synthetic challenge.

The choice between an organocatalyst and an enzyme for the synthesis of a chiral ketone is not always straightforward. Organocatalysis, a field that has seen tremendous growth in the 21st century, utilizes small organic molecules to catalyze chemical transformations.[1][2] This approach offers a compelling alternative to traditional metal-based catalysts, often providing high levels of stereoselectivity under mild reaction conditions.[3] On the other hand, enzymatic catalysis harnesses the inherent and exquisite selectivity of nature's catalysts.[4][5] Enzymes can perform reactions with remarkable chemo-, regio-, and stereoselectivity, often in aqueous media and at ambient temperatures.[6]

Performance Comparison: A Head-to-Head Analysis

To facilitate a direct comparison, the following table summarizes key performance indicators for both organocatalytic and enzymatic synthesis of chiral ketones, drawing upon representative examples from the literature.

Performance Metric	Organocatalytic Synthesis	Enzymatic Synthesis
Enantioselectivity	Moderate to excellent (often >90% ee)[7][8]	Generally excellent (>99% ee)[9][10]
Diastereoselectivity	Good to excellent (>20:1 dr in some cases)[8]	Typically very high
Yield	Good to excellent (often >80%)[7][8]	Can be high, but may be limited by substrate/product inhibition or equilibrium
Substrate Scope	Broad, with catalysts designed for specific reaction types[7][8]	Can be narrow for wild-type enzymes, but protein engineering can broaden scope[10][11]
Reaction Conditions	Mild, often room temperature, various organic solvents[7]	Very mild, typically aqueous buffer, ambient temperature and pressure[5]
Catalyst Loading	Typically 1-20 mol%[7]	Can be very low (catalytic amounts)
Catalyst Cost & Availability	Varies, some catalysts are readily available and inexpensive	Can be cost-effective, especially with immobilized enzymes and whole-cell systems
Environmental Impact	Generally lower than metal catalysis, but organic solvents are often required	Highly green, uses water as a solvent, biodegradable catalysts[5]

Experimental Protocols: A Closer Look at the Methodologies

To provide a practical understanding of these two approaches, detailed experimental protocols for representative syntheses are outlined below.

Organocatalytic Synthesis: Asymmetric Decarboxylative Mannich Reaction

A notable example of organocatalysis is the synthesis of chiral β-amino ketones via a decarboxylative Mannich reaction.[7] This reaction utilizes a cinchonine-derived bifunctional thiourea (B124793) catalyst.

Experimental Protocol:

• To a solution of the imine (0.05 mmol) and the cinchonine-based catalyst (C-1, 0.005 mmol) in diethyl ether (0.5 mL) at room temperature, the β-keto acid (0.075 mmol) is added.[7]

• The reaction mixture is stirred for 12 hours.[7]

• Following the reaction, the solvent is removed under reduced pressure.[7]

• The resulting residue is purified by flash chromatography on silica (B1680970) gel to yield the desired chiral β-amino ketone.[7]

This protocol has been shown to produce the desired products in excellent yields (up to 93%) and with moderate to good enantioselectivities (up to 72% ee).[7] The choice of solvent was found to be crucial, with diethyl ether providing the best enantioselectivity.[7]

Enzymatic Synthesis: Ketoreductase-Mediated Asymmetric Reduction

Enzymatic synthesis of chiral alcohols, which can be subsequently oxidized to chiral ketones, often employs ketoreductases (KREDs), also known as alcohol dehydrogenases (ADHs).[4][9] These enzymes catalyze the reduction of prochiral ketones to their corresponding chiral alcohols with high enantioselectivity.[6][9]

Experimental Protocol (General):

• A buffered aqueous solution (e.g., phosphate (B84403) buffer, pH 7.0) is prepared containing the prochiral ketone substrate.

• A cofactor, typically NADPH or NADH, is added to the solution.[9]

• A cofactor regeneration system is often employed to ensure the economic feasibility of the process. This can involve a secondary enzyme (e.g., glucose dehydrogenase) and a sacrificial substrate (e.g., glucose).

• The ketoreductase enzyme (either as an isolated enzyme or within whole cells) is added to initiate the reaction.

• The reaction is incubated at a controlled temperature (e.g., 30 °C) with gentle agitation.

• The reaction progress is monitored by techniques such as HPLC or GC.

• Upon completion, the product is extracted from the aqueous phase using an organic solvent.

• The organic extracts are dried and concentrated to yield the chiral alcohol, which can then be oxidized to the chiral ketone in a subsequent step.

Ketoreductases are known for their excellent enantioselectivity, often exceeding 99% ee.[12]

Visualizing the Synthetic Pathways

To better illustrate the logical flow of these synthetic strategies, the following diagrams are provided.

Organocatalytic synthesis workflow.

References

• 1. researchgate.net [researchgate.net]
• 2. New organocatalysts can compete with enzymes [kofo.mpg.de]
• 3. researchgate.net [researchgate.net]
• 4. Power of Biocatalysis for Organic Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pharmasalmanac.com [pharmasalmanac.com]
• 6. researchgate.net [researchgate.net]
• 7. Asymmetric organocatalytic decarboxylative Mannich reaction using β-keto acids: A new protocol for the synthesis of chiral β-amino ketones - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Application of Enzymes in Regioselective and Stereoselective Organic Reactions [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. Enzymatic strategies for asymmetric synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

A Comparative Analysis of the Antifungal Properties of 3-Methylheptan-2-one and 6-Methyl-2-heptanone

In the ongoing search for novel and effective antifungal agents, volatile organic compounds (VOCs) produced by various microorganisms are gaining significant attention. Among these are the isomeric ketones 3-Methylheptan-2-one and 6-Methyl-2-heptanone. This guide provides a comparative overview of the available scientific data on the antifungal activity of these two compounds, designed for researchers, scientists, and professionals in drug development.

While both ketones are of interest for their potential bioactivity, current research provides more substantial evidence for the antifungal properties of 6-Methyl-2-heptanone. Data regarding the antifungal efficacy of 3-Methylheptan-2-one is not extensively available in the reviewed scientific literature, highlighting a notable gap in current research.

Quantitative Antifungal Activity

The following table summarizes the available quantitative data on the antifungal activity of 6-Methyl-2-heptanone against the plant pathogenic fungus Alternaria solani.

Compound	Fungal Species	Assay Type	Metric	Value	Reference
6-Methyl-2-heptanone	Alternaria solani	Mycelial Growth Inhibition	EC₅₀	10.88 μL	[1][2]
6-Methyl-2-heptanone	Alternaria solani	Mycelial Growth Inhibition	Max Inhibition	>78% at 15 μL	[1][2]
6-Methyl-2-heptanone	Alternaria solani	Conidial Germination	Inhibition	Significant (p < 0.05)	[1]
3-Methylheptan-2-one	Not Available	Not Available	Not Available	Not Available

EC₅₀ (Half-maximal effective concentration): The concentration of a drug that gives half of the maximal response.

Mechanism of Action: 6-Methyl-2-heptanone

Studies on 6-Methyl-2-heptanone, a VOC emitted by Bacillus subtilis, have elucidated its mode of action against A. solani. The compound primarily targets the fungal cell's structural integrity.[3]

Key mechanistic actions include:

• Cell Wall and Membrane Disruption: Electron microscopy has revealed that 6-Methyl-2-heptanone causes significant abnormalities in the hyphal cells of A. solani.[1][3]

• Increased Membrane Permeability: It induces the leakage of cellular components, such as adenosine (B11128) triphosphate (ATP), indicating damage to the cell membrane.[1]

• Inhibition of Mycelial Growth and Conidial Germination: The compound effectively suppresses the growth of fungal mycelia and inhibits the germination of conidia, which are crucial for fungal propagation and infection.[1][3]

• Gene Expression Downregulation: It has been shown to downregulate the expression of genes related to pathogenicity in A. solani.

The signaling pathways through which these cellular effects are mediated have not yet been fully elucidated.

Caption: Proposed mechanism of 6-Methyl-2-heptanone against fungal pathogens.

Experimental Protocols

The antifungal activity of 6-Methyl-2-heptanone was primarily evaluated using a mycelial growth inhibition assay. A general protocol for determining the Minimum Inhibitory Concentration (MIC) and Minimum Fungicidal Concentration (MFC) is also described, which is a standard method for assessing antifungal efficacy.

Mycelial Growth Inhibition Assay (Divided Dish Method)

This method is used to assess the effect of volatile compounds on fungal growth.

• Preparation: A Petri dish divided into two compartments is used. One compartment contains a culture medium (e.g., Potato Dextrose Agar) inoculated with the test fungus (A. solani).

• Application of Compound: A specific volume of the test compound (6-Methyl-2-heptanone) is applied to a sterile filter paper disc placed in the other compartment. The dish is then sealed to allow the volatile compound to diffuse and act on the fungus.

• Incubation: The sealed plates are incubated at a suitable temperature (e.g., 25-28°C) for a specified period.

• Data Collection: The diameter of the fungal colony is measured at regular intervals and compared to a control plate (without the volatile compound) to calculate the percentage of growth inhibition.

• EC₅₀ Determination: The experiment is repeated with a range of concentrations to determine the EC₅₀ value.

General Protocol for MIC and MFC Determination

• Preparation of Inoculum: A standardized suspension of fungal spores or yeast cells is prepared in a suitable broth medium.

• Serial Dilution: The test compound is serially diluted in a 96-well microtiter plate.

• Inoculation: Each well is inoculated with the fungal suspension. Control wells (with no antifungal compound) are included.

• Incubation: The plate is incubated under appropriate conditions for 24-48 hours.

• MIC Determination: The MIC is defined as the lowest concentration of the compound at which there is no visible growth of the fungus.

• MFC Determination: An aliquot from the wells showing no growth (at and above the MIC) is subcultured onto an agar (B569324) plate. The plate is incubated for a further 24-48 hours. The MFC is the lowest concentration from which no fungal colonies grow on the agar plate.

Caption: A generalized workflow for determining MIC and MFC values.

Conclusion and Future Directions

The available evidence strongly supports the antifungal activity of 6-Methyl-2-heptanone against the plant pathogen Alternaria solani, with a clear mechanism involving the disruption of cell structure and function. In contrast, there is a significant lack of published, peer-reviewed data on the antifungal properties of its isomer, 3-Methylheptan-2-one.

This guide highlights the potential of 6-Methyl-2-heptanone as a lead compound for the development of new antifungal agents. However, further research is imperative to:

• Evaluate the antifungal spectrum of 6-Methyl-2-heptanone against a wider range of human and plant fungal pathogens.

• Conduct studies on the antifungal activity of 3-Methylheptan-2-one to enable a direct and comprehensive comparison.

• Elucidate the specific molecular targets and signaling pathways affected by these compounds in fungal cells.

Such studies will be crucial in determining the viability of these volatile ketones as candidates for agricultural or clinical applications.

References

• 1. Mechanism of a Volatile Organic Compound (6-Methyl-2-Heptanone) Emitted From Bacillus subtilis ZD01 Against Alternaria solani in Potato - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The Mechanistic Targets of Antifungal Agents: An Overview - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | Mechanism of a Volatile Organic Compound (6-Methyl-2-Heptanone) Emitted From Bacillus subtilis ZD01 Against Alternaria solani in Potato [frontiersin.org]

A Comparative Guide to the Quantitative Analysis of 3-Methylheptan-2-one in Biological Samples

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical methodologies for the quantitative analysis of 3-Methylheptan-2-one, a volatile organic compound (VOC) of increasing interest in biomedical research, in biological samples. We present a detailed overview of established techniques, their respective performance characteristics, and the biological context of this emerging biomarker.

Introduction to 3-Methylheptan-2-one

3-Methylheptan-2-one is a methyl ketone that has been identified in various biological matrices, including urine and blood. Its presence and concentration can be indicative of specific metabolic processes and pathological conditions. Notably, methyl ketones are recognized as tertiary products of lipid peroxidation, a key process in oxidative stress.[1][2][3] This positions 3-Methylheptan-2-one as a potential non-invasive biomarker for diseases associated with oxidative stress.

Analytical Methodologies: A Head-to-Head Comparison

The quantification of 3-Methylheptan-2-one in complex biological matrices such as plasma and urine requires sensitive and selective analytical techniques. The two primary methods employed for this purpose are Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS).

Method 1: Headspace Solid-Phase Microextraction Gas Chromatography-Mass Spectrometry (HS-SPME-GC-MS)

HS-SPME-GC-MS is a powerful and widely used technique for the analysis of volatile compounds in biological fluids. It involves the extraction of analytes from the headspace above the sample onto a coated fiber, followed by thermal desorption into the GC-MS system.

Method 2: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS offers high sensitivity and specificity for the quantification of a wide range of metabolites, including ketones. Sample preparation typically involves protein precipitation or liquid-liquid extraction to remove interfering substances.

Quantitative Performance Comparison

The following table summarizes the typical performance characteristics of HS-SPME-GC-MS and LC-MS/MS for the analysis of ketones and other small molecules in biological samples. It is important to note that while specific validated data for 3-Methylheptan-2-one is limited in publicly available literature, the presented data is based on the analysis of similar compounds and represents expected performance.

Parameter	HS-SPME-GC-MS (Urine)	LC-MS/MS (Plasma)
Limit of Detection (LOD)	0.002 - 1.10 nmol/L	0.1 - 2.5 ng/mL
Limit of Quantification (LOQ)	0.005 - 2.7 nmol/L	0.1 - 5 ng/mL
Linearity (R²)	> 0.99	> 0.99
Recovery	80 - 110%	85 - 115%
Precision (%RSD)	< 15%	< 15%

Experimental Protocols

HS-SPME-GC-MS Protocol for Urine Samples

This protocol is a generalized procedure based on common practices for VOC analysis in urine.

• Sample Preparation:

  • Thaw frozen urine samples at room temperature.

  • Centrifuge at 3000 x g for 10 minutes to remove particulate matter.

  • Transfer 1 mL of the supernatant to a 10 mL headspace vial.

  • Add 0.2 g of sodium chloride (NaCl) to enhance analyte volatility.

  • Seal the vial with a PTFE/silicone septum.

• HS-SPME Procedure:

  • Incubate the vial at 60°C for 15 minutes with agitation.

  • Expose a Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) SPME fiber to the headspace for 30 minutes at 60°C.

• GC-MS Analysis:

  • Desorb the fiber in the GC inlet at 250°C for 5 minutes in splitless mode.

  • Use a suitable capillary column (e.g., DB-5ms) with a temperature gradient program.

  • The mass spectrometer is operated in electron ionization (EI) mode, and data is acquired in full scan or selected ion monitoring (SIM) mode for quantification.

LC-MS/MS Protocol for Plasma Samples

This protocol is a generalized procedure based on common practices for small molecule quantification in plasma.

• Sample Preparation (Protein Precipitation):

  • To 100 µL of plasma, add 300 µL of ice-cold acetonitrile (B52724) containing the internal standard.

  • Vortex for 1 minute to precipitate proteins.

  • Centrifuge at 14,000 x g for 10 minutes at 4°C.

  • Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen.

  • Reconstitute the residue in 100 µL of the initial mobile phase.

• LC-MS/MS Analysis:

  • Inject the reconstituted sample onto a C18 reverse-phase column.

  • Use a gradient elution with mobile phases consisting of water and acetonitrile with 0.1% formic acid.

  • The mass spectrometer is operated in electrospray ionization (ESI) positive or negative mode, with detection performed using multiple reaction monitoring (MRM).

Visualizing the Biological Context and Analytical Workflow

To better understand the relevance and analysis of 3-Methylheptan-2-one, the following diagrams illustrate its origin in a biological pathway and the general analytical workflow.

Figure 1. Simplified pathway of methyl ketone formation via lipid peroxidation.

Figure 2. A generalized workflow for the quantitative analysis of 3-Methylheptan-2-one.

Conclusion

Both HS-SPME-GC-MS and LC-MS/MS are powerful techniques for the quantitative analysis of 3-Methylheptan-2-one in biological samples. The choice of method will depend on the specific research question, the biological matrix, and the available instrumentation. HS-SPME-GC-MS is particularly well-suited for the analysis of volatile compounds in urine, offering a non-invasive sampling approach. LC-MS/MS provides excellent sensitivity and is ideal for targeted quantification in plasma. As research into the role of 3-Methylheptan-2-one as a biomarker continues to evolve, the development and validation of robust and reliable quantitative methods will be crucial for its clinical application.

References

• 1. researchgate.net [researchgate.net]
• 2. The Formation of Methyl Ketones during Lipid Oxidation at Elevated Temperatures - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The Formation of Methyl Ketones during Lipid Oxidation at Elevated Temperatures [ouci.dntb.gov.ua]

Safety & Regulatory Compliance

Navigating the Disposal of 3-Methylheptan-2-one: A Procedural Guide

The proper disposal of laboratory chemicals is a critical component of ensuring a safe research environment and maintaining environmental compliance. For researchers, scientists, and drug development professionals, understanding the specific procedures for chemical waste management is paramount. This guide provides essential, step-by-step instructions for the safe and compliant disposal of 3-Methylheptan-2-one.

Hazard Assessment and Classification

While a specific Safety Data Sheet (SDS) for 3-Methylheptan-2-one is not always readily available, its classification as a ketone suggests it should be handled as a hazardous substance.[1][2] Ketones are typically categorized as ignitable hazardous waste.[2] Therefore, 3-Methylheptan-2-one must be treated as a flammable and potentially toxic chemical. It is described as a liquid with a pungent, acrid odor that may cause irritation and act as a neurotoxin.[1]

Key Hazard Characteristics (Inferred):

• Ignitability: As an organic solvent and ketone, this compound is expected to be a flammable liquid.[2][3]

• Toxicity: It is prudent to assume the compound may be harmful if inhaled, ingested, or absorbed through the skin.[2]

Personal Protective Equipment (PPE)

Before handling 3-Methylheptan-2-one for disposal, all personnel must wear the appropriate Personal Protective Equipment (PPE) to minimize exposure.[4]

PPE Category	Item	Specification/Standard
Eye/Face Protection	Safety Goggles or Face Shield	Chemical safety goggles are required. A face shield should be worn where there is a risk of splashing.[2]
Hand Protection	Chemical-Resistant Gloves	Nitrile rubber gloves are recommended for handling.[2]
Body Protection	Laboratory Coat	A lab coat or other protective clothing should be worn to prevent skin contact.[2] A flame-retardant coat is advised.[4]
Work Area	Certified Chemical Fume Hood	All handling and preparation for disposal should be conducted within a fume hood to minimize inhalation.[4]

Step-by-Step Disposal Protocol

The disposal of 3-Methylheptan-2-one must follow hazardous waste protocols. Never dispose of this chemical down the drain or in regular trash, as this can lead to environmental contamination and create fire or explosion hazards.[5][6]

1. Waste Segregation:

• At the point of generation, immediately segregate 3-Methylheptan-2-one waste from other waste streams.[5]

• Specifically, keep it separate from incompatible chemicals like acids, bases, and oxidizing agents to prevent dangerous reactions.[5][7]

2. Containerization:

• Use a designated, chemically compatible waste container.[8][9] The container must be in good condition, leak-proof, and have a secure screw cap.[7][9]

• Do not overfill the container; leave at least one inch of headroom to allow for expansion.[7]

• Keep the container tightly sealed except when adding waste.[7][10]

3. Labeling:

• Clearly label the waste container as soon as you begin to add waste.[5][11]

• The label must include:

  • The words "Hazardous Waste".[7]

  • The full chemical name: "3-Methylheptan-2-one". Do not use formulas or abbreviations.[7][11]

  • A clear indication of the hazards (e.g., "Flammable," "Toxic").[7]

  • If it is a mixture, list all components and their approximate percentages.[7][11]

  • The date the container becomes full.[7]

4. Storage in a Satellite Accumulation Area (SAA):

• Store the sealed and labeled waste container in a designated Satellite Accumulation Area (SAA).[7][12]

• The SAA must be at or near the point of generation and under the control of laboratory personnel.[9]

• This area should be a well-ventilated, cool, and dry location away from ignition sources.[6]

• Ensure secondary containment, such as a spill tray, is in place.[8]

5. Arranging for Disposal:

• Once the container is full or you have reached the accumulation limit, contact your institution's Environmental Health and Safety (EH&S) department to schedule a pickup.[11][12]

• Do not exceed the storage limits for hazardous waste in your SAA.[12]

• Follow your institution's specific procedures for requesting waste removal and completing any required manifests or tags.[6]

Waste Storage Guidelines

Proper storage of chemical waste is crucial to prevent accidents.[5] Laboratories that generate hazardous waste must establish SAAs and adhere to strict storage regulations.[7]

Guideline	Specification
Maximum Volume	A maximum of 55 gallons of a single hazardous waste stream may be stored in an SAA.[12]
Acutely Toxic Waste	For acutely toxic "P-listed" chemicals, the limit is one quart for liquids or one kilogram for solids.[12]
Storage Duration	A partially filled, closed, and properly labeled container can remain in an SAA for up to one year.[7] A full container must be removed within three days.[7][12]
Weekly Inspections	SAAs must be inspected weekly for leaks and to ensure containers are properly labeled and sealed.[7]
Incompatibility	Store incompatible waste types separately. For example, acids should be stored separately from bases, and flammables away from oxidizers.[5][7]

Disposal Workflow Visualization

The following diagram illustrates the procedural workflow for the proper disposal of 3-Methylheptan-2-one.

Caption: Workflow for the safe handling and disposal of 3-methylheptan-2-one.

References

• 1. 3-Methylheptan-2-one - Hazardous Agents | Haz-Map [haz-map.com]
• 2. benchchem.com [benchchem.com]
• 3. merckmillipore.com [merckmillipore.com]
• 4. benchchem.com [benchchem.com]
• 5. Safe Disposal of Laboratory Chemicals [emsllcusa.com]
• 6. benchchem.com [benchchem.com]
• 7. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 8. acewaste.com.au [acewaste.com.au]
• 9. danielshealth.com [danielshealth.com]
• 10. mtu.edu [mtu.edu]
• 11. njit.edu [njit.edu]
• 12. ehrs.upenn.edu [ehrs.upenn.edu]

Personal protective equipment for handling 3-Methylheptan-2-one

Essential Safety and Handling Guide for 3-Methylheptan-2-one

This guide provides crucial safety, handling, and disposal information for 3-Methylheptan-2-one (CAS No: 2371-19-9), tailored for researchers, scientists, and professionals in drug development. Adherence to these protocols is essential for ensuring laboratory safety and regulatory compliance.

Physicochemical and Safety Data

Properly understanding the characteristics of 3-Methylheptan-2-one is the first step in safe handling. The following table summarizes its key quantitative data.

Property	Value	Reference(s)
Molecular Formula	C₈H₁₆O	[1][2]
Molar Mass	128.21 g/mol	[1][2]
Density	0.811 - 0.8218 g/cm³	[1][3]
Boiling Point	155 - 167 °C	[1][3]
Flash Point	44.6 °C	[1][3]
Vapor Pressure	1.74 mmHg at 25°C	[1][3]
Storage Temperature	2 - 8°C	[1][3]
Hazard Statements	H226, H315, H319, H335
Signal Word	Warning

Hazard Statements:

• H226: Flammable liquid and vapor.

• H315: Causes skin irritation.

• H319: Causes serious eye irritation.

• H335: May cause respiratory irritation.

Operational and Disposal Plan

A systematic approach to handling and disposal is critical. The following sections provide step-by-step procedural guidance.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is the primary defense against exposure. 3-Methylheptan-2-one is a volatile liquid, and its vapor can cause irritation.[1][4] It may also act as a neurotoxin.[5]

• Eye and Face Protection: Wear tightly fitting chemical safety goggles conforming to EN 166 (EU) or NIOSH (US) standards.[6][7] A face shield should be used if there is a splash hazard.

• Skin and Body Protection: A flame-retardant lab coat and impervious clothing are required to prevent skin contact.[6][8] Use chemically resistant gloves, such as nitrile gloves, and inspect them before each use.[8][9]

• Respiratory Protection: All handling of 3-Methylheptan-2-one should be conducted in a well-ventilated area, preferably within a certified chemical fume hood, to minimize inhalation exposure.[8][9] If exposure limits are exceeded or irritation occurs, a full-face respirator with appropriate cartridges should be used.[6][7]

Fig. 1: PPE selection based on the hazards of 3-Methylheptan-2-one.

Step-by-Step Handling Protocol

• Preparation: Ensure that a chemical fume hood is operational. Clear the workspace of all unnecessary items and potential ignition sources like open flames or hot plates.[8][9] Confirm that an eyewash station and safety shower are accessible.[10][11]

• Donning PPE: Put on all required PPE as specified above (lab coat, gloves, and safety goggles).

• Chemical Handling: Conduct all transfers and manipulations of 3-Methylheptan-2-one inside the chemical fume hood.[9] Use non-sparking tools and ensure that all equipment is properly grounded to prevent static discharge.[8][12]

• Storage Between Uses: Keep the container tightly closed when not in use.[8] Store it in a designated, cool, dry, and well-ventilated area away from incompatible materials such as oxidizing agents and strong acids.[1][4][8]

• Decontamination: After handling, wash hands and any exposed skin thoroughly with soap and water.[6] Decontaminate all surfaces and equipment used.

Step-by-Step Disposal Protocol

Improper disposal can lead to environmental contamination and create fire hazards.[9]

• Waste Segregation: Collect waste 3-Methylheptan-2-one in a dedicated, clearly labeled, and sealable hazardous waste container.[9] The container must be compatible with flammable organic liquids. Do not mix with other waste streams, especially incompatible chemicals.[9]

• Container Labeling: Label the waste container with "Hazardous Waste," "Flammable Liquid," and the full chemical name: "3-Methylheptan-2-one."

• Temporary Storage: Store the sealed waste container in a designated satellite accumulation area that is cool, dry, and well-ventilated, away from heat and ignition sources.

• Final Disposal: Arrange for the disposal of the chemical waste through a licensed chemical destruction facility or via controlled incineration with flue gas scrubbing.[8] Never pour 3-Methylheptan-2-one down the drain or dispose of it with regular trash.[8][9]

Fig. 2: Workflow for the safe handling and disposal of 3-Methylheptan-2-one.

Emergency and First-Aid Procedures

In the event of exposure or a spill, immediate and appropriate action is critical.

Exposure Route	First-Aid Measures	Reference(s)
Inhalation	Move the individual to fresh air. If breathing is difficult, administer oxygen. If breathing has stopped, begin artificial respiration and seek immediate medical attention.	[6][8]
Skin Contact	Immediately remove all contaminated clothing. Wash the affected area with plenty of soap and water. If skin irritation occurs, seek medical attention.	[6][13]
Eye Contact	Rinse cautiously with pure water for at least 15 minutes, removing contact lenses if present and easy to do. Seek immediate medical attention.	[6][14]
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Call a poison control center or doctor immediately.	[6][13]
Spill	Evacuate personnel. Remove all ignition sources. Ventilate the area. Use spark-proof tools and absorbent, non-combustible material (e.g., sand, vermiculite) to contain the spill. Collect for disposal in a sealed container.	[11][12]

References

• 1. 3-methylheptan-2-one [chembk.com]
• 2. 3-Methylheptan-2-one | C8H16O | CID 92927 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 3-Methylheptan-2-one｜lookchem [lookchem.com]
• 4. chembk.com [chembk.com]
• 5. 3-Methylheptan-2-one - Hazardous Agents | Haz-Map [haz-map.com]
• 6. echemi.com [echemi.com]
• 7. echemi.com [echemi.com]
• 8. chemicalbook.com [chemicalbook.com]
• 9. benchchem.com [benchchem.com]
• 10. fishersci.com [fishersci.com]
• 11. fishersci.com [fishersci.com]
• 12. fishersci.com [fishersci.com]
• 13. cpachem.com [cpachem.com]
• 14. sigmaaldrich.com [sigmaaldrich.com]